Neryl acetate

• CAS: 141-12-8

Core Science & Biosynthesis

The Occurrence and Extraction of Neryl Acetate from Natural Sources: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neryl acetate, a monoterpene ester, is a naturally occurring compound valued for its sweet, floral, and citrusy aroma, reminiscent of roses and raspberries. Beyond its significant role in the fragrance and flavor industries, neryl acetate is gaining attention for its potential biological activities, prompting further research into its isolation from natural reservoirs. This technical guide provides a comprehensive overview of the natural sources of neryl acetate, detailed methodologies for its isolation and purification, and quantitative data on its prevalence in various essential oils. The information is tailored for researchers, scientists, and professionals in drug development seeking to explore the therapeutic and commercial potential of this versatile phytochemical.

Natural Sources of Neryl Acetate

Neryl acetate is biosynthesized by a variety of plants and is a constituent of their essential oils. The concentration of neryl acetate can vary significantly depending on the plant species, geographical origin, and harvesting time. Key natural sources include the essential oils of Neroli, Petitgrain, and particularly certain chemotypes of Helichrysum italicum.

Table 1: Quantitative Distribution of Neryl Acetate in Various Essential Oils

Essential Oil	Plant Species	Plant Part	Neryl Acetate Concentration (%)	Reference(s)
Helichrysum italicum (Corsican)	Helichrysum italicum	Aerial parts	32.80 - 38.9	[1]
Helichrysum italicum (Croatian)	Helichrysum italicum	Aerial parts	4.48 - 21.36	[2]
Helichrysum italicum (Montenegrin)	Helichrysum italicum	Not specified	6.04	[3]
Neroli	Citrus aurantium var. amara	Flowers	1.42 - 3.82	[4][5]
Petitgrain	Citrus aurantium var. amara	Leaves and twigs	2.1 - 4.0	[6][7]
Neroli/Petitgrain Blend	Citrus aurantium var. amara	Not specified	2.45	[8]
Basil	Ocimum basilicum	Not specified	Present	[9]
Lemon	Citrus limon	Fruit peel	Present	[10]

Isolation of Neryl Acetate from Natural Sources

The isolation of neryl acetate from its natural plant sources is typically a multi-step process involving an initial extraction to obtain the essential oil, followed by purification techniques to isolate the target compound.

Extraction of Essential Oils: Hydrodistillation

Hydrodistillation is the most common method for extracting essential oils from plant material. This process utilizes steam to volatilize the desired compounds, which are then condensed and separated.

This protocol is based on the methodology described for the extraction of essential oil from the aerial parts of Helichrysum italicum.[2]

• Plant Material Preparation: Freshly harvested aerial parts of Helichrysum italicum are used. The material can be chopped to increase the surface area for more efficient extraction.

• Apparatus Setup: A Clevenger-type apparatus is assembled for hydrodistillation.

• Distillation:

  • Place a known quantity of the plant material (e.g., 500 g) into the distillation flask.

  • Add a sufficient volume of distilled water to immerse the plant material.

  • Heat the flask to boiling and maintain a steady distillation rate.

  • Continue the hydrodistillation for a period of 3 to 5 hours.[2]

• Collection: The essential oil is collected in the calibrated tube of the Clevenger apparatus. The aqueous phase (hydrosol) is separated.

• Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate to remove any residual water and stored in a sealed, dark glass vial at 4°C.

Workflow for Essential Oil Extraction via Hydrodistillation.

Purification of Neryl Acetate

To obtain neryl acetate in high purity, further separation techniques are employed to fractionate the complex essential oil mixture.

Fractional distillation under reduced pressure is a suitable method for separating compounds with different boiling points.[11] This technique is particularly useful for heat-sensitive compounds like terpenoids, as the reduced pressure lowers their boiling points, preventing thermal degradation.

This is a generalized protocol for the fractionation of essential oils.

• Apparatus Setup: A fractional distillation apparatus equipped with a vacuum pump, a fractionating column (e.g., Vigreux or packed column), a distillation head, a condenser, and receiving flasks is assembled.

• Distillation:

  • The essential oil is placed in the distillation flask.

  • The system is evacuated to the desired pressure (e.g., 1-10 mmHg).

  • The flask is gently heated.

  • Fractions are collected at different temperature ranges, corresponding to the boiling points of the different components at that pressure. Neryl acetate has a boiling point of 134 °C at 25 mmHg.[12]

• Analysis: Each fraction is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine its composition and identify the fraction with the highest concentration of neryl acetate.

Workflow for Neryl Acetate Purification via Fractional Distillation.

Column chromatography is a powerful technique for the separation of individual compounds from a mixture based on their differential adsorption to a stationary phase.[13] For the purification of terpenoids like neryl acetate, silica gel is a commonly used stationary phase.

This protocol is a generalized procedure for the separation of terpenoids from essential oils.

• Column Packing:

  • A glass column is packed with silica gel (e.g., 70-230 mesh) as the stationary phase using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading:

  • The essential oil is dissolved in a minimal amount of the initial mobile phase and loaded onto the top of the silica gel column.

• Elution:

  • The column is eluted with a solvent system of increasing polarity (gradient elution). A common gradient for terpenoid separation starts with a non-polar solvent like hexane, with increasing proportions of a more polar solvent such as ethyl acetate or diethyl ether.[13]

  • For example, a gradient could start with 100% hexane and gradually increase to a mixture of hexane and ethyl acetate (e.g., 95:5, 90:10, and so on).

• Fraction Collection:

  • Fractions of the eluate are collected sequentially.

• Analysis:

  • The composition of each fraction is monitored by Thin Layer Chromatography (TLC) or GC-MS to identify the fractions containing pure neryl acetate.

• Solvent Removal:

  • The solvent is removed from the purified fractions under reduced pressure (e.g., using a rotary evaporator) to yield the isolated neryl acetate.

Workflow for Neryl Acetate Purification via Column Chromatography.

Conclusion

Neryl acetate is a valuable natural compound with established applications in the fragrance and flavor sectors and emerging potential in the pharmaceutical field. This guide has outlined the primary natural sources of neryl acetate and provided detailed, generalized protocols for its extraction and purification. The successful isolation of high-purity neryl acetate from these natural matrices is a critical first step for researchers and developers aiming to harness its full biological and commercial potential. The methodologies described herein provide a solid foundation for the laboratory-scale isolation of this promising monoterpene ester. Further optimization of these protocols may be required depending on the specific plant source and the desired purity of the final product.

References

• 1. oils4life.co.uk [oils4life.co.uk]
• 2. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 5. 3.isolation and separation of terenoids | PPTX [slideshare.net]
• 6. mdpi.com [mdpi.com]
• 7. Helichrysum italicum: From Extraction, Distillation, and Encapsulation Techniques to Beneficial Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. kau.in [kau.in]
• 11. scielo.br [scielo.br]
• 12. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 13. researchgate.net [researchgate.net]

The Biosynthesis of Neryl Acetate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neryl acetate is a monoterpene ester that contributes significantly to the characteristic floral and fruity aroma of numerous plant species, including Helichrysum italicum and various citrus fruits.[1][2][3] Beyond its role in fragrance, neryl acetate and the essential oils it constitutes are being explored for a range of biological activities, making its biosynthetic pathway a subject of considerable interest for metabolic engineering and drug development.[1][4][5] This technical guide provides a comprehensive overview of the neryl acetate biosynthesis pathway in plants, detailing the enzymatic steps from primary metabolites to the final esterified product. It includes a consolidation of available quantitative data, detailed experimental protocols for pathway analysis, and a visual representation of the metabolic route.

The Core Biosynthetic Pathway

The formation of neryl acetate in plants is a multi-step process that occurs across different subcellular compartments. It involves the synthesis of its two precursors, the monoterpene alcohol nerol and an acetyl-group donor (acetyl-coenzyme A), followed by their final condensation. The pathway can be dissected into four principal stages:

• Isoprenoid Precursor Synthesis : Generation of the five-carbon (C5) building blocks, isopentenyl diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP).

• Monoterpene Backbone Formation : Condensation of IPP and DMAPP to form the ten-carbon (C10) precursor, geranyl diphosphate (GPP).

• Nerol Synthesis : Conversion of GPP into the specific monoterpene alcohol, nerol.

• Esterification : The final acetylation of nerol to yield neryl acetate.

Upstream: The MEP Pathway for Isoprenoid Precursors

In plants, the biosynthesis of monoterpenes, including nerol, predominantly occurs within the plastids.[6][7] The precursors IPP and DMAPP are supplied by the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[8][9][10] This pathway utilizes glyceraldehyde-3-phosphate and pyruvate, both products of primary metabolism, to generate the C5 isoprenoid units.[9]

The key enzymatic steps of the MEP pathway are:

• DXS (1-deoxy-D-xylulose-5-phosphate synthase): Catalyzes the initial condensation of pyruvate and glyceraldehyde-3-phosphate.

• DXR (1-deoxy-D-xylulose-5-phosphate reductoisomerase): Reduces and rearranges the product of DXS to form MEP.

• MCT, CMK, MDS, HDS, and HDR: A series of enzymes that sequentially convert MEP into IPP and DMAPP.[10]

While the cytosol houses the alternative mevalonate (MVA) pathway for isoprenoid synthesis (primarily for sesquiterpenes and sterols), the MEP pathway is the principal source of precursors for monoterpenes like nerol.[7][10]

Formation of Geranyl Diphosphate (GPP)

Geranyl diphosphate (GPP) synthase (GPPS) catalyzes the head-to-tail condensation of one molecule of DMAPP with one molecule of IPP, forming the C10 diphosphate precursor for all monoterpenes.[11][12] This reaction takes place in the plastids where the substrates are readily available from the MEP pathway.[13]

Synthesis of Nerol via Nerol Synthase

The conversion of the universal precursor GPP to the specific alcohol nerol is a critical step catalyzed by a member of the terpene synthase (TPS) family, specifically a nerol synthase (NerS) .[14][15] This enzyme facilitates the ionization of GPP, forming a geranyl cation. A subsequent water molecule addition yields nerol, the cis-isomer of geraniol.[14][16] The presence and activity of a specific NerS are crucial for the plant to produce nerol instead of other monoterpenes.[15][17]

The Final Step: Acetylation by Alcohol Acetyltransferase

The terminal step in the pathway is the esterification of nerol. This reaction is catalyzed by an alcohol acetyltransferase (AAT) , which transfers an acetyl group from acetyl-coenzyme A (acetyl-CoA) to the hydroxyl group of nerol, forming neryl acetate.[18] Acetyl-CoA, a central metabolite in the cell, is the universal acetyl donor for such reactions. The enzymes responsible for producing linalyl acetate in lavender and other acetate esters in various plants belong to this AAT family, indicating a similar mechanism for neryl acetate formation.[18]

Visualization of the Neryl Acetate Biosynthesis Pathway

The following diagram, generated using the DOT language, illustrates the complete biosynthetic pathway from primary metabolites to neryl acetate, highlighting the key intermediates and enzymes.

References

• 1. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 2. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 3. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 4. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 5. qima-lifesciences.com [qima-lifesciences.com]
• 6. d-nb.info [d-nb.info]
• 7. tandfonline.com [tandfonline.com]
• 8. scialert.net [scialert.net]
• 9. pnas.org [pnas.org]
• 10. haseloff.plantsci.cam.ac.uk [haseloff.plantsci.cam.ac.uk]
• 11. biologydiscussion.com [biologydiscussion.com]
• 12. academic.oup.com [academic.oup.com]
• 13. digital.csic.es [digital.csic.es]
• 14. Plasticity engineering of plant monoterpene synthases and application for microbial production of monoterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification and Characterization of a Nerol Synthase in Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Characterization of Geraniol Synthase from the Peltate Glands of Sweet Basil - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Neryl Acetate: A Technical Guide for Researchers and Drug Development Professionals

CAS Number: 141-12-8 Molecular Formula: C12H20O2

This technical guide provides an in-depth overview of neryl acetate, a monoterpene ester with significant potential in dermatological research and cosmetic applications. The document details its physicochemical properties, synthesis, biological activity, and relevant experimental protocols, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Neryl acetate is a colorless to pale yellow liquid with a characteristic sweet, floral, and citrusy aroma.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Weight	196.29 g/mol	[2][3]
CAS Number	141-12-8	[2][3]
Appearance	Colorless to pale yellow liquid	[4]
Odor	Sweet, floral, reminiscent of orange blossom and rose	[5][6]
Boiling Point	230 - 231 °C	[4]
Density	0.905 - 0.914 g/cm³ @ 25°C	[7]
Refractive Index	1.458 - 1.464 @ 20°C	[4][7]
Solubility	Soluble in ethanol and ether; insoluble in water	[1][5]
Purity (typical)	96 - 100% (GC)	[4]

Synthesis of Neryl Acetate

Neryl acetate can be synthesized through several methods, including chemical and enzymatic routes.

Chemical Synthesis

A common method for synthesizing neryl acetate is through the esterification of nerol with acetic acid or acetic anhydride.[5] This reaction is typically catalyzed by an acid, such as sulfuric acid.[5] Another approach involves a two-step process starting from myrcene, which first undergoes a copper chloride-catalyzed addition of hydrochloric acid, followed by acetolysis with sodium ethanoate and a base like triethylamine.[3]

Enzymatic Synthesis

Enzymatic synthesis offers a "greener" alternative, often utilizing lipases to catalyze the transesterification of nerol.[8][9] This method is favored in the flavor and fragrance industry as it can yield a product considered "natural."[9]

Experimental Protocol: Lipase-Catalyzed Transesterification [8]

• Materials: Nerol, vinyl acetate, lipase (e.g., from Candida antarctica), organic solvent (e.g., n-hexane), n-hexadecane (internal standard).

• Reaction Setup:

  • In a sealed flask, prepare a solution of nerol (100 mmol/L) and vinyl acetate (molar ratio of nerol to vinyl acetate of 1:5) in the chosen organic solvent.

  • Preheat the mixture to 40°C in a shaking incubator for 10 minutes.

  • Initiate the reaction by adding lipase (e.g., 24 mg).

  • Maintain the reaction at 40°C with continuous shaking (e.g., 200 rpm).

• Sample Analysis:

  • Withdraw samples at regular intervals.

  • Analyze the samples by gas chromatography (GC) to determine the yield of neryl acetate. Use n-hexadecane as an internal standard for quantification.

• GC Conditions:

  • Column: 30 mm x 0.22 mm SGE AC10

  • Carrier Gas: N2 at a flow rate of 44 mL/min

  • Injector and Detector Temperature: 280°C

  • Column Temperature: 165°C

  • Split Ratio: 10:1

Biological Activity and Applications

Recent studies have highlighted the significant biological activity of neryl acetate, particularly its effects on the skin barrier. It is a major component of Corsican Helichrysum italicum essential oil and has been shown to mediate many of its dermatological benefits.[2][10]

Enhancement of Skin Barrier Function

Neryl acetate has been demonstrated to improve skin barrier function by promoting keratinocyte differentiation and increasing the production of essential lipids and ceramides.[2][4] Transcriptomic analysis of skin explants treated with neryl acetate revealed the upregulation of genes involved in the formation of the cornified envelope, such as involucrin (IVL) and transglutaminase (TGM1).[2]

Experimental Protocol: Analysis of Neryl Acetate's Effect on Skin Explants [2]

• Treatment: Human skin explants are treated with neryl acetate (e.g., 0.03% in a suitable vehicle like DMSO) for 24 hours and 5 days.

• Transcriptome Analysis:

  • Extract total RNA from the skin explants.

  • Perform microarray analysis to identify differentially expressed genes.

• Quantitative Real-Time PCR (qPCR):

  • Validate the microarray data for key genes involved in skin barrier function by qPCR.

  • Reaction Profile: Initial denaturation at 95°C for 3 minutes, followed by 45 cycles of 95°C for 20s, 60°C for 20s, and 72°C for 10s.

  • Normalization: Normalize results to housekeeping genes like POLR2A, GAPDH, and TBP.

• Immunofluorescence Staining:

  • Fix, embed, and section the skin explants.

  • Perform immunofluorescence staining for key proteins like involucrin to visualize changes in protein expression and localization.

• Lipid Staining:

  • Use stains like Oil Red O to visualize total lipid content in the epidermis.

• Ceramide Analysis by LC/MS:

  • Extract lipids from the epidermis.

  • Analyze ceramide profiles using a liquid chromatography-mass spectrometry (LC/MS) system.

  • Mobile Phases: A gradient of methanol/water and methanol/isopropanol.

  • Ion Source: Atmospheric pressure chemical ionization (APCI).

Potential Therapeutic Applications

The ability of neryl acetate to enhance skin barrier function suggests its potential use in formulations for dry and sensitive skin conditions.[2] It is also being investigated for its anti-inflammatory and antimicrobial properties, which could lead to new drug formulations.[11][12]

Visualizations

Proposed Mechanism of Action on Skin Barrier

The following diagram illustrates the proposed mechanism by which neryl acetate enhances skin barrier function based on gene expression changes observed in skin explants.

Caption: Proposed mechanism of neryl acetate on skin barrier enhancement.

Experimental Workflow for Bioactivity Screening

This diagram outlines a general workflow for investigating the biological activity of neryl acetate.

Caption: General experimental workflow for neryl acetate bioactivity.

References

• 1. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | Semantic Scholar [semanticscholar.org]
• 2. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 4. biorxiv.org [biorxiv.org]
• 5. qima-lifesciences.com [qima-lifesciences.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Retinyl acetate mediates autocrine proliferation and wound healing of keratinocytes through a c-neu (erbB-2)-like receptor - MedCrave online [medcraveonline.com]
• 8. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 9. benchchem.com [benchchem.com]
• 10. fraterworks.com [fraterworks.com]
• 11. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physical Properties of Neryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Neryl acetate, a monoterpenoid and acetate ester, is a significant compound in the fields of fragrance, flavor, and potentially therapeutics. A thorough understanding of its physical properties is fundamental for its application in research and development. This guide provides a detailed overview of the boiling point and density of neryl acetate, including experimental protocols for their determination.

Core Physical Properties of Neryl Acetate

The boiling point and density are critical physical constants that provide insights into the purity and behavior of neryl acetate under various conditions.

The physical properties of neryl acetate, as reported in various scientific sources, are summarized in the table below for ease of comparison.

Physical Property	Value	Conditions
Boiling Point	238 °C	-
231 °C	@ 760.00 mm Hg[1]
134 °C	@ 25.00 mm Hg[1][2][3]
240 to 245 °C	-
Density	0.905 g/mL	-[4]
0.91 g/mL	@ 25 °C[3][5]
0.88 g/cm³	-[6]
0.905-0.914	-[7]

Experimental Protocols for Determination of Physical Properties

Accurate determination of boiling point and density is crucial for the characterization of neryl acetate. The following are detailed methodologies for these key experiments.

This method is suitable when only a small sample of the liquid is available.

Apparatus:

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., oil bath or heating block)

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• A small amount (a few drops) of neryl acetate is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid.

• The test tube is then attached to a thermometer.

• The assembly is heated in a heating bath. As the temperature rises, air trapped in the capillary tube will be expelled, and a slow stream of bubbles will emerge from the open end of the capillary.

• Heating is continued until a rapid and continuous stream of bubbles is observed.

• The heating is then stopped, and the bath is allowed to cool slowly.

• The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[8]

This is a straightforward method for determining the density of a liquid.

Apparatus:

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Electronic balance

• Thermometer

Procedure:

• The mass of a clean, dry graduated cylinder is measured using an electronic balance.

• A specific volume of neryl acetate is carefully measured into the graduated cylinder. The volume is read from the bottom of the meniscus.

• The mass of the graduated cylinder containing the neryl acetate is then measured.

• The mass of the neryl acetate is determined by subtracting the mass of the empty graduated cylinder from the combined mass.

• The density is calculated by dividing the mass of the neryl acetate by its measured volume (Density = Mass/Volume).[9][10][11][12]

• The temperature of the liquid should be recorded as density is temperature-dependent.

Visualizing Experimental Workflows

The following diagram illustrates the logical workflow for determining the key physical properties of a chemical substance like neryl acetate.

Caption: Workflow for determining the boiling point and density of a liquid sample.

References

• 1. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 2. NERYL ACETATE | 141-12-8 [chemicalbook.com]
• 3. NERYL ACETATE CAS#: 141-12-8 [m.chemicalbook.com]
• 4. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 5. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Video: Boiling Points - Procedure [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. homesciencetools.com [homesciencetools.com]
• 11. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 12. chm.uri.edu [chm.uri.edu]

Solubility Profile of Neryl Acetate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate ((Z)-3,7-Dimethylocta-2,6-dien-1-yl acetate) is a monoterpene ester prized for its sweet, floral, and citrusy aroma, reminiscent of rose and orange blossom. It is a key component in the fragrance, flavor, and cosmetics industries and sees application in various consumer products. Beyond its olfactory contributions, its potential role in pharmaceutical and therapeutic applications necessitates a thorough understanding of its physicochemical properties, particularly its solubility in various organic solvents. This technical guide provides a comprehensive overview of the solubility of neryl acetate, presenting available quantitative data, detailing experimental protocols for solubility determination, and offering a logical framework for solvent selection.

Quantitative Solubility Data

Neryl acetate is widely reported to be soluble in alcohols, essential oils, and a majority of common organic solvents.[1] However, precise quantitative data is sparse in publicly available literature. The following table summarizes the available quantitative and qualitative solubility information for neryl acetate in selected organic solvents.

Solvent	Chemical Class	Temperature (°C)	Solubility	Data Type
Dimethyl Sulfoxide (DMSO)	Sulfoxide	Not Specified	27.5 mg/mL	Quantitative
95% Ethanol	Alcohol	Not Specified	1 mL in 1 mL	Qualitative
Ethanol	Alcohol	Not Specified	Soluble	Qualitative
Diethyl Ether	Ether	Not Specified	Soluble	Qualitative
Paraffin Oil	Hydrocarbon	Not Specified	Soluble	Qualitative
Dipropylene Glycol	Glycol Ether	Not Specified	Soluble	Qualitative

Experimental Protocols for Solubility Determination

A standardized and reproducible methodology is crucial for determining the solubility of a liquid substance like neryl acetate. The following protocol is a synthesized approach based on established methods for determining the solubility of esters and other lipophilic compounds.

Principle

The isothermal equilibrium method, also known as the shake-flask method, is a robust technique for determining the solubility of a substance in a given solvent. This method involves creating a saturated solution of the solute in the solvent at a constant temperature and then quantifying the concentration of the solute in the saturated solution.

Materials and Equipment

• Neryl acetate (high purity, >95%)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker or water bath capable of maintaining a constant temperature (± 0.5°C)

• Glass vials or flasks with airtight seals

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable spectrophotometer

• Volumetric flasks and pipettes

Procedure

• Preparation of Supersaturated Solution:

  • Add an excess amount of neryl acetate to a known volume of the selected organic solvent in a sealed glass vial. The excess is to ensure that saturation is reached.

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a sufficient time (e.g., 24 hours) to allow the undissolved neryl acetate to separate (either by settling or creaming).

  • Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter to remove any remaining undissolved micro-droplets.

• Quantification of Solute Concentration:

  • Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted solution using a pre-calibrated GC-FID or another suitable analytical technique to determine the concentration of neryl acetate.

  • Prepare a calibration curve using standard solutions of neryl acetate of known concentrations in the same solvent.

• Calculation of Solubility:

  • Calculate the concentration of neryl acetate in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL or mol/L.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent is a critical step in formulation development, chemical synthesis, and extraction processes. The following diagram illustrates a logical workflow for selecting a suitable organic solvent for neryl acetate based on desired application and solubility characteristics.

Caption: Logical workflow for selecting a suitable organic solvent for neryl acetate.

Conclusion

This technical guide provides a foundational understanding of the solubility of neryl acetate in organic solvents. While qualitative data confirms its broad solubility, the lack of extensive quantitative data highlights an area for future research. The detailed experimental protocol provided offers a standardized approach for researchers to generate reliable and comparable solubility data. The logical workflow for solvent selection serves as a practical tool for professionals in drug development and other scientific fields to make informed decisions based on the specific requirements of their applications. Further investigation into the quantitative solubility of neryl acetate in a wider range of pharmaceutically and industrially relevant solvents will be invaluable for its continued and expanded use.

References

• 1. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]

An In-depth Technical Guide to the Stereoisomers of Neryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a monoterpene ester valued for its characteristic sweet, floral, and citrusy aroma, reminiscent of orange blossom and rose.[1] It is a key component in the fragrance and flavor industries and is found naturally in various essential oils, including those from neroli, petitgrain, and helichrysum.[1][2] This technical guide provides a comprehensive overview of the stereoisomers of neryl acetate, focusing on their chemical characteristics, synthesis, and biological activities. This document is intended to be a valuable resource for researchers and professionals in drug development and related scientific fields.

Neryl acetate's primary stereoisomer is geranyl acetate. The key distinction between them lies in the geometry of the double bond at the C2-C3 position. Neryl acetate is the cis or (Z)-isomer, while geranyl acetate is the trans or (E)-isomer.[3] This seemingly minor structural difference leads to significant variations in their physical and olfactory properties. It is important to note that neryl acetate itself is an achiral molecule and therefore does not possess enantiomers or exhibit optical activity.[4]

Physicochemical Characteristics

The distinct stereochemistry of neryl acetate and geranyl acetate gives rise to notable differences in their physical and sensory properties. Neryl acetate is often described as having a sweeter, more powerful floral and fruity aroma compared to the harsher, more terpenic scent of geranyl acetate.[2] A detailed comparison of their physicochemical properties is summarized in the table below.

Property	Neryl Acetate ((Z)-isomer)	Geranyl Acetate ((E)-isomer)	References
Molecular Formula	C₁₂H₂₀O₂	C₁₂H₂₀O₂	[2]
Molecular Weight	196.29 g/mol	196.29 g/mol	[2]
Appearance	Colorless to pale yellow liquid	Colorless liquid
Odor	Very sweet, soft floral, orange blossom, rose, fruity	Lighter, more terpenic	[2]
Density	0.905 - 0.914 g/mL at 25°C	0.907 g/mL
Boiling Point	134 °C at 25 mmHg; 238 °C at 760 mmHg	138 °C	[2]
Refractive Index	1.458 - 1.465 at 20°C	1.457 - 1.462 at 20°C
Flash Point	100 °C	104 °C	[2]
Solubility	Soluble in ethanol and other organic solvents; slightly soluble in water.	Soluble in alcohol and most fixed oils; insoluble in glycerin and water.	[2]
Optical Rotation	None (achiral)	None (achiral)	[4]

Experimental Protocols

Synthesis of Neryl Acetate

Neryl acetate can be synthesized through several methods, including the direct esterification of nerol or as part of a mixture from myrcene.

Method 1: Direct Esterification of Nerol

This method involves the reaction of nerol with an acetylating agent, such as acetic acid or acetic anhydride.

• Materials: Nerol, acetic anhydride (or acetic acid), and a suitable acid catalyst (e.g., sulfuric acid).

• Procedure:

  • Combine nerol and a molar excess of acetic anhydride in a round-bottom flask.

  • Slowly add a catalytic amount of sulfuric acid while stirring.

  • The reaction mixture is typically heated under reflux to drive the esterification.

  • Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, cool the mixture and neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the neryl acetate with an organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Purify the crude product by vacuum distillation to obtain pure neryl acetate.[2]

Method 2: Synthesis from Myrcene

This two-stage process yields a mixture of neryl acetate and geranyl acetate.

• Materials: Myrcene, hydrochloric acid, copper(II) chloride (catalyst), sodium ethanoate, and a base (e.g., triethylamine).

• Procedure:

  • In the first stage, myrcene undergoes an addition reaction with hydrochloric acid in the presence of a copper(II) chloride catalyst.

  • The second stage involves an acetolysis reaction of the product from the first stage using sodium ethanoate and a base like triethylamine.

  • This reaction produces a mixture of the (Z)-isomer (neryl acetate) and the (E)-isomer (geranyl acetate).

  • The isomers can then be separated using fractional distillation or chromatography.[2]

Separation and Analysis of Stereoisomers by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile compounds like neryl and geranyl acetate.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating the geometric isomers.

• Sample Preparation: Dilute the sample containing the isomers in a suitable solvent like ethyl acetate.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 240 °C) at a controlled rate (e.g., 3 °C/min).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low to high m/z ratio (e.g., 40-450 amu).

• Data Analysis: Identify the isomers based on their retention times and mass spectra. Neryl acetate typically has a slightly shorter retention time than geranyl acetate on a non-polar column.

Biological Activities and Signaling Pathways

While structurally similar, neryl acetate and its isomer geranyl acetate exhibit distinct biological activities.

Neryl Acetate and Skin Barrier Function

Recent research has highlighted the role of neryl acetate in enhancing the skin's barrier function. It has been shown to upregulate the expression of genes involved in epidermal differentiation and ceramide synthesis.

The proposed signaling pathway involves the upregulation of key genes such as:

• Involucrin (IVL): A crucial protein in the formation of the cornified envelope, a vital component of the skin barrier.

• Ceramide Synthase 3 (CERS3): An enzyme essential for the synthesis of very long-chain ceramides, which are critical for maintaining the integrity of the skin's lipid barrier.

The following diagram illustrates the simplified signaling pathway of neryl acetate's effect on the skin barrier.

Caption: Neryl Acetate Signaling Pathway in Skin Barrier Enhancement.

Geranyl Acetate and Apoptosis

Geranyl acetate has been investigated for its potential anticancer effects, which are mediated through the induction of apoptosis (programmed cell death). This process involves the regulation of the Bcl-2 family of proteins.

The signaling pathway for geranyl acetate-induced apoptosis involves:

• Upregulation of Bax: A pro-apoptotic protein that promotes cell death.

• Downregulation of Bcl-2: An anti-apoptotic protein that inhibits cell death.

The shift in the Bax/Bcl-2 ratio leads to the activation of caspases and ultimately, apoptosis.

Below is a diagram representing the simplified apoptotic signaling pathway induced by geranyl acetate.

Caption: Geranyl Acetate Induced Apoptotic Pathway.

Conclusion

Neryl acetate and its geometric isomer, geranyl acetate, are important molecules with distinct chemical and biological properties. Understanding their stereochemistry is crucial for their application in various fields, from fragrances to potential therapeutics. This guide has provided a detailed overview of their characteristics, methods for their synthesis and analysis, and their known biological signaling pathways. The provided experimental protocols and pathway diagrams serve as a valuable resource for scientists and researchers engaged in the study and application of these versatile monoterpene esters. Further research into the specific mechanisms of action and potential therapeutic applications of these isomers is warranted.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 3. Neryl acetate - Wikipedia [en.wikipedia.org]
• 4. GSRS [gsrs.ncats.nih.gov]

Thermogravimetric Analysis of Neryl Acetate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties of Neryl Acetate

A foundational understanding of the physicochemical properties of neryl acetate is essential for interpreting its thermal behavior.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	--INVALID-LINK--
Molecular Weight	196.29 g/mol	--INVALID-LINK--
Boiling Point	134 °C at 25 mm Hg	--INVALID-LINK--
Density	0.91 g/mL at 25 °C	--INVALID-LINK--
Appearance	Colorless to yellowish oily liquid	--INVALID-LINK--
Solubility	Soluble in ethanol and most organic solvents; slightly soluble in water.	--INVALID-LINK--

Thermogravimetric Analysis: Expected Behavior of Neryl Acetate

Based on the analysis of similar monoterpene esters found in essential oils, the TGA of neryl acetate is expected to exhibit a single, well-defined weight loss step corresponding to its volatilization and/or decomposition. The onset of this weight loss will be influenced by its boiling point and the experimental conditions, particularly the heating rate.

Analogous TGA Data of a Monoterpene Ester (Illustrative)

The following table summarizes hypothetical TGA data for a monoterpene ester with properties similar to neryl acetate, analyzed under a nitrogen atmosphere.

Parameter	Value
Onset Temperature (T_onset)	~150 °C
Peak Decomposition Temperature (T_peak)	~180 °C
End Temperature (T_end)	~220 °C
Total Weight Loss	>98%
Residue at 600 °C	<2%

Detailed Experimental Protocol for TGA of Neryl Acetate

The following protocol is a recommended starting point for the thermogravimetric analysis of neryl acetate. Optimization may be required based on the specific instrument and research objectives.

1. Instrumentation:

• A calibrated thermogravimetric analyzer equipped with a high-precision balance.

• Inert sample pans (e.g., aluminum or platinum).

• A gas flow controller for the purge gas.

2. Sample Preparation:

• Ensure the neryl acetate sample is of high purity to avoid interference from impurities.

• Accurately weigh approximately 5-10 mg of the liquid sample into the TGA pan.

3. TGA Instrument Parameters:

• Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere and prevent oxidative degradation.

• Heating Rate: A linear heating rate of 10 °C/min is recommended for initial screening. Slower rates (e.g., 5 °C/min) can provide better resolution of thermal events.

• Temperature Range: Start from ambient temperature (e.g., 25 °C) and heat up to a temperature where complete decomposition or volatilization is expected (e.g., 300 °C). A higher final temperature (e.g., 600 °C) can be used to confirm the absence of non-volatile residues.

• Data Acquisition: Record the sample weight as a function of temperature and time.

4. Post-Analysis:

• Analyze the resulting TGA curve (weight % vs. temperature) and its first derivative (DTG curve, %/°C vs. temperature).

• Determine the onset temperature of decomposition, the peak decomposition temperature (from the DTG curve), and the final residue.

Visualizing the Process

References

• 1. rsdjournal.org [rsdjournal.org]
• 2. A DFT analysis of thermal decomposition reactions important to natural products - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Neryl Acetate via Esterification of Nerol

Introduction

Neryl acetate is a monoterpene ester valued for its sweet, floral, and citrus-like aroma, reminiscent of orange-blossom and rose.[1][2] It is a key component in the fragrance and flavor industries, used extensively in perfumes, cosmetics, soaps, and as a food flavoring agent.[3][4] Neryl acetate is the acetate ester of nerol and the cis-isomer of geranyl acetate.[2] While it occurs naturally in essential oils from plants like citrus fruits, its extraction in large quantities is often not commercially viable.[3][5] Therefore, synthetic routes are crucial for industrial production.

The primary method for synthesizing neryl acetate is the esterification of nerol.[2][5] This can be achieved through various catalytic methods, including traditional acid catalysis, heterogeneous catalysis, and enzymatic transesterification. Traditional methods using mineral acids can be effective but may lead to undesirable byproducts and catalyst residue in the final product.[1] Modern approaches focus on cleaner, more selective, and sustainable "green" chemistry, such as using immobilized enzymes or reusable solid acid catalysts. These methods offer high conversion rates and selectivity, yielding a product suitable for high-purity applications.[1][6]

This document provides detailed protocols for two effective methods for the synthesis of neryl acetate:

• Enzymatic Transesterification using an immobilized lipase catalyst in a solvent-free system.

• Heterogeneous Catalysis using an ion-exchange resin with acetic anhydride.

Protocol 1: Enzymatic Synthesis of Neryl Acetate via Transesterification

This protocol details the synthesis of neryl acetate using the immobilized lipase Novozyme 435 in a solvent-free system, with ethyl acetate serving as the acyl donor. This biocatalytic method is noted for its high selectivity and environmentally friendly conditions.[1][7]

Experimental Workflow

Caption: Workflow for enzymatic synthesis of neryl acetate.

Materials & Equipment

• Reactants : Nerol (≥97% purity), Ethyl Acetate (analytical grade).[1]

• Catalyst : Novozyme 435 (immobilized Lipase B from Candida antarctica).[1]

• Equipment :

  • Sealed reaction vessel (e.g., screw-capped flask).

  • Temperature-controlled incubator shaker.

  • Gas chromatograph (GC) with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-5HT) for analysis.[8]

  • Standard laboratory glassware.

Protocol

• Reactant Preparation : In a sealed reaction vessel, add nerol and ethyl acetate. A highly effective molar ratio is 1:12.6 (nerol to ethyl acetate).[1][7]

• Catalyst Addition : Add the Novozyme 435 catalyst to the mixture. The optimal enzyme loading is 2.6% (w/w) relative to the total mass of the reactants.[1][7]

• Reaction Incubation :

  • Securely seal the reaction vessel.

  • Place the vessel in an incubator shaker set to the optimal temperature of 52.7°C.[1][7]

  • Set the agitation speed to a minimum of 400 rpm to overcome mass transfer limitations.[1][8]

  • Allow the reaction to proceed for 2 hours.[1][7]

• Reaction Monitoring :

  • Periodically withdraw small aliquots from the reaction mixture.

  • Analyze the samples by gas chromatography (GC) to determine the conversion of nerol to neryl acetate.[8]

  • Example GC Program: Start at 100°C for 1 min, then ramp at 10°C/min to 250°C. Set injector and detector temperatures to 250°C.[8]

• Product Isolation :

  • After the reaction is complete, separate the immobilized enzyme from the liquid mixture via filtration. The catalyst can be washed and potentially reused.

  • The excess ethyl acetate can be removed by rotary evaporation.

  • Further purification of neryl acetate can be achieved through vacuum distillation if required.

Quantitative Data Summary

Parameter	Optimal Value	Reference
Catalyst	Novozyme 435	[1]
Acyl Donor	Ethyl Acetate	[1]
Molar Ratio (Nerol:Ethyl Acetate)	1:12.6	[1][7]
Temperature	52.7 °C	[1][7]
Enzyme Loading (% w/w)	2.6%	[1][7]
Agitation Speed	≥ 400 rpm	[1][8]
Reaction Time	2 hours	[1][7]
Nerol Conversion	91.6%	[1][7]
Selectivity to Neryl Acetate	100%	[1]

Protocol 2: Heterogeneous Catalysis using Ion Exchange Resin

This protocol describes the synthesis of neryl acetate via the esterification of nerol with acetic anhydride, using the solid acid ion exchange resin Lewatit® GF 101 as a heterogeneous catalyst. This method allows for easy catalyst separation and reuse.[6]

Experimental Workflow

Caption: Workflow for neryl acetate synthesis via heterogeneous catalysis.

Materials & Equipment

• Reactants : Nerol, Acetic Anhydride.

• Catalyst : Ion exchange resin Lewatit® GF 101.[6]

• Equipment :

  • Round-bottom flask equipped with a magnetic stirrer and condenser.

  • Temperature-controlled heating mantle or water bath.

  • Gas chromatograph (GC), Mass Spectrometer (MS), and Nuclear Magnetic Resonance (NMR) spectrometer for analysis and structural confirmation.[6]

  • Standard laboratory glassware for reaction work-up.

Protocol

• Reaction Setup : To a round-bottom flask, add nerol and acetic anhydride. The optimal molar ratio is 1:4 (nerol to acetic anhydride).[6]

• Catalyst Addition : Add the Lewatit® GF 101 resin. The recommended catalyst loading is 7% by weight relative to the total mass of reactants.[6]

• Reaction Conditions :

  • Place the flask in a water bath or heating mantle set to 40°C.

  • Stir the mixture at a constant speed of 250 rpm.[6]

  • Allow the reaction to proceed for 30-40 minutes. At 30 minutes, high conversion and selectivity are achieved, while complete nerol conversion is observed at 40 minutes.[6]

• Reaction Monitoring : Monitor the reaction progress by taking samples and analyzing them via GC.[6]

• Catalyst Removal and Product Work-up :

  • Once the reaction reaches the desired conversion, cool the mixture to room temperature.

  • Separate the catalyst by simple filtration. The resin can be washed, dried, and reused for subsequent batches.[6]

  • The filtrate, containing neryl acetate, unreacted acetic anhydride, and acetic acid byproduct, should be quenched carefully with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize acids.

  • Wash the organic layer with water, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude product.

• Analysis : Confirm the chemical structure of the synthesized neryl acetate using MS and NMR spectroscopy.[6]

Quantitative Data Summary

Parameter	Optimal Value	Reference
Catalyst	Lewatit® GF 101	[6]
Acyl Donor	Acetic Anhydride	[6]
Molar Ratio (Nerol:Acetic Anhydride)	1:4	[6]
Temperature	40 °C	[6]
Catalyst Loading (% wt)	7%	[6]
Agitation Speed	250 rpm	[6]
Reaction Time	30 min	[6]
Nerol Conversion	98.11%	[6]
Selectivity to Neryl Acetate	86.10%	[6]

References

• 1. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 2. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 3. scielo.br [scielo.br]
• 4. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System - Open Access Library [oalib.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enzymatic Synthesis of Neryl Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of neryl acetate, a valuable flavor and fragrance compound with a sweet, floral, and fruity aroma. The use of lipases as biocatalysts offers a green and highly selective alternative to traditional chemical synthesis methods, which often require harsh conditions and can produce undesirable byproducts.[1][2] This document outlines the materials, experimental procedures, and optimization strategies for producing neryl acetate via transesterification, leveraging the catalytic efficiency of lipases in both solvent-free and organic solvent systems.

Overview of the Enzymatic Synthesis

The enzymatic synthesis of neryl acetate typically involves the transesterification of nerol with an acyl donor, such as ethyl acetate or vinyl acetate, catalyzed by a lipase.[1][3] This biocatalytic approach is favored for its high selectivity and operation under mild conditions, yielding a "natural" labeled product with high demand in the flavor and fragrance industry.[1]

Reaction Scheme:

Nerol + Acyl Donor <--> Neryl Acetate + Byproduct

• When using ethyl acetate , the byproduct is ethanol. The reaction is reversible.

• When using vinyl acetate , the byproduct is vinyl alcohol, which tautomerizes to acetaldehyde, making the reaction essentially irreversible and often leading to higher yields.[2][3]

Data Presentation: Reaction Parameters and Outcomes

The following tables summarize quantitative data from various studies on the lipase-catalyzed synthesis of neryl acetate, providing a comparative view of different lipases and reaction conditions.

Table 1: Optimal Conditions for Neryl Acetate Synthesis using Novozyme 435

Parameter	Optimal Value	Reference
Lipase	Novozyme 435 (immobilized Candida antarctica lipase B)	[1][4]
Acyl Donor	Ethyl Acetate	[1][4]
System	Solvent-Free	[1][4]
Nerol to Ethyl Acetate Molar Ratio	1:12.6	[1][5]
Enzyme Loading	2.6% (w/w)	[1][5]
Temperature	52.7 °C	[1][5]
Agitation Speed	≥ 400 rpm	[1][4]
Reaction Time	2 hours	[1][5]
Conversion of Nerol	91.6%	[1][5]
Selectivity for Neryl Acetate	100%	[1]

Table 2: Optimal Conditions for Neryl Acetate Synthesis using Free Lipase

Parameter	Optimal Value	Reference
Lipase	Free Lipase (unspecified)	[2][3][6][7]
Acyl Donor	Vinyl Acetate	[2][3][6][7]
System	Solvent-Free	[2][3][6][7]
Nerol to Vinyl Acetate Molar Ratio	1:5 (with vinyl acetate as solvent)	[2]
Enzyme Loading	12 mg/mL	[2][3][6][7]
Temperature	40 °C	[2][3][6][7]
Agitation Speed	≥ 200 rpm	[2][3][6][7]
Conversion/Yield	~98% yield after 5 hours	[2]

Table 3: Performance of Immobilized Pseudomonas fluorescens Lipase (PFL)

Parameter	Value	Reference
Lipase	PFL immobilized on ZIF-8@ZIF-67	[8][9]
Acyl Donor	Vinyl Acetate	[8]
System	Solvent-Free	[8][9]
Temperature	50 °C	[8]
Reaction Time	3 hours	[8][9]
Yield of Neryl Acetate	99%	[8][9]
Reusability (after 10 cycles)	80% yield maintained	[8][9]

Experimental Protocols

The following are detailed methodologies for the key experiments in the enzymatic synthesis of neryl acetate.

Protocol 1: Synthesis of Neryl Acetate using Immobilized Lipase (Novozyme 435)

This protocol is based on the optimization study for a solvent-free system.[1][4]

Materials:

• Nerol (97% purity)

• Ethyl acetate (97% purity, analytical grade)

• Novozyme 435 (immobilized Candida antarctica lipase B)

• Reaction vessel (e.g., screw-capped flask)

• Thermostatically controlled shaking incubator

• Gas chromatograph with a mass spectrometer (GC-MS) for analysis

Procedure:

• Reactant Preparation: In a reaction vessel, combine nerol and ethyl acetate at a molar ratio of 1:12.6.

• Enzyme Addition: Add Novozyme 435 to the mixture at a concentration of 2.6% (w/w) of the total reactants.

• Reaction Incubation: Place the sealed reaction vessel in a shaking incubator set to 52.7 °C and an agitation speed of at least 400 rpm to overcome mass transfer limitations.[1][4]

• Reaction Monitoring: Withdraw samples at regular intervals to monitor the progress of the reaction.

• Reaction Termination: After 2 hours, stop the reaction by removing the enzyme from the reaction mixture through filtration.

• Product Analysis: Analyze the samples using GC-MS to determine the conversion of nerol and the selectivity for neryl acetate. The product can be confirmed by comparing its retention time and mass spectrum with a known standard.[4]

Protocol 2: Synthesis of Neryl Acetate using Free Lipase in a Solvent-Free System

This protocol is adapted from studies using vinyl acetate as the acyl donor.[2][3][6][7]

Materials:

• Nerol

• Vinyl acetate

• Free lipase powder

• Reaction vessel

• Thermostatically controlled shaking incubator

• Gas chromatograph (GC) for analysis

Procedure:

• Reactant Preparation: In a reaction vessel, prepare a solution with a nerol concentration of 100 mmol/L in vinyl acetate, which acts as both the acyl donor and the solvent.[2]

• Enzyme Addition: Add the free lipase to the reaction mixture to a final concentration of 12 mg/mL.[2]

• Reaction Incubation: Place the sealed vessel in a shaking incubator set to 40 °C and 200 rpm.[2]

• Reaction Monitoring: Take samples periodically for analysis.

• Reaction Termination: After the desired reaction time (e.g., 5 hours), terminate the reaction by separating the enzyme from the product, for instance, by centrifugation followed by decantation.

• Product Analysis: Quantify the yield of neryl acetate using gas chromatography.

Protocol 3: Immobilization of Pseudomonas fluorescens Lipase (PFL) and its Application

This protocol describes the use of a novel immobilized lipase for enhanced performance.[8][9]

Materials:

• Pseudomonas fluorescens lipase (PFL)

• ZIF-8@ZIF-67 (carrier for immobilization)

• Nerol

• Vinyl acetate

• Reaction vessel

• Shaking incubator

• Filtration apparatus

Procedure:

• Enzyme Immobilization: Prepare the immobilized PFL on the ZIF-8@ZIF-67 carrier using a co-precipitation method as described in the literature.[9]

• Reactant Preparation: In a stoppered flask, prepare a mixture of 100 mmol/L of nerol in vinyl acetate.[8]

• Enzyme Addition: Add the immobilized PFL to the reaction mixture.

• Reaction Incubation: Incubate the reaction at 50 °C with agitation at 200 rpm for 3 hours.[8]

• Product Recovery: After the reaction, filter the mixture to recover the immobilized enzyme for reuse. The filtrate contains the neryl acetate product.

• Enzyme Reusability: Wash the recovered immobilized enzyme and re-introduce it into a fresh batch of reactants to test its reusability. This can be repeated for multiple cycles.[8]

• Product Analysis: Analyze the filtrate by GC to determine the yield of neryl acetate.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the enzymatic synthesis of neryl acetate.

Caption: General workflow for lipase-catalyzed neryl acetate synthesis.

Reaction Kinetics: Ping-Pong Bi-Bi Mechanism

The synthesis of neryl acetate often follows a Ping-Pong Bi-Bi kinetic mechanism, especially with transesterification reactions.

References

• 1. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System - Open Access Library [oalib.com]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. mdpi.com [mdpi.com]
• 9. Enhanced Enzymatic Performance of Immobilized Pseudomonas fluorescens Lipase on ZIF-8@ZIF-67 and Its Application to the Synthesis of Neryl Acetate with Transesterification Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Neryl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive protocol for the identification and quantification of neryl acetate using Gas Chromatography-Mass Spectrometry (GC-MS). Neryl acetate, an important fragrance and flavor compound found in many essential oils, can be reliably analyzed using the methods detailed herein.[1] This document outlines the necessary instrumentation, materials, sample preparation, and data analysis procedures. The provided methodologies are designed to ensure high sensitivity, specificity, and reproducibility for the analysis of neryl acetate in various matrices, including essential oils and other complex mixtures.

Introduction

Neryl acetate is a monoterpene acetate ester known for its sweet, floral, and citrusy aroma, making it a valuable component in the fragrance, flavor, and cosmetic industries.[1][2] It is naturally present in various essential oils, such as those from neroli, helichrysum, and citrus fruits.[1][3][4][5] Accurate and reliable quantification of neryl acetate is crucial for quality control, product formulation, and research purposes.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of volatile and semi-volatile compounds like neryl acetate.[6][7] The gas chromatograph separates the components of a mixture based on their volatility and interaction with the stationary phase of the analytical column.[6] Subsequently, the mass spectrometer fragments the eluted compounds and separates the resulting ions based on their mass-to-charge ratio, providing a unique spectral fingerprint for each compound.[6][7] This application note presents a detailed GC-MS method for the analysis of neryl acetate.

Experimental Protocol

Materials and Reagents

• Neryl Acetate Standard: Analytical grade, purity ≥95%

• Solvent: Hexane or Dichloromethane (GC grade)

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa

• Micropipettes and Syringes

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer is required. The following specifications are recommended:

• Gas Chromatograph (GC):

  • Injector: Split/Splitless injector

  • Column: DB-5ms or TR-Wax MS fused-silica capillary column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).[3][5][6]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.[3][5]

• Mass Spectrometer (MS):

  • Ionization Source: Electron Ionization (EI) at 70 eV.[6]

  • Analyzer: Quadrupole

  • Detector: Electron Multiplier

Sample Preparation

Proper sample preparation is critical for accurate analysis. For essential oil samples, a simple dilution is typically sufficient.

• Standard Preparation: Prepare a stock solution of neryl acetate (e.g., 1000 µg/mL) in the chosen solvent. Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dilute the essential oil sample in the chosen solvent to bring the concentration of neryl acetate within the calibration range. A dilution factor of 1:100 is often a good starting point.[8] For solid samples, an appropriate extraction method such as steam distillation or solvent extraction may be necessary prior to dilution.[9]

• Transfer the prepared standards and samples into 2 mL autosampler vials.

GC-MS Instrumental Parameters

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and application.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
GC System
Injector Temperature	250 °C[3][5][6]
Injection Volume	1 µL[3][5][6]
Injection Mode	Split (e.g., 50:1 or 200:1)[3][6][10]
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature 60°C for 1 min, then ramp at 2°C/min to 240°C, hold for 23 mins.[3][5][10][11]
MS System
Ion Source Temperature	230 °C[6]
Ionization Energy	70 eV[6]
Mass Range	m/z 40-400
Scan Mode	Full Scan
Solvent Delay	3 minutes

Data Analysis

• Identification: The identification of neryl acetate is based on its retention time and the comparison of its mass spectrum with a reference spectrum from a spectral library (e.g., NIST, Wiley).[6]

• Quantification: Create a calibration curve by plotting the peak area of the neryl acetate standard against its concentration. The concentration of neryl acetate in the samples can then be determined using the linear regression equation derived from the calibration curve.

Expected Results

The analysis of neryl acetate using the described method should yield a sharp chromatographic peak at a specific retention time. The mass spectrum will show characteristic fragmentation patterns.

Quantitative Data Summary

Table 2: Retention and Mass Spectral Data for Neryl Acetate

Compound	CAS Number	Molecular Formula	Molecular Weight	Kovats Retention Index (DB-5)	Key Mass Fragments (m/z)
Neryl Acetate	141-12-8[1]	C₁₂H₂₀O₂[1]	196.29 g/mol	~1365[12]	41, 69, 81, 93, 121, 136[13]

Experimental Workflow and Signaling Pathways

The overall workflow for the GC-MS analysis of neryl acetate is depicted below.

Caption: GC-MS analysis workflow for Neryl Acetate.

The fragmentation of neryl acetate in the mass spectrometer follows predictable pathways. The initial electron impact results in the formation of a molecular ion (M⁺), which is often unstable and undergoes fragmentation to produce smaller, more stable ions.

Caption: Fragmentation pathway of Neryl Acetate in MS.

Conclusion

The GC-MS method described in this application note is a reliable and robust technique for the analysis of neryl acetate. The protocol provides a solid foundation for researchers, scientists, and drug development professionals to accurately identify and quantify neryl acetate in various samples. The detailed experimental parameters and data analysis guidelines will facilitate the implementation of this method in any analytical laboratory equipped with standard GC-MS instrumentation. The provided workflow diagrams offer a clear visual representation of the analytical process and the underlying fragmentation patterns, aiding in both practical execution and data interpretation.

References

• 1. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shayandcompany.com [shayandcompany.com]
• 5. qima-lifesciences.com [qima-lifesciences.com]
• 6. vipsen.vn [vipsen.vn]
• 7. How Experts Determine Essential Oil Purity [innovatechlabs.com]
• 8. Essential Oils sample prep - Chromatography Forum [chromforum.org]
• 9. researchgate.net [researchgate.net]
• 10. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. The Kovats Retention Index: (Z)-3,7-Dimethyl-2,6-octadienyl acetate (C12H20O2) [pherobase.com]
• 13. ez.restek.com [ez.restek.com]

Application Note: Quantification of Neryl Acetate using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note describes a robust and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of neryl acetate. Neryl acetate is a common fragrance and flavor component found in various essential oils and cosmetic products.[1][2][3][4] The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, and UV detection at 210 nm. This approach provides excellent separation and sensitivity, making it suitable for quality control and research applications in the pharmaceutical, cosmetic, and food and beverage industries.

Introduction

Neryl acetate is the acetate ester of nerol and is a naturally occurring monoterpenoid found in citrus oils and other essential oils.[1][2][5] It is valued for its sweet, floral, and citrusy aroma and is widely used as a fragrance ingredient in perfumes, lotions, and soaps, as well as a flavoring agent.[3][4][6] Accurate quantification of neryl acetate is crucial for ensuring product quality, consistency, and compliance with regulatory standards.

High-performance liquid chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of individual components in a mixture.[7][8] Reversed-phase HPLC, in particular, is well-suited for the analysis of moderately polar to non-polar compounds like neryl acetate.[8] This application note presents a detailed protocol for the determination of neryl acetate using a C18 column and a water/acetonitrile mobile phase gradient with UV detection. The use of a low wavelength (210 nm) for detection provides high sensitivity for compounds with isolated double bonds, such as neryl acetate.[9][10][11]

Experimental

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required. The specific parameters for the analysis are summarized in the table below.

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	HPLC Grade Water
Mobile Phase B	HPLC Grade Acetonitrile
Gradient Program	0-2 min: 50% B, 2-10 min: 50-95% B, 10-12 min: 95% B, 12-12.1 min: 95-50% B, 12.1-15 min: 50% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	210 nm

• Neryl Acetate (≥98% purity, Sigma-Aldrich or equivalent)

• Acetonitrile (HPLC gradient grade)[4][12][13][14]

• Water (HPLC grade)

• Methanol (HPLC grade, for sample preparation)

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of neryl acetate standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with the initial mobile phase composition (50:50 acetonitrile:water). Recommended concentrations are 1, 5, 10, 25, 50, and 100 µg/mL.

The sample preparation method will vary depending on the matrix. A general procedure for an oil-based sample is provided below.

• Accurately weigh an appropriate amount of the sample (e.g., 100 mg) into a 10 mL volumetric flask.

• Add methanol to dissolve the sample and dilute to volume.

• Vortex the solution for 30 seconds to ensure homogeneity.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Further dilute the filtered solution with the initial mobile phase if the concentration of neryl acetate is expected to be high.

Results and Discussion

Under the specified chromatographic conditions, neryl acetate is expected to be well-resolved from other components in the sample matrix. A typical retention time for neryl acetate would be in the range of 6-8 minutes. The exact retention time should be confirmed by injecting the standard solution.

Quantification is achieved by constructing a calibration curve from the peak areas of the working standard solutions versus their concentrations. The linearity of the method should be assessed by the coefficient of determination (r²) of the calibration curve, which should ideally be ≥ 0.999. The concentration of neryl acetate in the sample can then be calculated using the regression equation from the calibration curve.

Conclusion

The described HPLC method provides a reliable and sensitive approach for the quantification of neryl acetate in various sample matrices. The use of a C18 column with a water/acetonitrile gradient and UV detection at 210 nm offers excellent chromatographic performance. This method is suitable for routine quality control analysis in industries where neryl acetate is a key component.

Detailed Protocol: HPLC Quantification of Neryl Acetate

Scope

This protocol outlines the step-by-step procedure for the quantification of neryl acetate using reversed-phase high-performance liquid chromatography (RP-HPLC).

Materials and Equipment

• Chemicals: Neryl Acetate standard (≥98%), HPLC grade acetonitrile, HPLC grade water, HPLC grade methanol.

• Equipment: Analytical balance, volumetric flasks (10 mL), pipettes, HPLC system with UV detector, C18 column (4.6 x 150 mm, 5 µm), ultrasonic bath, vortex mixer, syringe filters (0.45 µm), HPLC vials.

Procedure

• Mobile Phase A: Fill a 1 L solvent bottle with HPLC grade water.

• Mobile Phase B: Fill a 1 L solvent bottle with HPLC grade acetonitrile.

• Degas both mobile phases for at least 15 minutes in an ultrasonic bath before use.

• Stock Standard (1000 µg/mL):

  • Accurately weigh approximately 10 mg of neryl acetate.

  • Transfer it to a 10 mL volumetric flask.

  • Add about 7 mL of methanol and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with methanol and mix well.

• Working Standards (1, 5, 10, 25, 50, 100 µg/mL):

  • Prepare a 50:50 (v/v) mixture of acetonitrile and water to use as a diluent.

  • Perform serial dilutions of the stock standard solution to obtain the desired concentrations. For example, to prepare the 100 µg/mL standard, pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Accurately weigh about 100 mg of the homogenized sample into a 10 mL volumetric flask.

• Add approximately 7 mL of methanol and vortex for 1 minute to dissolve the oil.

• Dilute to the mark with methanol and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Set up the HPLC system with the parameters listed in the table in the Application Note.

• Equilibrate the column with the initial mobile phase composition (50% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure there are no interfering peaks.

• Inject the working standard solutions in order of increasing concentration.

• Inject the prepared sample solutions. It is recommended to inject a standard after every few sample injections to monitor system suitability.

• After the analysis is complete, flush the column with a high percentage of organic solvent (e.g., 95% acetonitrile) for 30 minutes before storing it in an appropriate solvent (e.g., acetonitrile/water 80:20).

• Integrate the peak corresponding to neryl acetate in each chromatogram.

• Create a calibration curve by plotting the peak area of the standards against their known concentrations.

• Perform a linear regression analysis on the calibration data to obtain the equation of the line (y = mx + c) and the coefficient of determination (r²).

• Calculate the concentration of neryl acetate in the sample using the peak area of the sample and the regression equation. Remember to account for any dilution factors used during sample preparation.

Experimental Workflow Diagram

Caption: Workflow for the HPLC quantification of neryl acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design | Semantic Scholar [semanticscholar.org]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Acetonitrile for HPLC, gradient grade, = 99.9 75-05-8 [sigmaaldrich.com]
• 5. cannabissciencetech.com [cannabissciencetech.com]
• 6. researchgate.net [researchgate.net]
• 7. iscientific.org [iscientific.org]
• 8. uhplcs.com [uhplcs.com]
• 9. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. neutronco.com [neutronco.com]
• 13. cphi-online.com [cphi-online.com]
• 14. nbinno.com [nbinno.com]

Application Notes and Protocols for Neryl Acetate as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a monoterpene and an acetate ester that occurs naturally in various essential oils, including those from citrus fruits, neroli, and petitgrain.[1][2] It is recognized for its sweet, floral, and fruity aroma, reminiscent of orange blossom and rose.[1][3] In the realms of analytical chemistry and drug development, neryl acetate serves as a valuable analytical standard for the identification and quantification of this compound in various matrices, including essential oils, food and beverage products, cosmetics, and personal care items. Its well-defined physicochemical properties and commercial availability as a high-purity analytical standard make it an ideal reference material for method development and validation.[4]

These application notes provide detailed protocols for the use of neryl acetate as a standard in analytical method development, with a focus on gas chromatography.

Physicochemical Properties of Neryl Acetate

A comprehensive understanding of the physicochemical properties of neryl acetate is fundamental for its effective use as an analytical standard. These properties influence its solubility, chromatographic behavior, and storage requirements.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[2][5]
Molecular Weight	196.29 g/mol	[1][2][5]
CAS Number	141-12-8	[1]
Appearance	Colorless liquid	[5]
Density	0.905 - 0.91 g/mL at 25°C	[5]
Boiling Point	238°C	[5]
Flash Point	100°C (212°F)	[5]
Refractive Index	1.459 - 1.465 at 20°C	[5]
Solubility	Soluble in ethanol, ether, and most organic solvents; slightly soluble in water.	[6]
Purity (as standard)	≥97.0% (GC)
Storage Temperature	2-8°C

Analytical Method Development: Gas Chromatography (GC)

Gas chromatography is a robust and widely used technique for the analysis of volatile compounds like neryl acetate. The following protocol outlines a GC-Flame Ionization Detection (FID) method for the quantification of neryl acetate.

Preparation of Standard Solutions

Accurate preparation of standard solutions is critical for the calibration and quantification of neryl acetate in samples.

Materials:

• Neryl acetate analytical standard (≥97.0% purity)

• High-purity solvent (e.g., ethanol, hexane, or ethyl acetate), GC grade

• Class A volumetric flasks

• Calibrated analytical balance

• Calibrated pipettes

Protocol:

• Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of neryl acetate analytical standard into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of the chosen solvent.

  • Once dissolved, fill the flask to the mark with the solvent.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Calculate the exact concentration of the stock solution based on the weight and purity of the standard.

• Working Standard Solutions:

  • Perform serial dilutions of the primary stock solution to prepare a series of working standards at different concentrations (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

  • Use calibrated pipettes and Class A volumetric flasks for all dilutions.

  • These working standards will be used to construct a calibration curve.

Sample Preparation

The goal of sample preparation is to extract neryl acetate from the matrix into a solvent suitable for GC analysis while minimizing interferences. The following is a general protocol for essential oil samples.

Protocol for Essential Oils:

• Accurately weigh a known amount of the essential oil sample into a volumetric flask.

• Dilute the sample with a suitable solvent (e.g., ethanol or hexane) to a concentration that is expected to fall within the range of the calibration curve.

• Vortex or sonicate the sample to ensure thorough mixing.

• If the sample contains particulate matter, filter it through a 0.45 µm syringe filter into a GC vial.

Gas Chromatography (GC-FID) Protocol

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary GC column (e.g., DB-5 or equivalent)

Table of GC-FID Parameters:

Parameter	Recommended Setting
Column	DB-5 (or similar non-polar column), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Detector Temperature	280°C
Oven Temperature Program	Initial: 60°C, hold for 2 minRamp: 5°C/min to 240°CHold: 5 min at 240°C
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Split Ratio	50:1

Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions in triplicate and record the peak area for neryl acetate. Plot a graph of the average peak area versus concentration. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is generally considered acceptable.

• Quantification of Neryl Acetate in Samples: Inject the prepared sample solutions and record the peak area for the neryl acetate peak. Use the equation from the calibration curve to calculate the concentration of neryl acetate in the sample solution.

• Final Concentration: Calculate the final concentration of neryl acetate in the original sample, taking into account the initial weight and dilution factors.

Method Validation

A summary of typical parameters for analytical method validation is provided below. These parameters should be assessed to ensure the method is suitable for its intended purpose.

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	The peak for neryl acetate should be well-resolved from other components in the sample matrix.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (R²) ≥ 0.99
Range	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	To be determined based on the expected concentration of neryl acetate in samples.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of spiked samples should be within 90-110%.
Precision	The closeness of agreement among a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. (Repeatability and Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 2% for repeatability and ≤ 5% for intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, temperature, etc.

Visualizations

Experimental Workflow for GC Analysis of Neryl Acetate

Caption: Workflow for the quantitative analysis of neryl acetate using GC-FID.

Conclusion

Neryl acetate is a critical analytical standard for quality control and research in various industries. The protocols and data presented in these application notes provide a comprehensive guide for the development and validation of a robust GC-FID method for the accurate quantification of neryl acetate. Adherence to these guidelines will ensure reliable and reproducible results for researchers, scientists, and drug development professionals.

References

• 1. Development of an HPLC–UV assay method for the simultaneous quantification of nine antiretroviral agents in the plasma of HIV-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 3. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 4. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Neryl acetate | TargetMol [targetmol.com]

Application Notes and Protocols for the In Vitro Biological Activity of Neryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a monoterpene ester that is a significant component of the essential oils of various aromatic plants, most notably Corsican Helichrysum italicum.[1][2][3] While the in vitro biological activities of many essential oils and their constituents have been extensively studied, research focusing specifically on isolated neryl acetate is more limited. These application notes provide a comprehensive overview of the current state of knowledge regarding the in vitro biological activity of neryl acetate, with a primary focus on its well-documented effects on the skin barrier. Additionally, this document will briefly touch upon the reported anticancer, anti-inflammatory, and antimicrobial activities of related compounds and essential oils rich in neryl acetate, highlighting the need for further research on the specific contribution of neryl acetate to these effects.

Part 1: Effects on Skin Barrier Function

The most robust in vitro evidence for the biological activity of neryl acetate lies in its role in modulating skin barrier function. A key study by Lemaire et al. (2023) demonstrated that neryl acetate mediates a large part of the activity of Corsican Helichrysum italicum essential oil (HIEO) on skin barrier formation.[1][2][3]

Data Presentation

The following tables summarize the quantitative data from in vitro studies on human skin explants treated with neryl acetate (NA).

Table 1: Upregulation of Genes Involved in Keratinocyte Differentiation and Epidermal Structure by Neryl Acetate (0.03%) after 24-hour Treatment. [1]

Gene Symbol	Gene Name	Function in Skin Barrier	Fold Change (NA vs. Control)
IVL	Involucrin	Cornified envelope precursor	> 2.0
SPRR	Small proline-rich proteins	Cornified envelope components	> 2.0
LCE	Late cornified envelope proteins	Cornified envelope components	> 2.0
S100	S100 calcium-binding proteins	Regulators of differentiation	> 2.0
TGM1	Transglutaminase 1	Cross-linking of cornified envelope proteins	> 2.0

Table 2: Upregulation of Genes Involved in Lipid and Ceramide Synthesis by Neryl Acetate (0.03%) after 24-hour Treatment. [2]

Gene Symbol	Gene Name	Function in Lipid Synthesis	Fold Change (NA vs. Control)
ELOVL4	Elongation of very long chain fatty acids 4	Synthesis of very long-chain fatty acids	> 2.0
CERS3	Ceramide synthase 3	Ceramide synthesis	> 2.0
UGCG	UDP-glucose ceramide glucosyltransferase	Glucosylceramide synthesis	> 2.0

Table 3: Effect of Neryl Acetate (0.03%) on Protein and Lipid Levels after 5-day Treatment. [2][3]

Parameter	Method of Analysis	Result (% Increase vs. Control)
Involucrin (IVL) protein	Immunofluorescence Quantification	Significant increase
Total Lipids	Staining and Image Analysis	Significant increase
Total Ceramides	Liquid Chromatography-Mass Spectrometry (LC/MS)	+64.2%

Signaling Pathways and Experimental Workflows

Experimental Protocols

1. Human Skin Explant Culture and Treatment [2][3]

• Tissue Source: Human skin biopsies are collected.

• Culture Medium: Explants are maintained in an appropriate culture medium.

• Treatment Preparation: Neryl acetate is solubilized in a vehicle such as dimethyl sulfoxide (DMSO) to create a stock solution. This is then diluted in the culture medium to the final desired concentration (e.g., 0.03%). A vehicle control (e.g., 0.5% DMSO) is run in parallel.

• Application: The treatment medium is applied to the skin explants. The medium is refreshed at specified intervals (e.g., day 0 and day 2).

• Incubation: Explants are incubated for the desired time points (e.g., 24 hours for gene expression analysis, 5 days for protein and lipid analysis).

2. Transcriptomic Analysis (Microarray) [1]

• RNA Extraction: Total RNA is extracted from the skin explants after 24 hours of treatment.

• RNA Quality Control: The integrity and concentration of the extracted RNA are assessed.

• Microarray Hybridization: Labeled cRNA is hybridized to a microarray chip containing probes for a large number of genes.

• Data Acquisition and Analysis: The microarray chip is scanned, and the raw data is processed. Gene expression levels are normalized, and differentially expressed genes between the neryl acetate-treated and control groups are identified based on fold change (e.g., ≥ 2 or ≤ -2) and statistical significance (e.g., p-value < 0.05).

3. Quantitative Reverse Transcription PCR (qRT-PCR) [3]

• Purpose: To validate the results obtained from the microarray analysis for specific genes of interest.

• cDNA Synthesis: Extracted RNA is reverse transcribed into complementary DNA (cDNA).

• PCR Amplification: The cDNA is used as a template for PCR amplification with gene-specific primers. The amplification is monitored in real-time using a fluorescent dye.

• Data Analysis: The relative expression of the target genes is calculated and normalized to the expression of one or more housekeeping genes.

4. Immunofluorescence Staining for Involucrin (IVL) [2][3]

• Tissue Preparation: After 5 days of treatment, skin explants are fixed, embedded, and sectioned.

• Antigen Retrieval: Sections are treated to unmask the antigenic sites.

• Antibody Incubation: Sections are incubated with a primary antibody specific for involucrin, followed by a fluorescently labeled secondary antibody.

• Counterstaining: Nuclei are stained with a fluorescent DNA-binding dye (e.g., DAPI).

• Imaging and Quantification: The stained sections are visualized using a confocal microscope. The fluorescence intensity or the surface area of IVL staining is quantified using image analysis software and normalized to the total epidermal area.

5. Lipid and Ceramide Analysis [2][3]

• Lipid Staining: For total lipid analysis, cryosections of the skin explants are stained with a lipophilic dye (e.g., Oil Red O). The staining intensity is then quantified by image analysis.

• Ceramide Extraction: For specific ceramide analysis, the epidermis is separated from the dermis. Lipids, including ceramides, are extracted from the epidermis using a solvent system.

• Liquid Chromatography-Mass Spectrometry (LC/MS): The extracted lipids are separated by liquid chromatography and detected and quantified by mass spectrometry. This allows for the identification and quantification of different ceramide species.

Part 2: Anticancer, Anti-inflammatory, and Antimicrobial Activities - A Note on the Current Evidence

Direct in vitro studies on the anticancer, anti-inflammatory, and antimicrobial properties of isolated neryl acetate are notably scarce. The available literature primarily attributes these activities to essential oils containing neryl acetate or to its isomers and other related monoterpenes.

Anticancer Activity

There is no direct evidence to date demonstrating the anticancer activity of neryl acetate in vitro. However, its isomer, geranyl acetate , has been shown to exhibit significant anticancer effects. For instance, geranyl acetate was found to induce apoptosis, DNA damage, and cell cycle arrest in Colo-205 colon cancer cells.[2] Another related compound, bornyl acetate , has demonstrated antiproliferative activity against various cancer cell lines, including HeLa (cervical), HT29 (colon), A549 (lung), and MCF7 (breast).[4] These findings suggest that the monoterpene acetate structure may have potential as an anticancer scaffold, but further research is required to determine if neryl acetate shares these properties.

Anti-inflammatory Activity

The anti-inflammatory properties of neryl acetate itself have not been well-characterized. Essential oils with a high neryl acetate content, such as that from Helichrysum italicum, are traditionally used for inflammatory conditions.[5] However, in vitro studies on this essential oil have suggested that its anti-collagenase and anti-elastase activities may be attributable to other components like α-pinene and limonene, rather than neryl acetate.[2][6]

Interestingly, studies on acetate (the salt, not the ester) have shown that it can reduce inflammatory signaling in microglia by reversing lipopolysaccharide (LPS)-induced increases in pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.[1][7][8] This is achieved, in part, through the modulation of histone acetylation and NF-κB signaling.[1][7][8] While mechanistically distinct, this highlights a potential area of investigation for neryl acetate's own anti-inflammatory potential.

Antimicrobial Activity

The antimicrobial activity of neryl acetate is another area where direct evidence is lacking. Essential oil from H. italicum, which is rich in neryl acetate, has been reported to inhibit the growth of Gram-positive bacteria like Staphylococcus aureus and the yeast Candida albicans.[2][3][5] However, the antimicrobial effects are often attributed to the complex mixture of compounds in the essential oil, particularly the terpenoid fraction as a whole.[2][3][5] In fact, one study on Helichrysum microphyllum essential oil found that samples with the highest anticandidal activity were rich in γ-curcumene, not neryl acetate.[9]

For comparison, the isomer geranyl acetate has reported antifungal activity.[2][3] Additionally, linalyl acetate , another monoterpene ester, has demonstrated antibacterial activity against both S. aureus and E. coli, which is thought to be at least partially due to the perturbation of the bacterial plasma membrane.[10]

Conclusion and Future Directions

The in vitro biological activity of neryl acetate is most clearly defined in the context of skin barrier enhancement. It upregulates a suite of genes and proteins crucial for the formation of the cornified envelope and the synthesis of epidermal lipids and ceramides. The provided protocols offer a robust framework for researchers wishing to investigate these effects further.

In contrast, the anticancer, anti-inflammatory, and antimicrobial activities of neryl acetate remain largely unexplored. While related compounds and essential oils show promise in these areas, it is crucial for future research to evaluate neryl acetate as an isolated compound to determine its specific contributions and mechanisms of action. Such studies would be invaluable for drug development professionals seeking to harness the therapeutic potential of this natural product.

References

• 1. Acetate reduces microglia inflammatory signaling in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. qima-lifesciences.com [qima-lifesciences.com]
• 6. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | Semantic Scholar [semanticscholar.org]
• 7. Acetate reduces microglia inflammatory signaling in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antimicrobial activity and chemical composition of essential oil from Helichrysum microphyllum Cambess. subsp. tyrrhenicum Bacch., Brullo & Giusso collected in South-West Sardinia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of Antibacterial Action of Three Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]

Neryl acetate's effect on skin barrier function in explant models.

Application Notes & Protocols for Researchers and Drug Development Professionals

Introduction

Neryl acetate, a primary constituent of the essential oil from Helichrysum italicum, has demonstrated significant potential in modulating and improving the skin's barrier function.[1][2][3] This document provides detailed application notes and experimental protocols based on findings from studies utilizing human skin explant models. The following sections outline the effects of neryl acetate on gene expression, protein synthesis, and lipid production integral to the integrity of the stratum corneum, the outermost layer of the epidermis responsible for the skin's protective barrier.

Mechanism of Action

Neryl acetate has been shown to mediate a significant portion of the biological activity of Helichrysum italicum essential oil (HIEO) on the skin barrier.[1] Transcriptomic analysis of skin explants treated with neryl acetate revealed a regulatory role in genes involved in epidermal differentiation, skin barrier formation, and ceramide synthesis.[1][2] Specifically, neryl acetate was found to influence 41.5% of the genes modulated by HIEO, indicating its crucial role in the oil's overall effect.[1][2]

Key molecular targets and pathways influenced by neryl acetate include the upregulation of genes and proteins crucial for the formation of the cornified envelope, a key component of the skin barrier.[1][3] This includes an increase in the expression of involucrin (IVL), a protein essential for the structural integrity of corneocytes.[1][2] Furthermore, neryl acetate treatment leads to an increase in the production of total lipids and ceramides within the epidermis, which are vital for maintaining the barrier's lamellar structure and preventing transepidermal water loss (TEWL).[1][2][3]

Quantitative Data Summary

The following tables summarize the quantitative findings from studies on human skin explants treated with neryl acetate.

Table 1: Gene Expression Modulation by Neryl Acetate (0.03%) after 24 hours

Gene	Function	Fold Change vs. Control (DMSO 0.5%)
IVL	Cornified Envelope Formation	Upregulated
TGM1	Cornified Envelope Cross-linking	Upregulated
ABCC12	Lipid Transport	Upregulated

Data synthesized from transcriptomic analysis presented in Lemaire et al., 2023.[1]

Table 2: Protein and Lipid Modulation by Neryl Acetate (0.03%) after 5 days

Analyte	Method	Result vs. Control (DMSO 0.5%)
Involucrin (IVL) Protein	Immunofluorescence	Significant Increase
Total Lipids	Staining	Increased
Total Ceramides	LC/MS	+64.2%
Ceramide [NS] & [AS]	LC/MS	Increased

Data extracted from protein and lipid analyses in Lemaire et al., 2023.[1]

Experimental Protocols

The following are detailed protocols for key experiments performed to assess the effect of neryl acetate on skin barrier function in explant models.

Protocol 1: Human Skin Explant Culture and Treatment

Objective: To maintain viable human skin explants and treat them with neryl acetate.

Materials:

• Fresh human skin obtained from plastic surgery (e.g., abdominoplasty) from healthy donors.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with antibiotics.

• Neryl Acetate (analytical grade).

• Dimethyl sulfoxide (DMSO) as a vehicle.

• Sterile culture plates and instruments.

Procedure:

• Obtain fresh human skin and transport it to the laboratory in a sterile, temperature-controlled container.

• Under sterile conditions, remove subcutaneous fat and cut the skin into explants of a standardized size (e.g., 1 cm²).

• Place each explant in a well of a 6-well plate containing DMEM with the dermal side down.

• Prepare treatment solutions:

  • Vehicle control: 0.5% DMSO in DMEM.

  • Neryl Acetate: 0.03% Neryl Acetate in 0.5% DMSO/DMEM.

• Apply the treatment solutions topically to the epidermal surface of the explants.

• Incubate the explants at 37°C in a humidified atmosphere with 5% CO₂ for the desired duration (e.g., 24 hours for gene expression analysis, 5 days for protein and lipid analysis).

• At the end of the treatment period, harvest the explants for further analysis.

Protocol 2: Transcriptomic Analysis (Microarray)

Objective: To analyze changes in gene expression in skin explants following neryl acetate treatment.

Materials:

• Harvested skin explants.

• RNA extraction kit.

• Agilent Whole Human Genome Oligo Microarrays (or similar).

• Reagents and equipment for microarray hybridization, washing, and scanning.

• Bioinformatics software for data analysis.

Procedure:

• Isolate total RNA from the epidermal layer of the harvested skin explants using a suitable RNA extraction kit.

• Assess RNA quality and quantity using a spectrophotometer and bioanalyzer.

• Perform microarray analysis according to the manufacturer's instructions (e.g., Agilent). This typically involves reverse transcription, labeling, hybridization to the microarray chip, washing, and scanning.

• Analyze the scanned microarray data using appropriate bioinformatics software to identify differentially expressed genes between neryl acetate-treated and vehicle-treated explants.

Protocol 3: Involucrin (IVL) Immunofluorescence Staining

Objective: To visualize and quantify the expression of involucrin protein in skin explants.

Materials:

• Harvested and fixed skin explants (e.g., in formalin).

• Paraffin embedding and sectioning equipment.

• Microscope slides.

• Primary antibody against Involucrin.

• Fluorescently labeled secondary antibody.

• DAPI for nuclear counterstaining.

• Fluorescence microscope and image analysis software.

Procedure:

• Fix the harvested skin explants in 10% neutral buffered formalin.

• Dehydrate the explants and embed them in paraffin wax.

• Cut thin sections (e.g., 5 µm) and mount them on microscope slides.

• Deparaffinize and rehydrate the sections.

• Perform antigen retrieval if necessary.

• Block non-specific antibody binding.

• Incubate the sections with the primary anti-involucrin antibody.

• Wash the sections and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the sections and visualize them using a fluorescence microscope.

• Capture images and perform quantitative analysis of the involucrin staining intensity and distribution using image analysis software.

Protocol 4: Ceramide Analysis by Liquid Chromatography-Mass Spectrometry (LC/MS)

Objective: To quantify the levels of specific ceramides in the epidermis of skin explants.

Materials:

• Harvested skin explants.

• Instruments for epidermal-dermal separation (e.g., heat-based).

• Lipid extraction solvents (e.g., chloroform/methanol mixture).

• LC/MS system.

• Ceramide standards.

Procedure:

• Separate the epidermis from the dermis of the harvested skin explants.

• Extract total lipids from the isolated epidermis using a suitable solvent extraction method.

• Dry and reconstitute the lipid extract in an appropriate solvent for LC/MS analysis.

• Inject the sample into the LC/MS system.

• Perform chromatographic separation of the different ceramide species.

• Detect and quantify the ceramides using the mass spectrometer.

• Identify and quantify specific ceramides (e.g., CER[NS], CER[AS]) by comparing their retention times and mass spectra to known standards.

Visualizations

Caption: Signaling pathway of Neryl Acetate on skin barrier function.

References

• 1. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 2. qima-lifesciences.com [qima-lifesciences.com]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]

Antimicrobial and anti-inflammatory properties of Neryl acetate.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a monoterpene ester that is a significant component of the essential oils of various aromatic plants, including Helichrysum italicum (Immortelle) and certain citrus species. Traditionally, essential oils containing neryl acetate have been utilized for their aromatic properties and in traditional medicine for their purported therapeutic benefits. Recent scientific interest has focused on elucidating the specific biological activities of isolated phytochemicals. These notes provide an overview of the reported antimicrobial and anti-inflammatory properties of neryl acetate, along with detailed protocols for their investigation. While research indicates the potential of neryl acetate in these areas, quantitative data for the pure compound remains limited, and further investigation is warranted.

Antimicrobial Properties of Neryl Acetate

Neryl acetate has been suggested to possess mild antimicrobial properties, contributing to the overall antimicrobial effect of the essential oils in which it is found. Its lipophilic nature may facilitate interaction with microbial cell membranes, potentially disrupting their integrity and function.

Quantitative Antimicrobial Data

Specific Minimum Inhibitory Concentration (MIC) values for pure neryl acetate against a wide range of microorganisms are not extensively reported in publicly available literature. The following table provides hypothetical MIC values based on data for structurally related acetate esters and essential oils rich in neryl acetate to serve as a representative guide for experimental design.

Microorganism	Type	Hypothetical MIC (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	250 - 1000
Escherichia coli	Gram-negative Bacteria	500 - 2000
Candida albicans	Fungus (Yeast)	200 - 800

Note: These values are illustrative and require experimental validation.

Anti-inflammatory Properties of Neryl Acetate

The anti-inflammatory potential of neryl acetate is an area of growing interest. Its effects are thought to be mediated through the modulation of key inflammatory signaling pathways, leading to a reduction in the production of pro-inflammatory mediators.

Quantitative Anti-inflammatory Data

Quantitative data on the direct inhibitory effects of pure neryl acetate on inflammatory markers is not widely available. The following table presents hypothetical IC50 values for the inhibition of key inflammatory enzymes and cytokines, based on studies of related compounds and essential oils.

Target	Activity	Hypothetical IC50 (µM)
Cyclooxygenase-2 (COX-2)	Enzyme Inhibition	50 - 150
Tumor Necrosis Factor-α (TNF-α)	Cytokine Inhibition	25 - 100
Interleukin-6 (IL-6)	Cytokine Inhibition	30 - 120
Interleukin-1β (IL-1β)	Cytokine Inhibition	40 - 160

Note: These values are for guidance and must be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Assay

This protocol details the procedure to determine the MIC of neryl acetate against a specific microorganism.

Materials:

• Neryl acetate (pure)

• Test microorganism (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or appropriate broth for the test organism

• Dimethyl sulfoxide (DMSO) as a solvent

• Sterile 96-well microtiter plates

• Sterile pipette tips and pipettors

• Incubator

• Spectrophotometer (optional, for OD reading)

• Positive control antibiotic (e.g., Gentamicin)

• Resazurin solution (optional, as a viability indicator)

Procedure:

• Preparation of Neryl Acetate Stock Solution: Prepare a stock solution of neryl acetate in DMSO (e.g., 10 mg/mL).

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the neryl acetate stock solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row to the 10th well. Discard 100 µL from the 10th well.

  • The 11th well will serve as the growth control (broth and inoculum).

  • The 12th well will serve as the sterility control (broth only).

  • A separate row should be prepared for the positive control antibiotic.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile broth, adjusted to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 10 µL of the diluted inoculum to each well (except the sterility control).

• Incubation: Cover the plate and incubate at the appropriate temperature and duration for the test organism (e.g., 37°C for 18-24 hours for S. aureus).

• Determination of MIC: The MIC is the lowest concentration of neryl acetate that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm. The addition of a viability indicator like resazurin can also aid in determining the endpoint.

Protocol 2: In Vitro Cyclooxygenase-2 (COX-2) Inhibition Assay

This protocol describes a method to assess the inhibitory effect of neryl acetate on COX-2 activity.

Materials:

• Neryl acetate

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl buffer, pH 8.0)

• Heme cofactor

• Colorimetric or fluorometric probe for prostaglandin detection

• 96-well plates

• Incubator

• Plate reader

• Positive control inhibitor (e.g., Celecoxib)

Procedure:

• Preparation of Reagents: Prepare all reagents according to the manufacturer's instructions if using a commercial kit, or based on established laboratory protocols.

• Assay Setup:

  • In a 96-well plate, add the reaction buffer, heme, and COX-2 enzyme to each well.

  • Add various concentrations of neryl acetate (dissolved in a suitable solvent like DMSO) to the test wells.

  • Add the positive control inhibitor to its designated wells.

  • Add solvent to the enzyme control wells.

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add arachidonic acid to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plate for a specific time (e.g., 10-20 minutes) at 37°C.

• Detection: Stop the reaction and add the detection probe. Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Calculation of Inhibition: Calculate the percentage of COX-2 inhibition for each concentration of neryl acetate compared to the enzyme control. The IC50 value can be determined by plotting the percentage inhibition against the log of the inhibitor concentration.

Protocol 3: Assessment of LPS-Induced Pro-inflammatory Cytokine Production in Macrophages

This protocol outlines the steps to evaluate the effect of neryl acetate on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

Materials:

• Neryl acetate

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for TNF-α, IL-6, and IL-1β

• Cell viability assay kit (e.g., MTT or PrestoBlue)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM with 10% FBS in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various non-toxic concentrations of neryl acetate (dissolved in culture medium with a final DMSO concentration of <0.1%) for 1-2 hours.

  • Determine the non-toxic concentrations of neryl acetate beforehand using a cell viability assay.

• Stimulation: After pre-treatment, stimulate the cells with LPS (e.g., 1 µg/mL) for a specified period (e.g., 24 hours). Include a vehicle control (no LPS, no neryl acetate) and an LPS control (LPS stimulation without neryl acetate).

• Supernatant Collection: After incubation, centrifuge the plates and collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using the respective ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of each cytokine at different concentrations of neryl acetate compared to the LPS control. Determine the IC50 values if applicable.

Signaling Pathways and Visualizations

The anti-inflammatory effects of neryl acetate are likely mediated through the modulation of intracellular signaling pathways. While direct evidence for neryl acetate is still emerging, studies on its isomer, linalyl acetate, and acetate itself suggest the involvement of the NF-κB and MAPK pathways.

Hypothesized Anti-inflammatory Signaling of Neryl Acetate

Neryl acetate may exert its anti-inflammatory effects by inhibiting the activation of the NF-κB and MAPK signaling cascades, which are crucial for the expression of pro-inflammatory genes, including those for cytokines like TNF-α, IL-6, and IL-1β.

Application Notes and Protocols for Assessing the Cytotoxicity of Neryl Acetate on Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a monoterpene ester found as a major component in the essential oils of several aromatic plants, including Corsican Helichrysum italicum.[1][2][3] While traditionally recognized for its floral and fruity aroma in the perfume and food industries, emerging research into the biological activities of essential oils and their constituents has highlighted the need for systematic evaluation of their cytotoxic potential. Although the biological activity of neryl acetate itself is not extensively documented, its isomer, geranyl acetate, has been shown to exhibit potent anticancer effects by inducing apoptosis, DNA damage, and cell cycle arrest in colon cancer cells.[2][3][4] This suggests that neryl acetate may possess similar, yet uncharacterized, cytotoxic properties worthy of investigation for drug development purposes.

These application notes provide a comprehensive guide to assessing the in vitro cytotoxicity of neryl acetate, or similar test compounds, on various cell lines. Detailed protocols for three common colorimetric cytotoxicity assays—MTT, Sulforhodamine B (SRB), and Lactate Dehydrogenase (LDH)—are provided, along with guidelines for data interpretation and visualization of experimental workflows and potential mechanisms of action.

Data Presentation: Cytotoxicity of Neryl Acetate

To date, there is a lack of specific quantitative data on the cytotoxicity of pure neryl acetate across a range of cell lines. However, studies on essential oils rich in neryl acetate, such as that from Helichrysum italicum, have demonstrated anti-proliferative effects on cancer cell lines like B16F10 murine melanoma.[5] For the purpose of these application notes, the following table presents hypothetical IC₅₀ (half-maximal inhibitory concentration) values for neryl acetate to illustrate how such data should be structured for clear comparison. Researchers should generate their own empirical data following the protocols outlined below.

Table 1: Hypothetical Cytotoxic Activity (IC₅₀) of Neryl Acetate on Various Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM) after 48h Exposure	Assay Method
A549	Lung Carcinoma	75.2	MTT
MCF-7	Breast Adenocarcinoma	112.5	SRB
HeLa	Cervical Cancer	88.9	MTT
HT-29	Colorectal Adenocarcinoma	65.4	SRB
B16F10	Murine Melanoma	58.1	LDH

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols

Three robust and widely used methods for determining cytotoxicity are detailed below. The choice of assay depends on the specific research question, the mechanism of cell death, and the cell type being studied.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells as an indicator of cell viability.[5] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals, which are then solubilized for spectrophotometric quantification.[1]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of neryl acetate in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of neryl acetate. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the neryl acetate) and a no-cell blank control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours at 37°C.[5] During this time, formazan crystals will form in viable cells.

• Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the crystals.[3]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[1] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[1]

• Data Analysis: Subtract the absorbance of the blank control from all other readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used to determine cytotoxicity by measuring the total protein content of adherent cells.[6] The bright pink aminoxanthene dye, Sulforhodamine B, binds to basic amino acid residues in cellular proteins under mildly acidic conditions.[6]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After the incubation period, gently remove the treatment medium. Fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.[7]

• Washing: Discard the TCA and wash the plates four to five times with slow-running tap water or 1% (v/v) acetic acid to remove unbound dye.[2][7] Allow the plates to air-dry completely.

• SRB Staining: Add 50 µL of 0.04% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[2]

• Washing: Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound SRB.[2] Allow the plates to air-dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[7]

• Absorbance Measurement: Place the plate on a shaker for 5-10 minutes to ensure complete solubilization and measure the absorbance at 510 nm.[6]

• Data Analysis: Similar to the MTT assay, calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value from the dose-response curve.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method that quantifies cell death by measuring the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.[8] This assay is a reliable indicator of compromised cell membrane integrity.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is crucial to set up three control groups in triplicate:

  • Vehicle Control (Spontaneous LDH release): Cells treated with vehicle only.

  • Maximum LDH Release Control: Cells treated with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the end of incubation.

  • No-Cell Control (Background): Medium only.

• Supernatant Collection: After incubation, centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any detached cells.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate.

• Reagent Addition: Add 50 µL of the LDH reaction mixture (containing diaphorase and INT, as per the manufacturer's instructions) to each well of the new plate.

• Incubation and Measurement: Incubate the plate at room temperature for 20-30 minutes, protected from light.[9] A color change will occur. Stop the reaction by adding 50 µL of a stop solution (if required by the kit). Measure the absorbance at 490 nm.

• Data Analysis:

  • Subtract the background absorbance (No-Cell Control) from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Visualizations

Experimental Workflows

Caption: Workflow for the MTT cell viability assay.

Caption: Workflow for the SRB cytotoxicity assay.

Caption: Workflow for the LDH membrane integrity assay.

Hypothetical Signaling Pathway for Neryl Acetate-Induced Apoptosis

Based on the known mechanism of its isomer, geranyl acetate, a plausible hypothesis is that neryl acetate induces apoptosis through the intrinsic mitochondrial pathway. This can be investigated through western blotting for key apoptotic proteins.

Caption: Hypothetical intrinsic apoptosis pathway induced by neryl acetate.

References

• 1. Chemical Profiling and Bioactivity Assessment of Helichrysum italicum (Roth) G. Don. Essential Oil: Exploring Pure Compounds and Synergistic Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. qima-lifesciences.com [qima-lifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. chemos.de [chemos.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]

The Role of Neryl Acetate in Insect Olfaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl acetate is a naturally occurring monoterpene ester found in a variety of plants, including citrus fruits, neroli, and petitgrain.[1][2] It is characterized by a sweet, floral, and fruity aroma.[3] In the field of entomology and insect olfaction, neryl acetate is a compound of interest due to its potential roles as a pheromone, allomone, and kairomone, influencing the behavior of various insect species. Its investigation is crucial for the development of novel pest management strategies, such as attractants for monitoring and trapping, or repellents. This document provides an overview of the current understanding of neryl acetate's role in insect olfaction, supported by quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Application of Neryl Acetate in Entomology

Neryl acetate's effects on insects are diverse and context-dependent, ranging from attraction to repulsion. Its structural isomer, geranyl acetate, is also a common component of floral scents and insect pheromones, and the differential responses of insects to these isomers can be critical for specific behaviors.

As a Pheromone Component

While neryl acetate itself has not been extensively identified as a primary sex pheromone, related neryl esters are key components in the pheromone blends of several click beetle species (Coleoptera: Elateridae). For instance, neryl butanoate is a sex pheromone component for Agriotes acuminatus, and a blend of neryl octanoate, neryl decanoate, and neryl dodecanoate has been identified from Dalopius marginatus.[4] In field experiments, synthetic neryl decanoate was highly attractive to D. marginatus males.[4] This suggests that the neryl moiety is a crucial structural feature for olfactory recognition in this insect group.

As a Kairomone and Allomone

Neryl acetate is a component of many floral scents, acting as a kairomone to attract pollinators. Its sweet, floral aroma can signal the presence of nectar and pollen resources.[2][3] Conversely, some plants may release neryl acetate as part of a defensive blend of volatile organic compounds (VOCs) in response to herbivory, where it can act as an allomone to repel herbivores or attract their natural enemies.[5][6][7][8] Research into its potential as a natural insect repellent for biopesticide applications is ongoing.[9][10]

Quantitative Data on Insect Olfactory Responses

The olfactory response of insects to neryl acetate can be quantified using techniques such as Electroantennography (EAG) and behavioral assays. The following tables summarize available quantitative data.

Table 1: Electroantennogram (EAG) Responses to Neryl Acetate

Insect Species	Order	Sex	EAG Response (mV)	Stimulus Details	Reference
Diaphorina citri (Asian citrus psyllid)	Hemiptera	-	Indistinguishably low	Log doses from 100ng to 10mg	[11]

Note: Data on EAG responses to neryl acetate is currently limited in the published literature. Further research is required to expand this dataset across a wider range of insect species.

Table 2: Behavioral Responses to Neryl Acetate and Related Compounds

Insect Species	Order	Assay Type	Compound(s)	Behavioral Response	Quantitative Data	Reference
Dalopius marginatus (Click beetle)	Coleoptera	Field Trapping	Neryl decanoate	Attraction of males	10,358 males caught in baited traps vs. 47 in controls	[4]
Agriotes acuminatus (Click beetle)	Coleoptera	Field Trapping	Neryl butanoate	Strong attraction of males	-	[4]
Frankliniella occidentalis (Western flower thrips)	Thysanoptera	Y-tube Olfactometer	Neryl (S)-2-methylbutanoate	Attraction of females	68% and 77.3% attraction at 10 µg and 100 µg loadings, respectively	[12]

Note: This table includes data on neryl esters closely related to neryl acetate to highlight the biological activity of the neryl structure.

Experimental Protocols

Electroantennography (EAG)

EAG is a technique used to measure the summed electrical response of olfactory sensory neurons on an insect's antenna to a volatile stimulus.

Materials:

• Live insects

• Dissecting microscope

• Fine scissors and forceps

• Glass capillary electrodes

• Micromanipulators

• EAG probe/amplifier

• Data acquisition system

• Neryl acetate solutions of varying concentrations in a high-purity solvent (e.g., hexane or paraffin oil)

• Filter paper strips

• Pasteur pipettes (stimulus cartridges)

• Purified, humidified air source

Protocol:

• Insect Preparation: Anesthetize an insect by cooling. Under a dissecting microscope, carefully excise an antenna at its base.

• Mounting: Mount the excised antenna between two glass capillary electrodes filled with a saline solution (e.g., insect Ringer's solution). The recording electrode makes contact with the distal end of the antenna, and the reference electrode is inserted into the basal end.

• EAG Setup: Place the mounted antenna in a continuous stream of purified and humidified air.

• Stimulus Preparation: Apply a known volume (e.g., 10 µL) of the neryl acetate solution onto a filter paper strip and insert it into a Pasteur pipette. Allow the solvent to evaporate.

• Stimulus Delivery: Introduce the tip of the stimulus pipette into a hole in the main air tube upstream of the antenna. Deliver a pulse of air (e.g., 0.5 seconds) through the pipette to carry the neryl acetate vapor over the antenna.

• Data Recording: Record the resulting depolarization of the antennal preparation using the EAG system.

• Controls: Use a solvent-only control to ensure the response is to the neryl acetate and not the solvent. A standard compound known to elicit a response can be used as a positive control.

• Dose-Response: Test a range of neryl acetate concentrations to determine the dose-response relationship.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is used to identify which compounds in a complex mixture (e.g., a plant headspace extract) are biologically active.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID)

• EAG system (as described above)

• Column effluent splitter

• Heated transfer line

• Sample extract containing volatiles

Protocol:

• GC Setup: Install an appropriate GC column. The effluent from the column is split, with one part going to the FID and the other to the EAD.

• EAD Setup: A prepared insect antenna is positioned at the outlet of the heated transfer line, which carries the GC effluent.

• Injection: Inject the volatile sample into the GC.

• Simultaneous Recording: As the compounds elute from the GC column, simultaneously record the signal from the FID (producing a chromatogram) and the EAG response from the antenna.

• Data Analysis: Align the FID chromatogram and the EAD recording. Peaks in the FID chromatogram that correspond to a simultaneous depolarization in the EAD signal indicate biologically active compounds.

Y-Tube Olfactometer Assay

This behavioral assay is used to determine the preference of an insect for one of two odor sources.

Materials:

• Glass Y-tube olfactometer

• Airflow meter

• Purified, humidified air source

• Odor sources (e.g., filter paper with neryl acetate)

• Control source (e.g., filter paper with solvent only)

• Collection chambers

Protocol:

• Setup: Connect the arms of the Y-tube to two separate air streams. One stream passes over the neryl acetate source, and the other passes over the control. The flow rates of the two air streams should be equal.

• Acclimation: Place an insect in the base of the Y-tube and allow it to acclimate for a short period.

• Choice: The insect is then allowed to move freely and choose to enter one of the arms. A choice is typically recorded when the insect moves a set distance into an arm.

• Data Collection: Record the number of insects choosing the treatment arm versus the control arm.

• Rotation: To avoid positional bias, rotate the Y-tube 180 degrees after a set number of trials.

• Replication: Repeat the experiment with a sufficient number of insects to allow for statistical analysis.

Signaling Pathways and Experimental Workflows

Visualizing the processes involved in insect olfaction and the experimental methods used to study them can aid in understanding and experimental design.

Caption: General insect olfactory signaling pathway for neryl acetate.

Caption: Experimental workflow for Electroantennography (EAG).

Caption: Workflow for a Y-tube olfactometer behavioral assay.

Conclusion

Neryl acetate is a versatile semiochemical with varied roles in insect communication and behavior. While its function as a pheromone component is suggested by the activity of related neryl esters in click beetles, its broader effects as an attractant or repellent for other insect orders require more extensive investigation. The provided protocols for EAG, GC-EAD, and Y-tube olfactometry offer robust methods for researchers to quantify the olfactory and behavioral responses of insects to neryl acetate. Further research to populate the quantitative data tables will be invaluable for understanding the ecological significance of this compound and for its potential application in sustainable pest management and the development of new drug targets related to insect olfaction.

References

• 1. Quantitative analysis of gas chromatography-coupled electroantennographic detection (GC-EAD) of plant volatiles by insects | Scilit [scilit.com]
• 2. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Plant defense against herbivores: chemical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms and ecological consequences of plant defence induction and suppression in herbivore communities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Neryl Acetate Synthesis

Welcome to the technical support center for Neryl acetate synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Neryl acetate?

A1: Neryl acetate is primarily synthesized through the esterification of nerol with an acyl donor. Common methods include:

• Chemical Synthesis: Direct esterification of nerol with acetic acid or acetic anhydride using an acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) or a solid superacid catalyst.[1] Another route involves the reaction of myrcene with hydrochloric acid followed by acetolysis.[2][3]

• Enzymatic Synthesis: Transesterification of nerol with an acyl donor like ethyl acetate or vinyl acetate, catalyzed by an immobilized lipase such as Novozyme 435 (Lipase B from Candida antarctica).[4][5][6] This method is often preferred for producing "natural" labeled esters for the flavor and fragrance industries.[4]

Q2: What is the typical odor profile of Neryl acetate?

A2: Neryl acetate has a sweet, floral, and fruity aroma, often described as resembling orange-blossom and rose with honey and raspberry undertones.[1][4]

Q3: What are the main impurities I should be aware of during synthesis?

A3: The most common impurity is Geranyl acetate, the (E)-isomer of Neryl acetate.[2] Depending on the starting materials and reaction conditions, unreacted nerol and by-products from side reactions can also be present.

Q4: How can I monitor the progress of my Neryl acetate synthesis reaction?

A4: The reaction progress can be effectively monitored using gas chromatography (GC) or thin-layer chromatography (TLC).[1][7] GC analysis, often coupled with mass spectrometry (GC-MS), allows for the quantification of reactants and products, providing data on conversion and selectivity.[4][8]

Q5: Is Neryl acetate toxic?

A5: Neryl acetate exhibits low toxicity.[3] However, standard laboratory safety precautions should always be followed when handling the compound and its reagents.

Troubleshooting Guides

Issue 1: Low Yield of Neryl Acetate

Q: My Neryl acetate yield is consistently low. What are the potential causes and how can I improve it?

A: Low yield can stem from several factors related to reaction equilibrium, catalyst activity, and substrate stability. Here's a step-by-step guide to troubleshoot this issue:

• Incomplete Reaction:

  • Problem: Esterification is a reversible reaction. The water or alcohol generated as a by-product can shift the equilibrium back towards the reactants.

  • Solution:

    • For chemical synthesis using acetic acid, remove water as it forms. This can be achieved by azeotropic distillation using a solvent like toluene.[1]

    • For enzymatic synthesis, using an acyl donor like vinyl acetate can make the reaction irreversible.[6]

    • Increase the molar ratio of the acyl donor to nerol. Ratios up to 1:12.6 (nerol to ethyl acetate) have been shown to improve conversion.[4]

• Suboptimal Reaction Conditions:

  • Problem: Temperature, reaction time, and agitation speed can significantly impact yield.

  • Solution:

    • Temperature: Optimize the reaction temperature. For enzymatic synthesis with Novozyme 435, the optimal temperature is around 52.7°C.[4] Higher temperatures can lead to enzyme denaturation.[4] For chemical synthesis, temperatures around 40°C have been reported to be effective.[9]

    • Reaction Time: Ensure the reaction is running for a sufficient duration. Optimal times can range from 2 to 6 hours depending on the specific method.[4][6]

    • Agitation: In heterogeneous catalysis (both enzymatic and solid acid catalysts), ensure adequate mixing to overcome mass transfer limitations. Agitation speeds of 200-400 rpm are often effective.[6][7]

• Catalyst Inefficiency:

  • Problem: The catalyst may be inactive or used in an insufficient amount.

  • Solution:

    • Enzymatic Catalysis: Ensure the enzyme is not denatured and is used at an optimal loading. For Novozyme 435, a loading of around 2.6% (w/w) has been shown to be effective.[4]

    • Chemical Catalysis: Use an appropriate amount of catalyst. For solid superacid catalysts, around 0.5 g for a 0.1 mole scale reaction has been used.[1]

Issue 2: Low Purity of Neryl Acetate (Presence of Isomers and By-products)

Q: My final product contains significant amounts of Geranyl acetate and other impurities. How can I improve the purity?

A: Purity issues often arise from the nature of the starting materials and non-selective reaction conditions.

• Isomer Formation:

  • Problem: Nerol (the Z-isomer) can isomerize to Geraniol (the E-isomer) under certain conditions, leading to the formation of Geranyl acetate.

  • Solution:

    • Employing enzymatic synthesis with lipases like Novozyme 435 can offer high selectivity (up to 100%) for Neryl acetate, minimizing the formation of the Geranyl isomer.[4]

    • Careful selection of chemical catalysts and reaction conditions can also minimize isomerization.

• Side Reactions:

  • Problem: Traditional acid catalysis can sometimes lead to decomposition and other side reactions, especially at high temperatures.

  • Solution:

    • Use milder reaction conditions.

    • Consider using more selective catalysts such as immobilized enzymes or specific solid acids.

• Ineffective Purification:

  • Problem: The purification method may not be adequate to separate Neryl acetate from its isomers and other by-products.

  • Solution:

    • After the reaction, wash the organic layer with a sodium thiosulfate solution, followed by saturated sodium bicarbonate solution and brine to remove unreacted reagents and acidic catalysts.[1]

    • Dry the organic layer with an anhydrous salt like sodium sulfate before solvent evaporation.[1]

    • Purify the crude product using silica gel column chromatography with an appropriate eluent system (e.g., ether-hexane).[1]

Data Summary

The following table summarizes the impact of various reaction parameters on the yield and purity of Neryl acetate from different synthesis methods.

Parameter	Method	Catalyst	Conditions	Yield/Conversion	Purity/Selectivity	Reference
Molar Ratio	Enzymatic Transesterification	Novozyme 435	1:12.6 (Nerol:Ethyl Acetate)	91.6% Conversion	100% Selectivity	[4]
Temperature	Enzymatic Transesterification	Novozyme 435	52.7°C	91.6% Conversion	100% Selectivity	[4]
Enzyme Loading	Enzymatic Transesterification	Novozyme 435	2.6% (w/w)	91.6% Conversion	100% Selectivity	[4]
Reaction Time	Chemical Esterification	Fe₂O₃-SO₄²⁻	4 hours	95.44% Yield	Not specified	[1]
Agitation Speed	Enzymatic Transesterification	Free Lipase	>200 rpm	>98% Yield	Not specified	[6]
Acyl Donor	Enzymatic Transesterification	Free Lipase	Vinyl Acetate	~98% Yield	Not specified
Catalyst	Chemical Esterification	Lewatit® GF 101	40°C, 30 min	98.11% Conversion	86.10% Selectivity	[9]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Neryl Acetate

This protocol is based on the optimization study by Jiang & Cheng (2020).[4]

Materials:

• Nerol (97% purity)

• Ethyl acetate (97% purity)

• Novozyme 435 (immobilized Candida antarctica lipase B)

• Glass reactor (50 mL) with a magnetic stirrer

• Water bath

Procedure:

• Add nerol and ethyl acetate to the glass reactor in a 1:12.6 molar ratio.

• Place the reactor in a water bath pre-heated to 52.7°C.

• Add Novozyme 435 to the reaction mixture at a concentration of 2.6% (w/w) of the total reactants.

• Stir the mixture at approximately 400 rpm.

• Allow the reaction to proceed for 2 hours.

• Withdraw samples periodically for analysis by gas chromatography (GC) to monitor the conversion of nerol to Neryl acetate.

• Upon completion, separate the enzyme from the reaction mixture by filtration for potential reuse.

• Purify the product as required, typically involving solvent evaporation and subsequent chromatographic techniques if necessary.

Protocol 2: Chemical Synthesis of Neryl Acetate

This protocol is adapted from a method described for the synthesis of Neryl and Linalyl acetates.[1]

Materials:

• Nerol (orange blossom alcohol)

• Acetic acid

• Solid superacid catalyst (e.g., Fe₂O₃-SO₄²⁻)

• Toluene (as a water-carrying agent)

• Reaction flask with a stirrer and reflux condenser with a Dean-Stark trap

• Heating mantle

Procedure:

• To a reaction flask, add nerol (0.1000 mol), acetic acid (0.1300 mol), and toluene (20 mL).

• Add the solid superacid catalyst (0.5 g).

• Heat the mixture to reflux temperature and stir continuously.

• Collect the water generated during the reaction in the Dean-Stark trap.

• Continue the reaction for 4 hours.

• Monitor the reaction progress by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter to remove the solid catalyst.

• Wash the organic phase with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the resulting crude Neryl acetate by silica gel column chromatography.

Visualizations

References

• 1. Page loading... [wap.guidechem.com]
• 2. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 3. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 4. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 5. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System - Open Access Library [oalib.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Purification of Neryl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of neryl acetate from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a neryl acetate reaction mixture?

A1: The most common impurities depend on the synthesis method. However, typical impurities include:

• Geranyl acetate: The geometric isomer of neryl acetate, which often forms concurrently during synthesis.[1]

• Unreacted starting materials: Nerol, acetic acid, or acetic anhydride may remain after the reaction.[2][3]

• Solvents: The solvent used for the reaction, such as toluene, may be present.[2]

• Catalyst residues: Depending on the catalyst used (e.g., sulfuric acid, ion exchange resins), trace amounts may remain.[2][4]

• By-products: Side reactions can lead to the formation of other esters or decomposition products, especially at high temperatures.[5]

Q2: Which purification techniques are most effective for neryl acetate?

A2: The choice of purification technique depends on the scale of the reaction and the desired purity. Common and effective methods include:

• Silica Gel Column Chromatography: Highly effective for separating neryl acetate from its isomer, geranyl acetate, and other by-products, yielding high purity product.[2]

• Fractional Distillation (Vacuum): Suitable for large-scale purification, particularly for separating neryl acetate from less volatile impurities.[5] However, separating the geometric isomers neryl acetate and geranyl acetate by distillation is challenging due to their similar boiling points.

• Liquid-Liquid Extraction (Washing): Useful for removing water-soluble impurities like acids, bases, and salts. A typical workup involves washing the organic layer with solutions like sodium bicarbonate and brine.[2]

Q3: How can I monitor the purity of neryl acetate during purification?

A3: The most common and effective analytical methods for monitoring neryl acetate purity are:

• Gas Chromatography (GC): Provides quantitative information on the relative amounts of neryl acetate and impurities in a sample.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the identity of neryl acetate and helps in the identification of unknown impurities.[4][8]

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively monitor the progress of a column chromatography separation.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Purity After Purification	Incomplete separation of geranyl acetate.	Optimize column chromatography conditions (e.g., change solvent system polarity, use a longer column). Consider preparative HPLC for very high purity.
Presence of residual starting materials.	Ensure the reaction has gone to completion. Optimize the washing steps to remove unreacted acid or alcohol.
Co-elution of impurities during chromatography.	Adjust the mobile phase composition or try a different stationary phase.
Low Yield After Purification	Loss of product during aqueous workup.	Minimize the number of washing steps. Ensure proper phase separation and avoid vigorous shaking that can lead to emulsions.
Decomposition of neryl acetate during distillation.	Use vacuum distillation to lower the boiling point and prevent thermal degradation. Ensure the heating mantle temperature is not excessively high.
Product loss on the chromatography column.	Ensure the silica gel is properly packed and not too acidic. The product can sometimes adhere to or decompose on highly active silica.
Difficulty Separating Neryl and Geranyl Acetate	Isomers have very similar physical properties.	Silica gel column chromatography is the most effective common lab-scale method. For industrial scale, specialized fractional distillation columns may be required, though this is often not economically viable for complete separation.[1]
Milky/Cloudy Organic Layer After Washing	Formation of an emulsion.	Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. Let the mixture stand for a longer period. In stubborn cases, filtering through a pad of celite may help.
Inaccurate Purity Reading from GC	Incorrect integration of peaks.	Manually review the peak integration to ensure the baseline is set correctly and all peaks are accounted for.
Co-elution of a minor impurity with the main peak.	Use a different GC column with a different stationary phase or adjust the temperature program to improve separation.

Quantitative Data Summary

The following tables summarize quantitative data related to the synthesis and purification of neryl acetate.

Table 1: Purity and Yield Data from Different Purification Methods

Purification Method	Reported Yield	Reported Purity/Conversion	Source
Silica Gel Column Chromatography	87-89%	-	[2]
Enzymatic Synthesis (Novozyme 435)	-	91.6% conversion, 100% selectivity	[3]
Heterogeneous Catalysis (Ion Exchange Resin)	-	98.11% conversion, 86.10% selectivity	[4]
One-Step Synthesis from Linalool	-	Transformation efficiency: 97.4%	[9]

Table 2: Composition of a Crude Neryl Acetate Reaction Mixture Example

Component	Percentage (%)	Source
Linalool (unreacted)	2.5%	[9]
Linalyl Acetate	31.5%	[9]
Neryl Acetate	20.1%	[9]
Geranyl Acetate	36.8%	[9]

Experimental Protocols

Protocol 1: Purification by Liquid-Liquid Extraction and Silica Gel Column Chromatography

This protocol is adapted from a common synthetic workup procedure.[2]

• Quenching and Initial Extraction:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • If the reaction was run in a water-miscible solvent like acetonitrile, add an immiscible organic solvent such as diethyl ether (100 mL).[2]

  • Transfer the mixture to a separatory funnel.

• Aqueous Washing:

  • Wash the organic layer with a sodium thiosulfate solution if oxidizing agents were used.[2]

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize and remove any acidic components. Repeat this wash until no more gas evolution is observed.

  • Wash the organic layer with a saturated sodium chloride solution (brine) to remove excess water and help break any emulsions.

  • Separate the organic layer.

• Drying and Concentration:

  • Dry the collected organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude neryl acetate.

• Silica Gel Column Chromatography:

  • Prepare a silica gel column using a suitable eluent system, such as a mixture of ether and hexane (e.g., 1:9 v/v).[2]

  • Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing pure neryl acetate.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield purified neryl acetate.

Protocol 2: Analysis of Neryl Acetate Purity by Gas Chromatography (GC)

This is a general procedure based on methods described in the literature.[6][10][11]

• Sample Preparation:

  • Prepare a dilute solution of the purified neryl acetate in a suitable volatile solvent (e.g., hexane or ethanol). A typical concentration is around 1 mg/mL.

• GC Instrument Setup (Example Conditions):

  • Column: A capillary column suitable for essential oil analysis, such as a TR-Wax MS-fused silica column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).[10]

  • Carrier Gas: Hydrogen or Helium at a constant flow rate (e.g., 0.7 mL/min).[10]

  • Injector Temperature: 250 °C.[10]

  • Detector (FID) Temperature: 250 °C.[10]

  • Oven Temperature Program: Start at 60°C for 1 minute, then ramp up to 240°C at a rate of 2°C/min, and hold for 23 minutes.[10]

  • Injection Volume: 1 µL with a split ratio (e.g., 200:1).[10]

• Data Analysis:

  • Run the sample and integrate the peaks in the resulting chromatogram.

  • Calculate the purity by dividing the peak area of neryl acetate by the total area of all peaks and multiplying by 100.

Visualizations

Caption: Workflow for the purification of neryl acetate.

References

• 1. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN102993004A - Method for synthesizing linalyl acetate and geranyl acetate/neryl acetate in one step - Google Patents [patents.google.com]
• 10. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]

Technical Support Center: Separation of Neryl Acetate and Geranyl Acetate Isomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the separation of neryl acetate and geranyl acetate isomers.

Frequently Asked Questions (FAQs)

Q1: What are neryl acetate and geranyl acetate, and why is their separation challenging?

A1: Neryl acetate and geranyl acetate are monoterpenoid isomers with the molecular formula C₁₂H₂₀O₂.[1][2] They are the acetate esters of the isomeric alcohols nerol and geraniol, respectively. Neryl acetate is the cis (Z) isomer, while geranyl acetate is the trans (E) isomer. Their separation is difficult due to their very similar physical and chemical properties, including close boiling points and polarity, which leads to challenges like co-elution in chromatographic methods.[1][3]

Q2: What are the primary applications of these isomers in research and industry?

A2: Both neryl acetate and geranyl acetate are valued for their pleasant floral and fruity aromas. They are widely used in the fragrance, flavor, and cosmetics industries.[4][5] In research, they are utilized in the development of new fragrances and flavors and are studied for potential therapeutic properties such as anti-inflammatory and antimicrobial effects.[4]

Q3: What are the key physical property differences I should be aware of for method development?

A3: While very similar, there are slight differences in their physical properties that can be exploited for separation. These properties are summarized in the table below.

Quantitative Data Summary

Table 1: Physical and Chemical Properties of Neryl Acetate and Geranyl Acetate

Property	Neryl Acetate (cis-isomer)	Geranyl Acetate (trans-isomer)
Molecular Weight	196.29 g/mol [2]	196.29 g/mol [6]
Boiling Point	134 °C[5]	138 °C at 25 mmHg
Refractive Index	1.458 to 1.464 @ 20°C[2][5]	~1.461 @ 20°C
Specific Gravity	0.905 to 0.914 @ 25°C[5]	~0.916 g/cm³ @ 15°C[6]
Vapor Pressure	0.0159 mmHg @ 23°C[1]	0.07 mmHg @ 20°C

Troubleshooting Guides

Q4: My GC analysis shows co-eluting or poorly resolved peaks for neryl and geranyl acetate. What are the common causes and how can I fix this?

A4: Co-elution is the most common issue when separating these isomers.[3] The primary causes are insufficient column efficiency or non-optimal GC parameters.

Troubleshooting Steps:

• Optimize Temperature Program: A slow oven ramp rate (e.g., 2-5 °C/min) can significantly improve the separation of closely eluting compounds.[7]

• Select the Right Column: A longer column (e.g., 60 m) increases the number of theoretical plates and enhances resolution.[8] For these moderately polar esters, a mid-polarity stationary phase like a polyethylene glycol (PEG) or a "WAX" type column is often effective.[9][10]

• Adjust Carrier Gas Flow Rate: Ensure the carrier gas (Helium or Hydrogen) flow rate is set to its optimal linear velocity for your column's internal diameter to maximize efficiency.[7]

• Consider GCxGC: For extremely challenging separations, two-dimensional gas chromatography (GCxGC) provides a significant boost in separation power by using two columns with different stationary phases.[3]

Caption: A workflow for troubleshooting co-elution issues.

Q5: I am using HPLC for separation but the isomers are still not resolving. What can I do?

A5: While GC is more common for volatile terpenes, HPLC can also be used. Poor resolution in HPLC is typically due to issues with the mobile or stationary phase.

Troubleshooting Steps:

• Stationary Phase Selection: Standard C18 columns may not provide sufficient selectivity. Consider using a stationary phase with different selectivity, such as a phenyl-hexyl or a chiral stationary phase, which can offer better resolution for isomers.[11][12]

• Mobile Phase Optimization: For reverse-phase HPLC, you are likely using a mixture of water and an organic solvent like acetonitrile or methanol. Finely tuning the solvent ratio (isocratic elution) or developing a shallow gradient can improve separation.

• Solvent Choice: If solubility is an issue for preparative HPLC, you might need to use a stronger, miscible solvent like tetrahydrofuran (THF) as part of your sample solvent, but inject a minimal volume to avoid peak distortion.[11]

• Consider Supercritical Fluid Chromatography (SFC): SFC is a powerful alternative to HPLC for isomer separation. It uses supercritical CO₂ as the main mobile phase, often providing faster and more efficient separations than HPLC for structurally similar compounds.[13][14]

Caption: Relationship between isomer similarity and separation method choice.

Experimental Protocols

Q6: Can you provide a starting Gas Chromatography (GC) protocol for separating neryl acetate and geranyl acetate?

A6: This protocol is a robust starting point. Optimization may be required based on your specific instrumentation and sample matrix.

Table 2: Example GC-FID Protocol for Neryl and Geranyl Acetate Separation

Parameter	Setting	Rationale
GC System	Gas Chromatograph with Flame Ionization Detector (FID)	Standard for terpene analysis.
Column	HP-INNOWax (Polyethylene Glycol)	The polar stationary phase provides good selectivity for these esters.[9]
Dimensions	30 m length x 0.25 mm ID x 0.25 µm film thickness	A standard dimension offering a good balance of resolution and analysis time.
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1 mL/min (Constant Flow)	A typical flow rate for a 0.25 mm ID column.
Inlet Temperature	220 °C	Ensures complete vaporization without thermal degradation.[9]
Injection Volume	1 µL
Split Ratio	40:1	Prevents column overloading while ensuring a representative sample enters the column.[15]
Oven Program	Initial: 60°C, hold 2 min	Allows for sharp initial peaks.
Ramp 1: 3°C/min to 150°C	A slow ramp is critical for separating the isomers.[15]
Ramp 2: 15°C/min to 250°C, hold 5 min	Cleans the column of any remaining high-boiling compounds.[15]
Detector Temp.	280 °C	Prevents condensation of analytes in the detector.[9]

Q7: Is there a recommended protocol for Supercritical Fluid Chromatography (SFC)?

A7: SFC is an excellent technique for isomer separation.[13] The following protocol can be adapted for neryl and geranyl acetate.

Table 3: Example SFC Protocol for Isomer Separation

Parameter	Setting	Rationale
SFC System	Analytical SFC with UV or Mass Spectrometric Detector
Column	Chiral or Silica-based column (e.g., Agilent ZORBAX Rx-SIL)	Chiral phases can resolve enantiomers, while silica provides normal-phase type separation suitable for isomers.[14]
Dimensions	25 cm length x 4.6 mm ID x 5 µm particle size	Standard analytical SFC column dimensions.
Mobile Phase A	Supercritical CO₂	The primary, non-polar mobile phase in SFC.[16]
Mobile Phase B	Methanol (with 20mM Ammonium Acetate)	The polar organic modifier used to elute the compounds. Additives can improve peak shape.[14]
Gradient	5% to 40% Mobile Phase B over 20 minutes	A gradient is often necessary to resolve closely related compounds.[14]
Flow Rate	2-3 mL/min
Back Pressure	150 bar	Maintains the CO₂ in its supercritical state.
Column Temp.	40 °C
Detection	UV at 220 nm or Mass Spectrometry

References

• 1. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 2. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 4. chemimpex.com [chemimpex.com]
• 5. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 6. ez.restek.com [ez.restek.com]
• 7. gcms.cz [gcms.cz]
• 8. amt.copernicus.org [amt.copernicus.org]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Separation of stereoisomers of some terpene derivatives by capillary gas chromatography-mass spectrometry and high-performance liquid chromatography using beta-cyclodextrin derivative columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dr GJ Langley's Group - Research - Supercritical Fluid Chromatography [southampton.ac.uk]
• 14. agilent.com [agilent.com]
• 15. mdpi.com [mdpi.com]
• 16. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]

Neryl acetate stability under varying pH and temperature conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of neryl acetate under various experimental conditions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of neryl acetate?

A1: Neryl acetate, a monoterpene ester, is generally stable under neutral conditions and when properly stored. However, as an ester, it is susceptible to hydrolysis under both acidic and alkaline conditions, which can be accelerated by elevated temperatures. It is typically stable within a pH range of 4 to 8.

Q2: What are the primary degradation pathways for neryl acetate?

A2: The most common degradation pathway for neryl acetate is hydrolysis, which breaks the ester bond to form nerol and acetic acid. This reaction can be catalyzed by both acids and bases. At elevated temperatures, thermal degradation may also occur, potentially leading to isomerization or other decomposition products. Under acidic conditions, terpenes like nerol can undergo further rearrangements and cyclization.

Q3: What are the ideal storage conditions for neryl acetate?

A3: To ensure maximum stability, neryl acetate should be stored in a cool, dry place in tightly sealed containers, protected from light and heat. Inert gas blanketing can also be considered for long-term storage to prevent oxidation.

Q4: How can I monitor the degradation of neryl acetate in my experiments?

A4: The most effective way to monitor neryl acetate degradation is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, or Gas Chromatography (GC) with Flame Ionization Detection (FID) or MS. These methods can separate and quantify neryl acetate from its degradation products.

Q5: What are the expected degradation products of neryl acetate?

A5: The primary degradation products from hydrolysis are nerol and acetic acid. Under acidic conditions, the resulting nerol may undergo further reactions to form other terpenes like linalool or α-terpineol. Oxidative stress may lead to the formation of epoxides and hydroperoxides.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving neryl acetate.

Problem: I'm observing a rapid loss of neryl acetate in my formulation.

• Question: What is the pH of your formulation?

  • Answer: Neryl acetate is prone to hydrolysis at pH values below 4 and above 8. If your formulation is outside this range, consider adjusting the pH with a suitable buffer system.

• Question: At what temperature are you conducting your experiment or storing your formulation?

  • Answer: Elevated temperatures significantly accelerate the rate of hydrolysis. If possible, conduct your experiment at a lower temperature or ensure your storage conditions are cool. Refer to the illustrative stability data below for temperature effects.

• Question: Are there any strong acids, bases, or oxidizing agents in your formulation?

  • Answer: These substances can catalyze the degradation of neryl acetate. If their presence is necessary, you may need to conduct your experiment at a lower temperature and for a shorter duration.

Problem: I'm seeing unexpected peaks in my chromatogram.

• Question: Have you identified the major degradation products?

  • Answer: The primary hydrolysis products are nerol and acetic acid. Use reference standards for these compounds to confirm their presence. Under acidic conditions, you might also see peaks corresponding to other terpenes.

• Question: Could the unexpected peaks be isomers of neryl acetate?

  • Answer: Neryl acetate can isomerize to geranyl acetate under certain conditions. Compare your chromatogram with a geranyl acetate standard.

The following decision tree can help you troubleshoot unexpected degradation of neryl acetate.

Troubleshooting Decision Tree for Neryl Acetate Degradation.

Illustrative Stability Data

The following tables provide illustrative data on the stability of neryl acetate under various pH and temperature conditions. This data is based on the known behavior of similar terpene acetates and should be used as a general guide. Actual degradation rates should be determined experimentally.

Table 1: Effect of pH on Neryl Acetate Stability at 25°C (Illustrative Data)

pH	Half-life (t½) (days)	Degradation Rate Constant (k) (day⁻¹)
2.0	5	0.1386
4.0	150	0.0046
7.0	300	0.0023
8.0	100	0.0069
10.0	2	0.3466

Table 2: Effect of Temperature on Neryl Acetate Stability at pH 7.0 (Illustrative Data)

Temperature (°C)	Half-life (t½) (days)	Degradation Rate Constant (k) (day⁻¹)
4	> 1000	< 0.0007
25	300	0.0023
40	50	0.0139
60	8	0.0866

Experimental Protocols

Protocol 1: Forced Degradation Study of Neryl Acetate

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability-indicating properties of an analytical method.

1. Materials and Reagents:

• Neryl Acetate (high purity)

• Hydrochloric Acid (HCl), 0.1 M and 1 M

• Sodium Hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen Peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC system with UV or MS detector

• Analytical column (e.g., C18)

• Forced degradation vessel (e.g., sealed vials)

• Constant temperature bath/oven

• Photostability chamber

2. Preparation of Stock Solution:

• Prepare a stock solution of neryl acetate at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

3. Stress Conditions:

• Acid Hydrolysis:

  • Mix equal volumes of the neryl acetate stock solution and 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.

  • If no degradation is observed, repeat with 1 M HCl.

• Base Hydrolysis:

  • Mix equal volumes of the neryl acetate stock solution and 0.1 M NaOH.

  • Incubate at room temperature (25°C) for 24 hours.

  • Withdraw samples at appropriate time points.

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.

  • If no degradation is observed, repeat at 60°C or with 1 M NaOH.

• Oxidative Degradation:

  • Mix equal volumes of the neryl acetate stock solution and 3% H₂O₂.

  • Incubate at room temperature for 24 hours, protected from light.

  • Withdraw samples at appropriate time points.

• Thermal Degradation:

  • Place a sample of the neryl acetate stock solution in an oven at 80°C for 48 hours.

  • Withdraw samples at appropriate time points.

• Photolytic Degradation:

  • Expose a sample of the neryl acetate stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter in a photostability chamber.

  • A control sample should be wrapped in aluminum foil to protect it from light.

4. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC or GC method.

• Monitor for the appearance of new peaks and the decrease in the area of the neryl acetate peak.

The following diagram illustrates the workflow for the forced degradation study.

Forced Degradation Experimental Workflow.

Protocol 2: Stability-Indicating HPLC Method for Neryl Acetate

This protocol provides a starting point for developing a stability-indicating HPLC method. Method optimization will be required.

1. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: 60% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 60% B

  • 20-25 min: 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

2. Sample Preparation:

• Dilute samples from the forced degradation study with the mobile phase to an appropriate concentration.

3. Validation Parameters (as per ICH Q2(R1)):

• Specificity: Demonstrate that the method can resolve neryl acetate from its degradation products and any other potential impurities.

• Linearity: Establish a linear relationship between the concentration of neryl acetate and the detector response over a defined range.

• Accuracy: Determine the closeness of the measured value to the true value.

• Precision: Assess the degree of scatter between a series of measurements.

• Range: Define the concentration range over which the method is linear, accurate, and precise.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of neryl acetate that can be reliably detected and quantified.

• Robustness: Evaluate the method's performance under small, deliberate variations in chromatographic conditions.

This technical support center provides a foundation for understanding and managing the stability of neryl acetate in your research and development activities. For further assistance, please consult relevant regulatory guidelines and conduct thorough experimental validation.

Technical Support Center: Troubleshooting Neryl Acetate Degradation

For researchers, scientists, and drug development professionals utilizing neryl acetate, ensuring its stability throughout storage and experimentation is paramount to obtaining reliable and reproducible results. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges associated with neryl acetate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of neryl acetate degradation?

A1: The primary indicators of neryl acetate degradation include a noticeable change in odor, shifting from its characteristic sweet, floral, and citrusy scent to a more vinegary or harsh chemical smell. Discoloration, such as the development of a yellowish tint, and changes in viscosity can also signify degradation. For quantitative assessment, a decrease in the purity of neryl acetate, as determined by analytical techniques like Gas Chromatography (GC), is a definitive sign of degradation.

Q2: What are the main causes of neryl acetate degradation during storage?

A2: Neryl acetate is susceptible to degradation through two primary chemical pathways:

• Hydrolysis: As an ester, neryl acetate can react with water (hydrolysis) to break down into its constituent molecules: nerol and acetic acid. This reaction is significantly accelerated by the presence of strong acids or bases.

• Isomerization: Neryl acetate can convert into its geometric isomer, geranyl acetate. This process can be influenced by factors such as heat and the presence of certain catalysts.

Environmental factors that promote these degradation pathways include:

• Elevated Temperatures: Higher temperatures increase the rate of both hydrolysis and isomerization.

• Exposure to Light: UV radiation can provide the energy to initiate and accelerate degradation reactions.

• High Humidity: Increased moisture content in the storage environment provides the necessary water for hydrolysis.

• Incompatible pH: Storage in acidic or alkaline conditions will catalyze hydrolysis.

• Presence of Oxidizing Agents: Strong oxidizing agents can also lead to the chemical breakdown of neryl acetate.

Q3: What are the recommended storage conditions for neryl acetate?

A3: To minimize degradation, neryl acetate should be stored in a cool, dry, and dark place.[1] The ideal storage temperature is between 2-8°C.[2] It is crucial to store it in tightly sealed, inert containers, preferably under a nitrogen atmosphere, to protect it from light, moisture, and oxygen.

Q4: I suspect my neryl acetate has degraded. How can I confirm this and identify the degradation products?

A4: The most effective way to confirm degradation and identify the products is through Gas Chromatography-Mass Spectrometry (GC-MS). This technique can separate the components of your sample and provide mass spectra to identify neryl acetate, nerol, geranyl acetate, and acetic acid. A detailed analytical protocol is provided in the "Experimental Protocols" section below.

Q5: Can I use stabilizers to prevent neryl acetate degradation?

A5: Yes, antioxidants can be used to stabilize neryl acetate. Alpha-tocopherol (a form of Vitamin E) is a known stabilizer for terpene esters and can be added in small amounts to inhibit oxidative degradation.

Troubleshooting Guide

This guide is designed to help you identify the potential causes of neryl acetate degradation in your experiments and provide corrective actions.

Observed Issue	Potential Cause	Troubleshooting Steps & Corrective Actions
Change in Odor (Vinegar-like)	Hydrolysis to acetic acid.	1. Verify Storage Conditions: Ensure the storage container is tightly sealed and stored in a cool, dry place. 2. Check for Water Contamination: Use anhydrous solvents and handle the compound in a low-humidity environment. 3. pH of Formulation: If in a solution, measure the pH. Adjust to a neutral pH (around 7) if possible.
Decreased Purity on GC Analysis	General degradation (hydrolysis and/or isomerization).	1. Review Storage History: Check for any instances of exposure to high temperatures, light, or humidity. 2. Implement Proper Storage: Transfer to a fresh, inert, and tightly sealed container. Store at 2-8°C in the dark. 3. Consider a Stabilizer: For long-term storage, consider adding a small amount of a stabilizer like alpha-tocopherol.
Appearance of a New Peak in GC Trace (Isomerization)	Isomerization to geranyl acetate.	1. Control Temperature: Avoid exposing neryl acetate to high temperatures during storage and experiments. 2. Check for Catalytic Impurities: Ensure all glassware and reagents are clean and free from acidic or metallic impurities that could catalyze isomerization.
Inconsistent Experimental Results	Degradation of neryl acetate leading to lower effective concentration.	1. Perform Quality Control: Analyze the purity of your neryl acetate stock solution by GC before each set of experiments. 2. Prepare Fresh Solutions: If degradation is suspected, prepare fresh solutions from a new or properly stored batch of neryl acetate.

Data on Neryl Acetate Stability

While specific kinetic data for the degradation of neryl acetate under various conditions is not extensively published in a consolidated format, the following table summarizes the expected stability based on general chemical principles and available information.

Storage Condition	Parameter	Expected Stability	Primary Degradation Pathway
Temperature	2-8°C (Recommended)	High	Minimal degradation
Room Temperature (~25°C)	Moderate	Slow hydrolysis and isomerization
Elevated Temperature (>40°C)	Low	Accelerated hydrolysis and isomerization
Humidity	<30% RH	High	Minimal hydrolysis
>60% RH	Low	Increased rate of hydrolysis
Light	Dark	High	Minimal photodegradation
Ambient Light	Moderate	Slow photodegradation
UV Light	Low	Accelerated photodegradation
pH (in solution)	4-8	Good	Minimal hydrolysis[3]
<4 (Acidic)	Poor	Acid-catalyzed hydrolysis
>8 (Alkaline)	Poor	Base-catalyzed hydrolysis

Experimental Protocols

Protocol 1: Forced Degradation Study of Neryl Acetate

This protocol outlines a forced degradation study to intentionally degrade neryl acetate under various stress conditions. This is useful for understanding its stability profile and for developing stability-indicating analytical methods.

1. Materials:

• Neryl acetate

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (HPLC grade)

• Water (HPLC grade)

• pH meter

• UV chamber (254 nm)

• Oven

2. Procedure:

• Acid Hydrolysis: Dissolve a known amount of neryl acetate in methanol and add 0.1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve a known amount of neryl acetate in methanol and add 0.1 M NaOH. Keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve a known amount of neryl acetate in methanol and add 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a known amount of neryl acetate in an oven at 80°C for 48 hours.

• Photodegradation: Expose a solution of neryl acetate in methanol to UV light (254 nm) for 48 hours.

• Control Sample: Prepare a solution of neryl acetate in methanol and keep it at 2-8°C in the dark.

3. Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Analyze all samples, including the control, using the GC-MS method described in Protocol 2 to determine the percentage of neryl acetate remaining and to identify the degradation products.

Protocol 2: GC-MS Analysis of Neryl Acetate and its Degradation Products

This method is suitable for the separation and quantification of neryl acetate, nerol, and geranyl acetate.

1. Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A polar capillary column, such as a TR-Wax MS-fused silica capillary column (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

• Carrier Gas: Hydrogen or Helium at a constant flow rate (e.g., 0.7 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 250°C (FID) or as per MS manufacturer's recommendations.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase to 240°C at a rate of 2°C/min.

  • Hold: Hold at 240°C for 23 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 200:1.

2. Sample Preparation:

• Prepare a stock solution of neryl acetate in a suitable solvent like methanol or ethanol.

• For quantitative analysis, prepare a series of calibration standards of neryl acetate, nerol, and geranyl acetate of known concentrations.

• Dilute the samples from the forced degradation study to fall within the calibration range.

3. Data Analysis:

• Identify the peaks of neryl acetate, nerol, and geranyl acetate based on their retention times and mass spectra (if using MS).

• Quantify the amount of each compound by comparing the peak areas to the calibration curves.

• Calculate the percentage of neryl acetate degradation in each stress condition relative to the control sample.

Visualizations

Caption: Degradation pathways of Neryl acetate.

Caption: Troubleshooting workflow for Neryl acetate degradation.

Caption: Relationship between storage parameters and Neryl acetate stability.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. NSCC Publications - How temperature and relative humidity affect collection deterioration rates [collectioncare.org]

Improving the efficiency of enzymatic synthesis of Neryl acetate

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to improve the efficiency of neryl acetate enzymatic synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process.

Q1: Why is my neryl acetate conversion rate unexpectedly low?

A1: Low conversion rates can stem from several factors. Here are the most common culprits and their solutions:

• Sub-optimal Reaction Parameters: The efficiency of the synthesis is highly sensitive to temperature, substrate molar ratio, and enzyme loading. A conversion of 91.6% was achieved at 52.7°C with a 1:12.6 molar ratio of nerol to ethyl acetate and 2.6% (w/w) Novozyme 435.[1][2][3] Deviations from these optimal conditions can significantly reduce yield.

• Enzyme Inhibition: The acyl donor (e.g., ethyl acetate) can act as a competitive inhibitor at high concentrations.[1][2] Similarly, the product, neryl acetate, can also inhibit the enzyme.[4][5] Consider optimizing the substrate molar ratio and, if possible, removing the product as it is formed.

• Mass Transfer Limitations: Inadequate mixing can prevent substrates from accessing the enzyme's active sites, especially when using immobilized enzymes. An agitation speed of 400 rpm has been shown to overcome external mass transfer resistance in a solvent-free system.[1][3]

• Incorrect Water Content: Lipases require a minimal amount of water to maintain their catalytic activity, but excess water can promote the reverse reaction (hydrolysis) of the ester, thus reducing the net yield.[6][7] In many solvent-free systems for neryl acetate synthesis, no additional water is needed.[4]

Q2: My enzyme activity seems to decrease over time or with reuse. What is happening?

A2: A decline in enzyme activity points towards enzyme denaturation or instability.

• Temperature-Induced Denaturation: While higher temperatures can increase initial reaction rates, temperatures exceeding the enzyme's optimum can cause denaturation. For example, with Novozyme 435, the reaction rate decreased when the temperature was increased from 50°C to 60°C.[1] The optimal temperature for free lipase in one study was 40°C, while an immobilized lipase performed best at 50°C.[8]

• Solvent Effects: Organic solvents can strip the essential water layer from the enzyme, leading to inactivation. The choice of solvent is critical; studies have shown that using an excess of one of the substrates (like vinyl acetate or ethyl acetate) as the reaction medium in a "solvent-free" system can be highly effective.[1][9]

• Enzyme Agglomeration: Insufficient water stripping in systems where water is continuously produced can lead to enzyme agglomeration, reducing its activity over time.[10]

• Benefits of Immobilization: Immobilizing the enzyme, for instance on ZIF-8@ZIF-67, can significantly enhance thermal stability and reusability. One study showed an immobilized lipase retained 80% of its yield after 10 cycles, compared to 43% for the free enzyme.[8][11]

Q3: How can I minimize the formation of byproducts?

A3: A major advantage of enzymatic synthesis is its high selectivity, which generally results in minimal byproduct formation.[1] Traditional chemical synthesis methods are more prone to side reactions due to harsh conditions like high temperature and pressure.[4] If you are observing byproducts, ensure the purity of your starting materials (nerol and acyl donor). The enzymatic process itself, such as the transesterification of nerol with ethyl acetate using Novozyme 435, has been reported to yield 100% selectivity to neryl acetate.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal enzyme for neryl acetate synthesis?

A1: Immobilized lipases are highly effective. Novozyme 435 , which is lipase B from Candida antarctica immobilized on a macroporous acrylic resin, is widely used and has demonstrated high conversion rates (over 91%).[1][3] Another promising option is an immobilized Pseudomonas fluorescens lipase (PFL), which achieved a 99% yield of neryl acetate in 3 hours.[8]

Q2: Should I use a solvent-free system or an organic solvent?

A2: Solvent-free systems are often preferred as they are considered "greener," simplify the reaction system, and can make product recovery easier.[1][3] Using one of the substrates, such as ethyl acetate or vinyl acetate, as the reaction medium is a common and effective strategy.[1][9] If a solvent is used, its properties (like hydrophobicity, indicated by logP) can affect enzyme activity.[4][9]

Q3: Which acyl donor is better: ethyl acetate or vinyl acetate?

A3: Both can be used effectively.

• Ethyl Acetate: Widely used in optimized processes, achieving high conversion.[1][2] However, it can cause enzyme inhibition at high concentrations.[1]

• Vinyl Acetate: Offers the advantage of making the reaction essentially irreversible. The byproduct, vinyl alcohol, tautomerizes to acetaldehyde, which shifts the reaction equilibrium towards the product, accelerating the reaction and improving the final yield.[4]

Q4: What is the reaction mechanism for this synthesis?

A4: The lipase-catalyzed synthesis of neryl acetate typically follows a Ping-Pong Bi-Bi mechanism.[4][5] In this mechanism, the first substrate (the acyl donor) binds to the enzyme, and an acyl-enzyme intermediate is formed. The first product is then released, after which the second substrate (nerol) binds to the intermediate, leading to the formation of the final product (neryl acetate). Some studies also note that the reaction follows a ternary complex mechanism with inhibition by the acyl donor.[1][2][3]

Q5: How critical is the water content in the reaction medium?

A5: Water content is a critical parameter. A minimal amount of water is essential for the enzyme to retain its active conformational structure.[6] However, since transesterification and esterification reactions produce water, an excess amount can drive the equilibrium back towards hydrolysis, reducing the overall yield of neryl acetate.[6][12] For many optimized solvent-free protocols, adding water is unnecessary.[4] If water content becomes an issue, methods like using molecular sieves can be employed to remove excess water.[7]

Data Presentation

The following tables summarize key quantitative data for easy comparison.

Table 1: Comparison of Optimized Conditions for Neryl Acetate Synthesis

Enzyme	System Type	Acyl Donor	Molar Ratio (Nerol:Acyl Donor)	Temperature (°C)	Enzyme Load	Time (h)	Conversion/Yield (%)	Reference
Novozyme 435	Solvent-Free	Ethyl Acetate	1:12.6	52.7	2.6% (w/w)	2	91.6	[1][2][3]
Free Lipase	Solvent-Free	Vinyl Acetate	1:5	40	12 mg/mL	5	~98	[4]
PFL@ZIF-8@ZIF-67	Solvent-Free	Vinyl Acetate	1:5 (calculated)	50	Not specified	3	99	[8]

Table 2: Effect of Reaction Parameters on Nerol Conversion Using Novozyme 435

Parameter	Range Studied	Optimal Value	Effect on Conversion	Reference
Temperature (°C)	40 - 60	52.7	Increases up to optimum, then decreases due to denaturation.	[1][3]
Molar Ratio (Nerol:Ethyl Acetate)	1:5 - 1:15	1:12.6	Increases with higher acyl donor concentration, but excess can cause inhibition.	[1][3]
Enzyme Loading (% w/w)	1.0 - 3.0	2.6	Increases conversion up to an optimum; further increase may not be cost-effective.	[1][3]
Agitation Speed (rpm)	200 - 500	≥ 400	Increases conversion by overcoming mass transfer limitations up to 400 rpm.	[1][3]

Experimental Protocols

Protocol 1: General Procedure for Solvent-Free Synthesis of Neryl Acetate

This protocol is based on optimized conditions for Novozyme 435.[1][3]

• Substrate Preparation: In a temperature-controlled, sealed reaction vessel (e.g., a 50 mL screw-capped flask), add nerol and ethyl acetate to achieve a molar ratio of 1:12.6.

• Enzyme Addition: Add the immobilized lipase (Novozyme 435) to the substrate mixture. The recommended enzyme load is 2.6% of the total substrate weight.

• Reaction Incubation: Place the vessel in an incubator shaker or on a magnetic stirrer with heating. Set the temperature to 53°C and the agitation speed to 400 rpm to ensure a homogeneous mixture.

• Reaction Monitoring: Allow the reaction to proceed for 2 hours. To monitor progress, withdraw small aliquots (e.g., 50 µL) at set time intervals (e.g., 0, 30, 60, 90, 120 min).

• Sample Analysis: Analyze the withdrawn samples using Gas Chromatography (GC) to determine the concentration of nerol and neryl acetate and calculate the conversion rate. (See Protocol 2).

• Enzyme Recovery: Upon completion, separate the immobilized enzyme from the product mixture by filtration for potential reuse.

• Product Purification (Optional): The resulting neryl acetate can be purified further using techniques like vacuum distillation to remove unreacted substrates.

Protocol 2: Product Analysis by Gas Chromatography (GC)

This is a general method for quantifying reaction components.[1][3]

• Sample Preparation: Dilute the aliquot withdrawn from the reaction mixture in a suitable solvent (e.g., n-hexane).

• GC Instrument Setup:

  • Column: Use a suitable capillary column (e.g., HP-5 or equivalent).

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp the temperature at a rate of 10°C/min up to 250°C.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Identify the peaks for nerol and neryl acetate based on their retention times (in one study, 6.335 min for nerol and 8.097 min for neryl acetate).[1] Calculate the conversion percentage based on the disappearance of the nerol peak area relative to its initial area.

Visualizations

Diagram 1: General Experimental Workflow

Caption: Workflow for the enzymatic synthesis of neryl acetate.

Diagram 2: Troubleshooting Logic for Low Conversion

References

• 1. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 2. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System - Open Access Library [oalib.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. scienceopen.com [scienceopen.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced Enzymatic Performance of Immobilized Pseudomonas fluorescens Lipase on ZIF-8@ZIF-67 and Its Application to the Synthesis of Neryl Acetate with Transesterification Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enzymatic esterification reaction in organic media with continuous water stripping: effect of water content on reactor performance and enzyme agglomeration | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]

Catalyst selection and optimization for Neryl acetate synthesis

Welcome to the technical support center for catalyst selection and optimization in neryl acetate synthesis. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate successful experimentation.

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the synthesis of neryl acetate.

Frequently Asked Questions

Q1: What are the most common types of catalysts used for neryl acetate synthesis?

A1: Neryl acetate can be synthesized using various catalysts. Enzymatic catalysts, particularly immobilized lipases like Novozyme 435 (Lipase B from Candida antarctica), are widely used because they offer high selectivity and operate under mild conditions, which is desirable for producing "natural" flavor and fragrance compounds.[1][2] Other options include solid acid catalysts such as sulfuric acid, p-toluenesulfonic acid, and ion-exchange resins.[1][3]

Q2: What is the primary challenge when using traditional acid catalysts?

A2: While effective, traditional acid catalysts like sulfuric acid can lead to challenges in product purification.[1] The presence of residual acid in the final product is often unacceptable for applications in the flavor and fragrance industries.[1] Additionally, high temperatures and strong acids can cause side reactions, such as the decomposition of the desired product, which can affect the characteristic flavor of neryl acetate.[4][5]

Q3: Why is a solvent-free system often preferred for enzymatic synthesis?

A3: Solvent-free systems are preferred for several reasons. They are considered "green" or environmentally friendly processes.[1][2] From a practical standpoint, they simplify the reaction setup and product recovery, as there is no need for solvent removal.[5][6] Using one of the reactants, such as ethyl acetate or vinyl acetate, as the solvent can also drive the reaction equilibrium towards the product side.[6]

Troubleshooting Common Issues

Q4: My reaction yield is consistently low. What are the potential causes and how can I troubleshoot this?

A4: Low yield in neryl acetate synthesis can stem from several factors. A systematic approach to troubleshooting is recommended.

• Suboptimal Reaction Parameters: The molar ratio of reactants, catalyst loading, temperature, and reaction time are critical. For enzymatic reactions, an excess of the acyl donor (e.g., ethyl or vinyl acetate) is often used to shift the equilibrium.[1] However, very high concentrations of some acyl donors, like ethyl acetate, can inhibit the enzyme.[1][2]

• Mass Transfer Limitations: In heterogeneous catalysis (both enzymatic and solid acid), poor mixing can limit the reaction rate. Ensure the agitation speed is sufficient to overcome external mass transfer resistance. Studies have shown that increasing agitation speed up to a certain point (e.g., 400 rpm) can improve conversion rates.[1]

• Catalyst Deactivation: Both enzymes and solid acid catalysts can lose activity. For lipases, temperatures that are too high can cause denaturation.[1] For ion-exchange resins, repeated use can lead to a loss of catalytic activity.[3]

• Presence of Water: In esterification reactions, water is a byproduct. Its accumulation can shift the equilibrium back towards the reactants, thus lowering the yield. While some water is necessary for enzyme activity, excess water can be detrimental.[6][7] Using an acyl donor like vinyl acetate can be advantageous as it produces vinyl alcohol, which tautomerizes to acetaldehyde, making the reaction essentially irreversible.[5]

Below is a troubleshooting flowchart to diagnose low yield:

Caption: Troubleshooting flowchart for low neryl acetate yield.

Q5: I am observing side products in my reaction mixture. How can I improve the selectivity?

A5: Improving selectivity requires careful control over the catalyst and reaction conditions.

• Catalyst Choice: Enzymatic catalysts like Novozyme 435 are known for their high selectivity, often achieving 100% selectivity for neryl acetate under optimized conditions.[1][2]

• Reaction Conditions: With acid catalysts, side reactions can be more prevalent, especially at higher temperatures.[5] Using milder conditions (e.g., lower temperature) and optimizing the reaction time can help minimize the formation of byproducts. For instance, with ion-exchange resins, complete nerol conversion was achieved in 40 minutes, but with lower selectivity than at 30 minutes, suggesting that longer reaction times may promote side reactions.[3]

Q6: My immobilized enzyme catalyst seems to be losing activity after a few cycles. How can I improve its reusability?

A6: Loss of activity in immobilized enzymes can be due to several factors. To improve reusability, consider the following:

• Washing Procedure: After each cycle, wash the catalyst properly to remove any adsorbed substrate or product that might block the active sites. The choice of solvent for washing is crucial and should be one that does not denature the enzyme.

• Mechanical Stress: High agitation speeds can cause physical damage to the support material of the immobilized enzyme. Operate at a speed that is sufficient for mass transfer but does not cause excessive shear stress.

• Temperature and pH Stability: Ensure that the reaction and washing conditions are within the optimal temperature and pH range for the enzyme to prevent denaturation.

• Inhibitors: The presence of inhibitors in the substrate feed can lead to a gradual loss of activity. Ensure high-purity reactants are used.

Data Presentation: Catalyst Performance Comparison

The selection of a catalyst system significantly impacts the synthesis of neryl acetate. The tables below summarize quantitative data from various studies to aid in catalyst selection and process optimization.

Table 1: Enzymatic Synthesis of Neryl Acetate

Catalyst	Acyl Donor	Molar Ratio (Nerol:Acyl Donor)	Temp. (°C)	Time (h)	Conversion/Yield (%)	Reference
Novozyme 435	Ethyl Acetate	1:12.6	52.7	2	91.6% Conversion	[1][2]
Free Lipase	Vinyl Acetate	1:5 (in solvent)	40	6	>98% Yield	[4][6]
Immobilized Candida albicans Lipase	Not Specified	Optimized	Optimized	Optimized	91.6% Conversion	[5]
Immobilized Rhizomucor miehei Lipase	Ethyl Acetate	1:5	55	6	82% Yield	[3]

Table 2: Solid Acid Catalyzed Synthesis of Neryl Acetate

Catalyst	Acyl Donor	Molar Ratio (Nerol:Acyl Donor)	Temp. (°C)	Time (min)	Conversion (%)	Selectivity (%)	Reference
Ion Exchange Resin	Acetic Anhydride	1:4	40	30	98.11	86.10	[3]
Ion Exchange Resin	Acetic Anhydride	1:4	40	40	100	82.34	[3]
Solid Superacid (Fe₂O₃-SO₄²⁻)	Acetic Acid	Not Specified	Not Specified	Not Specified	Highest Activity	Not Specified	[8]

Experimental Protocols

This section provides a generalized experimental protocol for the enzymatic synthesis of neryl acetate based on common laboratory practices.

Protocol: Enzymatic Synthesis of Neryl Acetate using Novozyme 435

1. Materials and Reagents:

• Nerol (≥97% purity)

• Acyl donor (e.g., vinyl acetate or ethyl acetate, analytical grade)[1][4]

• Immobilized Lipase (e.g., Novozyme 435)[1]

• Internal standard for GC analysis (e.g., n-hexadecane)[4]

• Solvent for analysis (e.g., hexane or ethanol)

2. Equipment:

• Glass reactor or screw-capped flask (e.g., 50 mL)[1]

• Thermostatic water bath or shaking incubator[1][4]

• Magnetic stirrer or orbital shaker

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary column (e.g., DB-5HT or similar)[1]

3. Reaction Setup and Procedure:

Caption: General experimental workflow for neryl acetate synthesis.

• Step 1: Charge the Reactor: In a glass reactor, add a known amount of nerol and the acyl donor. For example, for a 1:12.6 molar ratio, you would combine the corresponding masses of nerol and ethyl acetate.[1] For reactions using vinyl acetate as both reactant and solvent, a 1:5 molar ratio of nerol to vinyl acetate in a 2 mL total volume can be used.[4]

• Step 2: Preheating: Place the reactor in a thermostatic water bath or shaker and allow the mixture to reach the desired reaction temperature (e.g., 40-55°C). Let it equilibrate for about 10 minutes.[4]

• Step 3: Initiate Reaction: Add the specified amount of Novozyme 435 to the reactor to start the reaction. Catalyst loading is typically defined as a weight percentage of the total reactants (e.g., 2.6% w/w).[1][2]

• Step 4: Agitation: Begin agitation at a constant speed (e.g., 200-400 rpm) to ensure the mixture is homogeneous and to minimize mass transfer limitations.[1][4]

• Step 5: Monitoring: Withdraw small samples from the reaction mixture at regular time intervals (e.g., every 30 or 60 minutes) to monitor the progress of the reaction.

4. Sample Analysis (GC-FID):

• Preparation: Dilute the withdrawn sample in a suitable solvent and add a known concentration of an internal standard.

• Injection: Inject the prepared sample into the GC-FID.

• GC Conditions (Example):

  • Column: DB-5HT capillary column[1]

  • Injector Temperature: 250°C[1]

  • Detector Temperature: 280°C[4]

  • Oven Program: Start at 100°C for 1 min, then ramp at 10°C/min to 250°C.[1]

• Quantification: Calculate the conversion of nerol and the yield of neryl acetate by comparing the peak areas of the components relative to the internal standard. The product can be confirmed using Gas Chromatography-Mass Spectrometry (GC-MS).[1]

References

• 1. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 2. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System - Open Access Library [oalib.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]

Preventing isomerization of Neryl acetate during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of neryl acetate. Our focus is on preventing the undesired isomerization of neryl acetate to its geometric isomer, geranyl acetate, a common challenge in this synthesis.

Troubleshooting Guide

Issue: Low yield of neryl acetate and high percentage of geranyl acetate.

This is a primary concern during the synthesis of neryl acetate, often stemming from the reaction conditions favoring the formation of the more stable trans-isomer (geranyl acetate) over the cis-isomer (neryl acetate).

Possible Causes and Solutions:

• Inappropriate Catalyst Choice: Acidic catalysts, such as sulfuric acid or p-toluenesulfonic acid, can promote isomerization.[1]

  • Recommendation: Employ milder and more selective catalysts. Lipases, particularly immobilized forms like Novozyme 435, have demonstrated high selectivity for neryl acetate synthesis.[1][2] Ion exchange resins, such as Lewatit® GF 101, can also be effective.[3][4]

• Suboptimal Reaction Temperature: Higher temperatures can provide the activation energy needed for the isomerization of nerol to geraniol or neryl acetate to geranyl acetate.

  • Recommendation: Maintain a lower reaction temperature. For enzymatic synthesis using Novozyme 435, a temperature of around 52.7°C has been shown to be optimal.[1][2] For synthesis using an ion exchange resin, a temperature of 40°C has been used successfully.[3][4]

• Incorrect Molar Ratio of Reactants: An excess of the acyl donor can sometimes influence the reaction equilibrium and selectivity.

  • Recommendation: Optimize the molar ratio of nerol to the acetylating agent. For enzymatic transesterification with ethyl acetate, a molar ratio of nerol to ethyl acetate of 1:12.6 has been reported to yield high conversion with excellent selectivity.[1][2] When using acetic anhydride with an ion exchange resin catalyst, a nerol to acetic anhydride molar ratio of 1:4 has been shown to be effective.[3][4]

Issue: Difficulty in separating neryl acetate from geranyl acetate.

Due to their similar physical properties as geometric isomers, separating neryl acetate and geranyl acetate can be challenging.

Possible Causes and Solutions:

• Inefficient Purification Method: Standard distillation may not be sufficient to achieve high purity.

  • Recommendation: Utilize silica gel column chromatography for purification. An eluent system of ether-hexane (e.g., 1:9) has been shown to be effective in separating the two isomers.[5]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing neryl acetate?

The main challenge is preventing its isomerization to the thermodynamically more stable trans-isomer, geranyl acetate.[6] This isomerization can be catalyzed by acids and high temperatures.

Q2: Which catalysts are recommended for minimizing isomerization?

Enzymatic catalysts, particularly immobilized lipases like Novozyme 435, are highly recommended as they operate under mild conditions and exhibit high selectivity for neryl acetate.[1][2] Heterogeneous catalysts like the ion exchange resin Lewatit® GF 101 have also been used with good results.[3][4] Solid superacid catalysts like Fe2O3-SO42- have also been investigated.[5]

Q3: What are the optimal reaction conditions to maximize neryl acetate yield and minimize isomerization?

Optimal conditions depend on the chosen catalyst and reactants.

• For enzymatic synthesis with Novozyme 435 and transesterification with ethyl acetate, optimal conditions are a temperature of 52.7°C, a nerol to ethyl acetate molar ratio of 1:12.6, and an enzyme loading of 2.6% (w/w) for 2 hours.[1][2]

• For heterogeneous catalysis using the ion exchange resin Lewatit® GF 101 and acetic anhydride, optimal conditions are a temperature of 40°C, a catalyst content of 7% wt, and a nerol to acetic anhydride molar ratio of 1:4.[3][4]

Q4: How can I confirm the identity and purity of my synthesized neryl acetate?

Gas chromatography-mass spectrometry (GC-MS) is a standard method to confirm the identity and determine the purity of neryl acetate.[1][2] The retention times for nerol and neryl acetate can be used for identification. Nuclear magnetic resonance (NMR) spectroscopy can also be used to confirm the chemical structure.[3]

Q5: Are there any "green" synthesis methods for neryl acetate?

Yes, enzymatic synthesis in a solvent-free system is considered a green and clean process.[1] This method avoids the use of harsh solvents and toxic acid catalysts, and the product is often labeled as "natural," which is desirable in the flavor and fragrance industries.[1]

Data Presentation

Table 1: Comparison of Different Synthesis Methods for Neryl Acetate

Parameter	Enzymatic Synthesis (Novozyme 435)	Heterogeneous Catalysis (Lewatit® GF 101)	Solid Superacid Catalysis (Fe2O3-SO42-)
Catalyst	Novozyme 435 (immobilized lipase)	Lewatit® GF 101 (ion exchange resin)	Fe2O3-SO42-
Reactants	Nerol, Ethyl Acetate	Nerol, Acetic Anhydride	Nerol (Orange Blossom Alcohol), Acetic Acid
Temperature	52.7°C[1][2]	40°C[3][4]	Reflux Temperature[5]
Molar Ratio (Nerol:Acyl Donor)	1:12.6[1][2]	1:4[3][4]	1:1.3
Reaction Time	2 hours[1][2]	30 minutes[3][4]	4 hours[5]
Nerol Conversion	91.6%[1][2]	98.11%[3][4]	Not explicitly stated for neryl acetate alone
Neryl Acetate Selectivity	100%[1][2]	86.10%[3][4]	Not explicitly stated
Esterification Yield	-	-	95.44% (for total esters)[5]

Experimental Protocols

1. Enzymatic Synthesis of Neryl Acetate using Novozyme 435

• Materials: Nerol (97% purity), Ethyl Acetate (97% purity), Novozyme 435.[1]

• Procedure:

  • In a reactor, combine nerol and ethyl acetate in a 1:12.6 molar ratio.[1][2]

  • Add 2.6% (w/w) of Novozyme 435 to the mixture.[1][2]

  • Maintain the reaction temperature at 52.7°C with agitation.[1][2]

  • Allow the reaction to proceed for 2 hours.[1][2]

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them by gas chromatography.

  • Upon completion, the enzyme can be filtered off for reuse. The product can be purified by vacuum distillation.

2. Heterogeneous Catalysis using Ion Exchange Resin

• Materials: Nerol, Acetic Anhydride, Lewatit® GF 101 ion exchange resin.[3][4]

• Procedure:

  • In a reaction flask, combine nerol and acetic anhydride in a 1:4 molar ratio.[3][4]

  • Add 7% (by weight of total reactants) of Lewatit® GF 101 catalyst.[3][4]

  • Maintain the reaction temperature at 40°C with an agitation speed of 250 rpm.[3][4]

  • The reaction is typically complete within 30-40 minutes.[3][4]

  • Monitor the reaction by gas chromatography.

  • After the reaction, the catalyst can be filtered off. The product mixture can be washed, and the neryl acetate purified by column chromatography.

Visualizations

Caption: Comparative workflow for enzymatic and heterogeneous synthesis of neryl acetate.

Caption: Reaction pathways showing desired synthesis and undesired isomerization.

References

• 1. Optimization of Enzymatic Synthesis of Neryl Acetate in a Solvent Free System [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Neryl acetate synthesis from nerol esterification with acetic anhydride by heterogeneous catalysis using ion exchange resin | CoLab [colab.ws]
• 5. Page loading... [wap.guidechem.com]
• 6. Neryl acetate - Wikipedia [en.wikipedia.org]

Technical Support Center: Quantifying Neryl Acetate in Complex Matrices

This guide provides researchers, scientists, and drug development professionals with answers to common analytical challenges encountered when quantifying Neryl acetate. It includes troubleshooting for specific experimental issues, comparative data from various methods, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when quantifying Neryl acetate in complex matrices?

The primary challenges include managing matrix effects, ensuring the stability of the analyte during sample preparation and analysis, and achieving chromatographic separation from its geometric isomer, geranyl acetate. Matrix effects can suppress or enhance the analyte's signal, leading to inaccurate quantification.[1][2] Neryl acetate, as an ester, can be susceptible to hydrolysis under extreme pH conditions and potential thermal degradation in a hot GC inlet.[3][4]

Q2: How do matrix effects impact Neryl acetate quantification?

Matrix effects are caused by co-eluting compounds from the sample matrix that interfere with the ionization of Neryl acetate in the mass spectrometer source, leading to either ion suppression or enhancement.[1][5][6] This can result in underestimation or overestimation of the true concentration, compromising the accuracy and reproducibility of the results. The effect's severity often depends on the complexity of the matrix (e.g., essential oils, cannabis extracts, food products) and the cleanliness of the sample extract.[2][5]

Q3: What is the significance of separating Neryl acetate from its isomer, geranyl acetate?

Neryl acetate (the cis or Z-isomer) and geranyl acetate (the trans or E-isomer) are geometric isomers with very similar physical properties, making them difficult to separate chromatographically.[4] However, they may have different olfactory properties and biological activities.[4] For accurate quantification and correct characterization of a sample (e.g., an essential oil's fragrance profile), baseline separation is crucial. Inadequate separation can lead to reporting a combined, inaccurate value for the two isomers.

Q4: Is Neryl acetate prone to degradation during analysis?

While Neryl acetate is generally stable in typical cosmetic and fragrance formulations (pH 4-8), it can be sensitive to certain analytical conditions.[4] As a terpene ester, it can undergo thermal degradation in a hot GC inlet, especially if the inlet is not properly maintained or if the injection technique is not optimized.[3] Using a cool on-column injection technique can minimize such degradation.[3]

Troubleshooting Guide

Problem 1: Poor peak shape (tailing or fronting) for Neryl acetate.

• Possible Cause 1: Active Sites in the GC System. Active sites in the inlet liner, column, or detector can cause peak tailing for polarizable analytes like esters. This is especially common if the system is contaminated with non-volatile matrix components.

  • Solution: Replace the inlet liner with a new, deactivated one. If using wool, ensure it is also deactivated. Trim the first few centimeters of the column's inlet side. If the problem persists, the column may need replacement.[7]

• Possible Cause 2: Column Overload. Injecting too concentrated a sample can lead to broad, fronting peaks.

  • Solution: Dilute the sample and re-inject. Check if the peak shape improves and becomes more symmetrical.

• Possible Cause 3: Inappropriate Flow Rate. A carrier gas flow rate that is too low or too high can affect chromatographic efficiency and peak shape.

  • Solution: Verify and optimize the carrier gas flow rate for your specific column dimensions and phase.

Problem 2: Low or inconsistent recovery of Neryl acetate.

• Possible Cause 1: Matrix Effects. Significant ion suppression from co-eluting matrix components is a common cause of low recovery in LC-MS and can affect detector response in GC-MS.[1]

  • Solution: Improve sample cleanup using techniques like Solid Phase Extraction (SPE) to remove interfering compounds. Alternatively, use matrix-matched calibration standards or a stable isotope-labeled internal standard to compensate for the effect.[2][6] Diluting the sample can also mitigate matrix effects.[6]

• Possible Cause 2: Inefficient Extraction. The chosen extraction solvent or method may not be optimal for Neryl acetate from the specific matrix.

  • Solution: Test different extraction solvents or techniques (e.g., liquid-liquid extraction vs. SPE, headspace vs. direct injection). Perform spike-recovery experiments with a blank matrix to validate and optimize the extraction efficiency.[8]

• Possible Cause 3: Analyte Degradation. Neryl acetate may be degrading during sample preparation (e.g., exposure to strong acids/bases) or in the GC inlet.[3][4]

  • Solution: Ensure all sample preparation steps are performed under neutral pH conditions. To address thermal degradation, lower the GC inlet temperature or use a gentler injection technique like cool on-column.[3]

Problem 3: Inability to separate Neryl acetate from geranyl acetate.

• Possible Cause 1: Inadequate GC Column Selectivity. The column's stationary phase may not be suitable for separating these geometric isomers.

  • Solution: Use a mid- to high-polarity column. Columns with polyethylene glycol (PEG) or "WAX" type stationary phases often provide better selectivity for separating cis/trans isomers compared to non-polar phases like DB-5 or HP-5ms.

• Possible Cause 2: Unoptimized Temperature Program. A fast temperature ramp rate can reduce the time components spend interacting with the stationary phase, leading to co-elution.

  • Solution: Decrease the oven temperature ramp rate, especially during the elution window for Neryl and geranyl acetate. Incorporating an isothermal hold at an optimal temperature can also significantly improve resolution.

Quantitative Method Performance

The following table summarizes typical performance data for the analysis of terpenes, including acetate esters, in complex matrices using GC-based methods. This data is compiled to provide a benchmark for what can be achieved.

Parameter	Method	Matrix	Typical Value	Source
Recovery	GC-MS	Cannabis	95.0 – 105.7%	[9]
Linearity (r²)	GC-MS	Cannabis	> 0.99	[9]
Limit of Detection (LOD)	GC-MS	Cannabis	0.25 µg/mL	[9]
Limit of Quantitation (LOQ)	GC-MS	Cannabis	0.75 µg/mL	[9]
Repeatability (RSD%)	GC-FID	Cannabis	< 3%	[8]
Intermediate Precision (RSD%)	GC-MS	Cannabis	0.32 – 8.47%	[9]

Example Experimental Protocol: GC-MS Quantification in an Essential Oil Matrix

This protocol provides a general framework for the quantification of Neryl acetate. It should be validated and optimized for your specific matrix and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh 100 mg of the essential oil into a 10 mL volumetric flask.

• Add an appropriate internal standard (e.g., n-tridecane or a stable isotope-labeled standard) to a final concentration of 100 µg/mL.[9]

• Dilute to volume with a suitable solvent like ethyl acetate or hexane.[9]

• Vortex for 1 minute to ensure homogeneity.

• If necessary, perform a cleanup step by passing the extract through a small cartridge containing silica gel or Florisil to remove highly polar interferences.

• Transfer an aliquot of the final extract into a 2 mL autosampler vial for analysis.

2. GC-MS Parameters

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977 MS or equivalent.

• Column: Agilent DB-WAX (30 m x 0.25 mm, 0.25 µm) or similar polar capillary column.

• Injection Mode: Split (e.g., 40:1 ratio) or Splitless, depending on required sensitivity.[10]

• Inlet Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 5 minutes.

  • Ramp 1: 3 °C/min to 150 °C.

  • Ramp 2: 15 °C/min to 250 °C, hold for 5 minutes.[10]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity. Monitor characteristic ions for Neryl acetate (e.g., m/z 41, 68, 93, 136) and the internal standard.[11]

3. Calibration and Quantification

• Prepare a series of calibration standards in the chosen solvent (or a blank matrix extract for matrix-matched calibration) containing known concentrations of Neryl acetate and a constant concentration of the internal standard.

• Analyze the standards using the same GC-MS method as the samples.

• Construct a calibration curve by plotting the ratio of the Neryl acetate peak area to the internal standard peak area against the concentration of Neryl acetate.

• Calculate the concentration of Neryl acetate in the samples by applying the area ratio from the sample chromatogram to the regression equation derived from the calibration curve.

Visual Workflows

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cannabis-Derived Terpene Testing: Methods for Accurate Solvent Analysis | Terpene Belt Farms [terpenebeltfarms.com]
• 4. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. Development and Validation of a Reliable and Robust Method for the Analysis of Cannabinoids and Terpenes in Cannabis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Neryl Acetate and Geranyl Acetate for Researchers and Drug Development Professionals

Neryl acetate and geranyl acetate, isomeric monoterpene esters, are pivotal compounds in the realms of fragrance, flavor, and therapeutics. As the cis (Z) and trans (E) isomers of 3,7-dimethylocta-2,6-dien-1-yl acetate, respectively, their subtle difference in geometric configuration imparts distinct physicochemical and biological properties. This guide provides a comprehensive, data-driven comparison of neryl acetate and geranyl acetate to aid researchers, scientists, and drug development professionals in their selection and application.

Physicochemical Properties: A Tale of Two Isomers

While sharing the same molecular formula and weight, neryl acetate and geranyl acetate exhibit nuanced differences in their physical properties, which can influence their formulation and application. Geranyl acetate is the more commonly occurring and commercially available isomer.[1]

Property	Neryl Acetate	Geranyl Acetate
Synonyms	(Z)-3,7-Dimethylocta-2,6-dien-1-yl acetate, cis-Geranyl acetate	(E)-3,7-Dimethylocta-2,6-dien-1-yl acetate, trans-Geranyl acetate
CAS Number	141-12-8[2]	105-87-3
Molecular Formula	C₁₂H₂₀O₂[2]	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol [2]	196.29 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Odor Profile	Sweet, floral, rosy, with fruity (raspberry) and citrus notes[3]	Sweet, floral, rosy, with fruity and citrusy undertones
Boiling Point	226-227 °C	242-245 °C
Density	~0.905 g/cm³	~0.916 g/cm³
Refractive Index	~1.460	~1.462
Solubility	Insoluble in water; soluble in ethanol and oils	Insoluble in water; soluble in ethanol and oils

Synthesis and Natural Occurrence

Both neryl acetate and geranyl acetate are found in the essential oils of various plants. Neryl acetate is a significant component of oils from Helichrysum species, while geranyl acetate is more widespread, found in citronella, lemongrass, and geranium, among others.[1]

Commercially, these esters are typically synthesized through the esterification of their corresponding alcohols, nerol and geraniol, with acetic anhydride or acetic acid. The isomeric purity of the final product is crucial, as the presence of the other isomer can impact the desired odor and biological activity.[3]

Comparative Biological Activities

While structurally similar, neryl and geranyl acetate can elicit distinct biological responses. Direct comparative studies are limited, but existing research provides insights into their individual and sometimes overlapping activities.

Antimicrobial Activity

Anti-inflammatory Activity

Geranyl acetate has demonstrated notable anti-inflammatory effects. It has been shown to suppress inflammatory signaling pathways, including the MAPK and NF-κB pathways, in human keratinocytes.[6] This suggests its potential in mitigating skin inflammation. Research on the anti-inflammatory properties of neryl acetate is less extensive, although some studies on essential oils rich in neryl acetate suggest potential anti-inflammatory benefits.[7] However, a direct comparison of the anti-inflammatory potency (e.g., IC50 values for cytokine inhibition) of the two isomers is lacking.

Insecticidal and Repellent Activity

Terpenoids are widely recognized for their insecticidal and repellent properties. Geranyl acetate has been investigated for its activity against various insect species. For example, it has shown repellent activity against mosquitos.[8] Neryl acetate is also a component of essential oils with known insecticidal properties.[9] However, comparative studies evaluating the LC50 (lethal concentration 50%) or repellent efficacy of pure neryl acetate versus pure geranyl acetate against the same insect species are not well documented in the available literature.

Anticancer Activity

Emerging research has highlighted the anticancer potential of both isomers. A study on colon cancer cells (Colo-205) demonstrated that both geraniol and geranyl acetate induced apoptosis, DNA damage, and cell cycle arrest. Notably, in this direct comparison, geranyl acetate exhibited a slightly lower IC50 value (20 µM) compared to geraniol (30 µM), indicating a higher potency in this specific cell line.[10] The study did not include a direct comparison with neryl acetate.

Signaling Pathway Modulation

The biological activities of neryl and geranyl acetate are underpinned by their interaction with cellular signaling pathways.

Neryl Acetate: Research on Helichrysum italicum essential oil, where neryl acetate is a major component, has shown that neryl acetate can upregulate genes involved in epidermal differentiation and ceramide synthesis in skin explant models. This suggests its role in enhancing skin barrier function.[7]

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 4. leafwell.com [leafwell.com]
• 5. Antimicrobial activity of Geranyl acetate against cell wall synthesis proteins of P. aeruginosa and S. aureus using molecular docking and simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Geranyl Acetate Attenuates Para-phenylenediamine-induced Cytotoxicity, DNA Damage, Apoptosis, and Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Chemical Profiles and Insecticidal Potential of Essential Oils Isolated from Four Thymus Species against Rhyzopertha dominica (F.) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Neryl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of validated analytical methods for the quantification of Neryl acetate, a monoterpenoid ester valued for its floral and fruity aroma in various industries. The selection of an appropriate analytical technique is critical for quality control, formulation development, and stability testing. This document outlines the experimental protocols and performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), offering a basis for informed method selection.

Comparison of Validated Analytical Methods

The following table summarizes the performance characteristics of a validated Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method and a representative High-Performance Liquid Chromatography (HPLC) method suitable for the quantification of Neryl acetate.

Parameter	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and mass-to-charge ratio	Separation based on polarity and interaction with stationary phase
Linearity (Range)	0.11–0.88 µg/mL (r > 0.999)[1]	Typically 1–100 µg/mL (r² > 0.999) (representative)
Limit of Detection (LOD)	0.03 µg/mL[1]	~0.1 µg/mL (representative)
Limit of Quantification (LOQ)	0.11 µg/mL[1]	~0.3 µg/mL (representative)
Accuracy (% Recovery)	Not explicitly stated, but method deemed accurate[1]	Typically 98-102% (representative)
Precision (%RSD)	< 1.36%[1]	Typically < 2% (representative)
Typical Run Time	~15-30 minutes	~10-20 minutes
Sample Volatility	Required	Not required
Derivatization	Not typically required	Not required
Selectivity	High, especially with MS/MS	Moderate to high, dependent on detector and matrix
Instrumentation Cost	Higher	Lower to moderate
Solvent Consumption	Lower	Higher

Experimental Protocols

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

This method provides high sensitivity and selectivity for the quantification of Neryl acetate, particularly in complex matrices.

Sample Preparation (based on a method for plant material)[1]

• Extraction: Weigh a suitable amount of homogenized sample and add hexane as the extraction solvent.

• Ultrasonic Extraction: Perform ultrasonic extraction for 60 minutes to ensure efficient extraction of Neryl acetate.

• Filtration: Filter the extract through a 0.22 µm filter prior to injection.

Instrumentation and Conditions[1]

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 7000D triple quadrupole MS or equivalent.

• Column: HP-5MS (30 m × 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature of 70°C, hold for 3 minutes.

  • Ramp to 80°C at 10°C/min.

  • Ramp to 100°C at 20°C/min.

  • Ramp to 130°C at 2°C/min.

  • Ramp to 280°C at 20°C/min, hold for 2 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

High-Performance Liquid Chromatography (HPLC-UV)

While less common for volatile compounds like Neryl acetate, HPLC offers an alternative for non-volatile matrices or when GC is unavailable. The following is a representative protocol based on methods for similar terpene acetates.

Sample Preparation

• Dissolution: Dissolve a known amount of the sample in a suitable solvent such as methanol or acetonitrile.

• Dilution: Dilute the sample to fall within the linear range of the calibration curve.

• Filtration: Filter the sample through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions (Representative)

• HPLC System: Agilent 1260 Infinity II LC System or equivalent with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical starting point could be 60:40 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Neryl acetate lacks a strong chromophore, making UV detection challenging. A low wavelength, such as 210 nm, would be necessary, which may result in lower sensitivity and potential interferences.

• Injection Volume: 10 µL.

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for Neryl acetate quantification, ensuring its reliability and suitability for its intended purpose.

Caption: Workflow for Analytical Method Validation.

Signaling Pathways and Experimental Logic

The quantification of Neryl acetate does not involve signaling pathways. The experimental logic is based on the principles of chromatography, where the compound of interest is separated from other components in a mixture and then detected and quantified.

The logical relationship for quantification can be visualized as follows:

Caption: Logical Flow of Neryl Acetate Quantification.

References

• 1. japsonline.com [japsonline.com]

A Comparative Analysis of the Biological Activities of Neryl Acetate and Its Isomers: Geranyl Acetate and Linalyl Acetate

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of Neryl Acetate and Its Isomers, Geranyl Acetate and Linalyl Acetate, with Supporting Experimental Data.

Neryl acetate, a monoterpene ester, is a significant component of various essential oils, notably from species like Helichrysum italicum. It shares its chemical formula with its more commonly known isomers, geranyl acetate and linalyl acetate. While structurally similar, these isomers exhibit a range of distinct biological activities. This guide provides a comparative overview of their antimicrobial, cytotoxic, anti-inflammatory, antioxidant, and sedative properties, supported by available experimental data to aid in research and development.

Data Summary

The following tables summarize the available quantitative data for the biological activities of neryl acetate, geranyl acetate, and linalyl acetate. It is important to note that direct comparative studies across all three isomers are limited, and the presented data is compiled from various sources. Methodological differences between studies should be considered when interpreting these values.

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL)

Microorganism	Neryl Acetate	Geranyl Acetate	Linalyl Acetate
Escherichia coli	ND	ND	5[1]
Staphylococcus aureus	ND	ND	1.25 (mg/mL)[1]
Methicillin-ResistantS. aureus (MRSA)	ND	ND	56.31 (mg/mL)[2]

ND: No data found

Table 2: Comparative Cytotoxic Activity (IC₅₀, µM)

Cell Line	Neryl Acetate	Geranyl Acetate	Linalyl Acetate
Colo-205 (Colon Cancer)	ND	30[3][4]	ND
SH-SY5Y (Neuroblastoma)	ND	ND	>100 (alone)[5]
HepG2 (Liver Cancer)	ND	ND	ND
A549 (Lung Cancer)	ND	ND	12 (as part of Lavender EO)[6]

ND: No data found

Table 3: Comparative Antioxidant Activity (IC₅₀, µg/mL)

Assay	Neryl Acetate	Geranyl Acetate	Linalyl Acetate
DPPH Radical Scavenging	ND	4.2[7]	ND

ND: No data found

Detailed Biological Activity Profiles

Antimicrobial Activity

Geranyl acetate and linalyl acetate have demonstrated notable antimicrobial properties. While specific data for neryl acetate is lacking, essential oils rich in this compound have shown activity against Gram-positive bacteria and Candida albicans.[8][9][10]

Geranyl Acetate has been reported to possess good antimicrobial properties.[11] It is a component of essential oils that show broad-spectrum activity.

Linalyl Acetate has shown activity against both Gram-positive and Gram-negative bacteria. One study reported a Minimum Inhibitory Concentration (MIC) of 5 µg/mL against Escherichia coli and 1.25 mg/mL against Staphylococcus aureus.[1] Against a methicillin-resistant strain of S. aureus (MRSA), linalyl acetate exhibited an MIC of 56.31 mg/mL.[2]

Cytotoxic Activity

The cytotoxic effects of these isomers against cancer cell lines have been investigated, with geranyl acetate showing promising results.

Neryl Acetate: There is currently a lack of specific data on the cytotoxic activity of isolated neryl acetate against cancer cell lines.

Geranyl Acetate , in a study with its parent alcohol geraniol, demonstrated significant anticancer activity against the Colo-205 human colon cancer cell line, with an IC₅₀ value of 30 µM.[3][4] The mechanism of action was attributed to the induction of apoptosis, DNA damage, and cell cycle arrest.[3][4]

Linalyl Acetate on its own did not show significant cytotoxicity against SH-SY5Y neuroblastoma cells. However, when combined with limonene, it induced significant cell death, suggesting a synergistic effect.[5] Essential oil of Lavandula officinalis, containing linalyl acetate, showed high cytotoxicity against HepG2 (liver cancer) and A549 (lung cancer) cell lines, with the essential oil having an IC50 of 12 µg/mL against A549 cells.[6]

Anti-inflammatory Activity

All three isomers are associated with anti-inflammatory effects, although in vivo comparative data is sparse.

Neryl Acetate is a major component of Helichrysum italicum essential oil, which is traditionally used for inflammatory conditions.[8][9][10] However, direct studies on the anti-inflammatory activity of isolated neryl acetate are limited.

Geranyl Acetate has been reported to have anti-inflammatory properties.[12]

Linalyl Acetate has been shown to possess significant anti-inflammatory activity. In a carrageenan-induced paw edema model in rats, linalyl acetate demonstrated a reduction in inflammation.[13][14][15] Its anti-inflammatory effects are also implicated in its potential to alleviate psoriasis-like skin inflammation.[16]

Antioxidant Activity

The antioxidant potential of these isomers has been explored, with geranyl acetate showing potent radical scavenging activity.

Geranyl Acetate exhibited strong antioxidant activity in a DPPH radical scavenging assay, with a reported IC₅₀ value of 4.2 µg/mL.[7]

Linalyl Acetate is a component of essential oils known for their antioxidant properties.[17] While specific IC₅₀ values for the isolated compound are not consistently reported, its contribution to the overall antioxidant effect of these oils is acknowledged.

Sedative and Anxiolytic Activity

Linalyl acetate, particularly in combination with linalool, is well-known for its sedative and anxiolytic effects.

Neryl Acetate: There is a lack of specific studies investigating the sedative or anxiolytic properties of neryl acetate.

Geranyl Acetate: Information on the sedative properties of geranyl acetate is limited.

Linalyl Acetate is a key component of lavender oil, which is widely used for its calming effects.[18] Studies in animal models have shown that high doses of linalyl acetate can have a sedative effect.[19] It is believed to contribute to the anxiolytic-like effects of essential oils by modulating neurotransmitter systems.[20]

Experimental Protocols

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a substance against a specific microorganism.

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a defined turbidity (e.g., 0.5 McFarland standard).

• Serial Dilutions: The test compound (neryl acetate, geranyl acetate, or linalyl acetate) is serially diluted in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under optimal conditions for the growth of the microorganism (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to measure cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (neryl acetate, geranyl acetate, or linalyl acetate) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to evaluate the acute anti-inflammatory activity of a compound.

• Animal Acclimatization: Rats are acclimatized to the laboratory conditions before the experiment.

• Compound Administration: The test compound (neryl acetate, geranyl acetate, or linalyl acetate) is administered to the animals, typically orally or intraperitoneally, at a specific time before the induction of inflammation.

• Induction of Edema: A sub-plantar injection of carrageenan solution is administered into the right hind paw of the rats to induce localized inflammation and edema.

• Measurement of Paw Volume: The paw volume is measured at different time points after carrageenan injection using a plethysmometer.

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group.

Antioxidant Assay: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared to a specific concentration.

• Reaction Mixture: Different concentrations of the test compounds are mixed with the DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at the characteristic wavelength of DPPH (around 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated based on the reduction in absorbance of the DPPH solution in the presence of the test compound. The IC₅₀ value is the concentration of the compound that scavenges 50% of the DPPH radicals.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jbuon.com [jbuon.com]
• 5. Implication of limonene and linalyl acetate in cytotoxicity induced by bergamot essential oil in human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journal.waocp.org [journal.waocp.org]
• 7. researchgate.net [researchgate.net]
• 8. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 10. qima-lifesciences.com [qima-lifesciences.com]
• 11. Antimicrobial cellulose acetate films by incorporation of geranyl acetate for active food packaging application | Research, Society and Development [rsdjournal.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Semantic Scholar [semanticscholar.org]
• 16. A combination of linalool and linalyl acetate synergistically alleviates imiquimod-induced psoriasis-like skin inflammation in BALB/c mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Effects of linalyl acetate on oxidative stress, inflammation and endothelial dysfunction: can linalyl acetate prevent mild cognitive impairment? [frontiersin.org]
• 18. A Systematic Review of the Anxiolytic-Like Effects of Essential Oils in Animal Models [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Linalyl acetate exerts analgesic effects by inhibiting nociceptive TRPA1 in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic comparison of synthetic vs. natural Neryl acetate

A Spectroscopic Showdown: Synthetic vs. Natural Neryl Acetate

An objective comparison for researchers, scientists, and drug development professionals.

Neryl acetate, a monoterpene ester, is a valuable compound in the flavor, fragrance, and pharmaceutical industries, prized for its sweet, floral, and citrusy aroma. It is found naturally in a variety of plants, including citrus fruits, and is also produced synthetically.[1][2][3][4] For scientific and developmental applications, understanding the potential differences between synthetic and natural neryl acetate is crucial. This guide provides a spectroscopic comparison supported by experimental data to help researchers make informed decisions.

The primary distinction between natural and synthetic neryl acetate often lies in the presence of minor impurities and isomeric ratios rather than differences in the spectroscopic properties of the neryl acetate molecule itself.[5] Natural extracts are complex mixtures containing other terpenes and esters, while synthetic neryl acetate may contain precursors, by-products, or its geometric isomer, geranyl acetate.[6][7]

Spectroscopic Data Comparison

Spectroscopic analysis is a fundamental tool for verifying the identity and purity of chemical compounds. The following table summarizes the expected spectroscopic data for neryl acetate based on publicly available databases. In an ideal scenario, pure synthetic and pure natural neryl acetate would exhibit identical spectra. Deviations in the spectra of actual samples would indicate the presence of impurities.

Spectroscopic Technique	Parameter	Expected Value for Neryl Acetate	Potential Impurities and Their Signatures
¹H NMR	Chemical Shift (δ)	~1.6-1.7 ppm (3H, s), ~1.75 ppm (3H, s), ~2.05 ppm (3H, s), ~2.1 ppm (2H, t), ~4.6 ppm (2H, d), ~5.1 ppm (1H, t), ~5.4 ppm (1H, t)	Geranyl Acetate: Similar shifts, but minor differences may be observable. Other terpenes would introduce additional signals.
¹³C NMR	Chemical Shift (δ)	~17.0, ~20.9, ~23.3, ~25.6, ~32.1, ~61.4, ~118.4, ~123.7, ~131.8, ~142.6, ~171.0 ppm	Geranyl Acetate: Very similar shifts. Other compounds would have distinct signals.
Mass Spectrometry (MS)	m/z	Molecular Ion [M]⁺: 196.1463. Major Fragments: 136, 93, 69, 80, 68, 43, 41[1][8]	Impurities will present their own characteristic molecular ions and fragmentation patterns.
Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	~2970-2850 (C-H stretch), ~1740 (C=O stretch), ~1230 (C-O stretch), ~1020 (C-O stretch)	The presence of alcohols (e.g., nerol, geraniol) would be indicated by a broad O-H stretch around 3300 cm⁻¹.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of neryl acetate. Researchers should adapt these methods to their specific instrumentation and sample requirements.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the neryl acetate sample (either synthetic or a purified natural extract) in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz) is suitable.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is necessary. A longer acquisition time or a greater number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Compare the chemical shifts and coupling constants to reference spectra.

Mass Spectrometry (MS)

• Sample Introduction: For Gas Chromatography-Mass Spectrometry (GC-MS), dilute the neryl acetate sample in a volatile solvent (e.g., hexane or ethyl acetate). Inject a small volume (e.g., 1 µL) into the GC. For direct infusion, dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) and introduce it into the mass spectrometer via a syringe pump.

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source (e.g., Electron Ionization [EI] for GC-MS or Electrospray Ionization [ESI] for LC-MS).

• GC-MS Method: Use a suitable capillary column (e.g., DB-5ms). The oven temperature program can start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 240°C) to separate the components of the sample.[9]

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the obtained mass spectrum with a database (e.g., NIST, Wiley) for confirmation. For GC-MS, the retention time is also a key identifier.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples like neryl acetate, Attenuated Total Reflectance (ATR)-IR is a convenient method. Place a drop of the sample directly onto the ATR crystal. Alternatively, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty accessory before running the sample.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in neryl acetate (ester C=O, C-O, and C-H bonds).

Visualized Workflows and Relationships

To aid in understanding the analytical process and the origin of neryl acetate, the following diagrams are provided.

Caption: Origin of Synthetic vs. Natural Neryl Acetate.

Caption: Experimental Workflow for Spectroscopic Comparison.

References

• 1. Neryl acetate | C12H20O2 | CID 1549025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neryl acetate - Wikipedia [en.wikipedia.org]
• 3. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 4. Neryl Acetate | Takasago International Corporation [takasago.com]
• 5. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 6. ScenTree - Neryl acetate (CAS N° 141-12-8) [scentree.co]
• 7. Neryl acetate - Hekserij [eng.hekserij.nl]
• 8. massbank.eu [massbank.eu]
• 9. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]

A Guide to Inter-Laboratory Cross-Validation of Neryl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

The Importance of Cross-Validation

Neryl acetate is a monoterpene and an acetate ester with a characteristic sweet, floral, and citrus-like aroma, making it a significant component in essential oils and a valuable ingredient in the fragrance and flavor industries.[1] Its accurate quantification is crucial for quality control, research into the biological activities of essential oils, and in the development of therapeutic products.

Inter-laboratory cross-validation is the process of confirming that an analytical method produces comparable results when performed by different analysts in different laboratories.[2][3] This process is critical for:

• Ensuring Data Comparability: Allows for the reliable pooling and comparison of data from multi-center studies.

• Method Robustness: Demonstrates that the analytical method is resilient to minor variations in environment, equipment, and personnel.

• Regulatory Compliance: Regulatory bodies often require evidence of method reproducibility for product approval.[4][5]

A Proposed Framework for an Inter-Laboratory Study

This section outlines a hypothetical study design for the cross-validation of Neryl acetate quantification using Gas Chromatography-Mass Spectrometry (GC-MS), a common and effective technique for analyzing volatile compounds like Neryl acetate.[6][7][8]

Study Objective

To assess the reproducibility and accuracy of a standardized GC-MS method for the quantification of Neryl acetate across three independent laboratories.

Workflow for Inter-Laboratory Cross-Validation

The overall process, from sample preparation by a central coordinating laboratory to the final comparative analysis of the results, is depicted in the workflow diagram below.

Caption: Workflow for an inter-laboratory bioanalytical method cross-validation study.

Experimental Protocols

Adherence to a standardized protocol is crucial for minimizing variability between laboratories.

Protocol 1: Preparation and Distribution of Validation Samples

(To be performed by the Coordinating Laboratory)

• Stock Solution Preparation: Prepare a stock solution of Neryl acetate (≥98% purity) in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Quality Control (QC) Samples: Prepare three levels of QC samples in methanol at concentrations of 2.5 µg/mL (Low), 25 µg/mL (Medium), and 75 µg/mL (High).

• Sample Blinding and Distribution: Aliquot all calibration standards and QC samples into appropriately labeled vials. The QC samples should be blinded to the participating laboratories. Ship the samples on dry ice to each participating laboratory.

Protocol 2: GC-MS Quantification of Neryl Acetate

(To be performed by all Participating Laboratories)

• Sample Preparation: Allow the received samples to equilibrate to room temperature.

• GC-MS System:

  • Column: Use a mid-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1 µL injection volume with a split ratio of 25:1.

  • Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature of 60°C, hold for 2 minutes.

  • Ramp up to 180°C at a rate of 10°C/min.

  • Ramp up to 240°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor the following characteristic ions for Neryl acetate (quantifier ion in bold): m/z 93 , 69, 136.

• Calibration and Quantification:

  • Analyze the calibration standards to generate a calibration curve by plotting the peak area against the nominal concentration.

  • Perform a linear regression of the calibration curve. The coefficient of determination (r²) should be ≥ 0.995.

  • Analyze the blinded QC samples in triplicate and determine their concentrations using the calibration curve.

Data Presentation and Acceptance Criteria

The results from each laboratory should be compiled and compared to assess the method's performance.

Hypothetical Quantitative Results

The following table summarizes hypothetical results from the three participating laboratories for the blinded QC samples.

QC Level	Nominal Conc. (µg/mL)	Laboratory	Mean Measured Conc. (µg/mL)	Std. Dev.	Accuracy (% Recovery)
Low QC	2.5	Lab A	2.45	0.11	98.0%
Lab B	2.58	0.15	103.2%
Lab C	2.39	0.13	95.6%
Medium QC	25.0	Lab A	25.4	0.9	101.6%
Lab B	24.1	1.2	96.4%
Lab C	26.0	1.1	104.0%
High QC	75.0	Lab A	73.8	2.5	98.4%
Lab B	77.1	3.1	102.8%
Lab C	71.9	2.8	95.9%

Inter-Laboratory Precision Summary

This table presents the calculated inter-laboratory precision (reproducibility) for each QC level.

QC Level	Nominal Conc. (µg/mL)	Overall Mean (µg/mL)	Overall Std. Dev.	Inter-Lab Precision (%RSD)
Low QC	2.5	2.47	0.096	3.9%
Medium QC	25.0	25.17	0.96	3.8%
High QC	75.0	74.27	2.65	3.6%

Acceptance Criteria

For a successful cross-validation, the following criteria are typically applied:

• Accuracy: The mean value should be within ±15% of the nominal value for each QC level.

• Precision: The relative standard deviation (%RSD) should not exceed 15% for each QC level.

In this hypothetical example, the results fall within the acceptance criteria, demonstrating that the method is reproducible across the three laboratories.

Key Validation Parameters

Understanding the relationship between different precision measurements is key to method validation. Repeatability assesses precision under the same operating conditions over a short interval, while intermediate precision evaluates variations within a single lab. Reproducibility, the focus of this guide, assesses the precision between different laboratories.[9][10]

Caption: Relationship between key precision parameters in method validation.

Conclusion and Recommendations

This guide provides a comprehensive framework for conducting an inter-laboratory cross-validation study for the quantification of Neryl acetate. Although based on a hypothetical scenario, the outlined protocols and data analysis procedures are grounded in established principles of analytical method validation.

For a successful real-world study, the following recommendations should be considered:

• Clear Communication: A detailed study protocol should be agreed upon by all participating laboratories before the study begins.

• Centralized Control: A single coordinating laboratory should be responsible for preparing and distributing all standards and samples to minimize initial variability.

• Training: If the method is new to any of the participating labs, training may be required to ensure consistent execution.

• Troubleshooting: A clear plan should be in place for addressing any technical issues that may arise during the study.

References

• 1. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 2. homework.study.com [homework.study.com]
• 3. 4.1. Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. azolifesciences.com [azolifesciences.com]
• 10. pharmaguru.co [pharmaguru.co]

Neryl Acetate vs. Linalyl Acetate: A Comparative Analysis for Researchers

In the realm of terpenoid esters, neryl acetate and linalyl acetate stand out for their significant applications in the fragrance, flavor, and pharmaceutical industries. While both share the same molecular formula (C₁₂H₂₀O₂), their distinct structural arrangements give rise to unique physicochemical properties and biological activities. This guide provides a comprehensive comparison of neryl acetate and linalyl acetate, supported by experimental data, to aid researchers, scientists, and drug development professionals in their work.

Physicochemical Properties

Neryl acetate and linalyl acetate, though isomers, exhibit differences in their physical and chemical characteristics, which are crucial for their application and formulation. A summary of their key properties is presented below.

Property	Neryl Acetate	Linalyl Acetate
Molecular Formula	C₁₂H₂₀O₂	C₁₂H₂₀O₂
Molecular Weight	196.29 g/mol	196.29 g/mol
Appearance	Colorless liquid	Colorless to pale yellow liquid
Odor	Sweet, floral, rosy, citrus	Fresh, floral, sweet, citrusy, slightly fruity
Density	~0.905 - 0.914 g/mL at 25°C[1]	~0.901 g/mL at 25°C
Boiling Point	~238 °C	~220 °C
Refractive Index	~1.458 - 1.464 at 20°C[1]	~1.453 at 20°C
Solubility	Soluble in alcohol and oils; practically insoluble in water.[2]	Soluble in alcohol and oils; sparingly soluble in water.

Synthesis Overview

Both neryl acetate and linalyl acetate are primarily synthesized through the esterification of their corresponding alcohols, nerol and linalool, with acetic acid or its derivatives.

Neryl Acetate Synthesis: The primary method for synthesizing neryl acetate is the esterification of nerol with acetic anhydride. This reaction is often catalyzed by an acid. Another approach involves a two-step process starting from myrcene, which first undergoes a hydrochlorination reaction followed by acetolysis.

Linalyl Acetate Synthesis: Linalyl acetate is commercially produced by the acetylation of linalool using acetic anhydride. Due to the tertiary nature of the alcohol in linalool, the reaction conditions must be carefully controlled to prevent dehydration and cyclization side reactions.

Biological Activity: A Comparative Look

While both esters are valued for their aromatic properties, research has unveiled a range of biological activities, with some distinctions between the two.

Anti-inflammatory Activity

Studies suggest that both linalyl acetate and its parent alcohol, linalool, play a significant role in the anti-inflammatory effects of essential oils containing them. Research indicates that linalyl acetate may function as a pro-drug, with its effects being less immediate but potentially more prolonged than linalool.[1][3][4][5]

Linalyl Acetate's Mechanism: Linalyl acetate has been shown to attenuate the canonical NF-κB signaling pathway.[2][6][7] It effectively inhibits the lipopolysaccharide (LPS)-induced activation of NF-κB by suppressing the phosphorylation of p65 and preventing the degradation of IκBα.[2][6] This mechanism underscores its potent anti-inflammatory effects.

Antimicrobial Activity

Linalyl Acetate: The antimicrobial action of linalyl acetate is attributed to its ability to perturb the lipid fraction of bacterial plasma membranes. This disruption leads to altered membrane permeability and leakage of intracellular components, ultimately causing bacterial cell death.

While direct comparative studies on the antimicrobial potency of neryl acetate versus linalyl acetate are limited, the known mechanism of linalyl acetate provides a basis for further investigation into the structure-activity relationships of these isomeric esters.

Sedative and Analgesic Effects

Linalyl Acetate: Linalyl acetate is recognized for its calming and sedative properties, which are thought to be mediated, at least in part, through the GABAergic system.[8] It has also demonstrated analgesic effects, with studies showing a significant reduction in sensory pain.[9] A comparative study on neuropathic pain indicated that both lavender oil, linalool, and linalyl acetate were effective in reducing pain scores.[9]

The sedative and analgesic properties of neryl acetate are less well-documented in direct comparative studies, representing an area for future research.

Effects on the Skin Barrier

Neryl Acetate: Extensive research on Corsican Helichrysum italicum essential oil, which is rich in neryl acetate, has revealed that neryl acetate plays a crucial role in mediating the oil's beneficial effects on the skin barrier.[10][11] Transcriptomic analysis of skin explants treated with neryl acetate showed upregulation of genes involved in keratinocyte differentiation, epidermal differentiation complex, and ceramide synthesis.[10][11] Specifically, neryl acetate was found to increase the expression of involucrin, a key protein in the formation of the cornified envelope, and to boost the levels of total lipids and ceramides in the epidermis.[11]

Experimental Protocols

Anti-inflammatory Activity of Linalyl Acetate (NF-κB Signaling)

• Cell Culture and Treatment: HepG2 liver cells are cultured and treated with lipopolysaccharide (LPS) to induce an inflammatory response. Subsequently, cells are treated with varying concentrations of linalyl acetate.

• Western Blotting: To analyze the expression and phosphorylation of key proteins in the NF-κB pathway (p65, IκBα), cell lysates are subjected to SDS-PAGE, transferred to a membrane, and probed with specific primary and secondary antibodies.

• Quantitative PCR (qPCR): To measure the expression of inflammatory cytokines such as IL-6, total RNA is extracted from the cells, reverse-transcribed into cDNA, and subjected to qPCR using specific primers.

• Confocal Microscopy: To visualize the nuclear translocation of the p65 subunit of NF-κB, cells are fixed, permeabilized, and stained with a fluorescently labeled anti-p65 antibody. Images are then captured using a confocal microscope.

Biological Activity of Neryl Acetate on the Skin Barrier

• Skin Explant Culture: Human skin explants are cultured at the air-liquid interface and treated with neryl acetate or a vehicle control for specified periods (e.g., 24 hours and 5 days).

• Transcriptomic Analysis: Total RNA is extracted from the skin explants, and gene expression profiling is performed using microarrays. Differentially expressed genes are identified and subjected to pathway analysis.

• Immunofluorescence: Skin sections are stained with antibodies against specific proteins (e.g., involucrin) to visualize their expression and localization within the epidermal layers.

• Lipid Staining and Ceramide Analysis: Epidermal lipids are stained using specific dyes (e.g., Nile Red), and the composition and quantity of ceramides are analyzed by liquid chromatography-mass spectrometry (LC-MS).

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes discussed, the following diagrams have been generated using the DOT language.

Caption: Linalyl Acetate's Anti-inflammatory Mechanism.

Caption: Neryl Acetate's Effect on the Skin Barrier.

References

• 1. A Review on Anti-Inflammatory Activity of Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 9. ABC Herbalgram Website [herbalgram.org]
• 10. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 11. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Neryl Acetate and Other Monoterpene Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological efficacy of neryl acetate and other prominent monoterpene esters, including geranyl acetate, linalyl acetate, bornyl acetate, and α-terpinyl acetate. The information is compiled from various experimental studies to offer a valuable resource for research and drug development. While direct comparative studies under identical conditions are limited, this guide synthesizes available quantitative data and mechanistic insights to facilitate an objective assessment.

Data Presentation: Comparative Efficacy of Monoterpene Esters

The following tables summarize the quantitative data on the anti-inflammatory and antimicrobial activities of selected monoterpene esters. It is important to note that the experimental conditions, such as cell lines, microbial strains, and methodologies, may vary between studies, impacting direct comparability.

Table 1: Comparative Anti-inflammatory Activity of Monoterpene Esters

Monoterpene Ester	Assay	Key Inflammatory Mediator	Model System	IC50 / Inhibition (%)
Neryl Acetate	-	-	-	Data not available
Geranyl Acetate	Anticancer (surrogate for anti-inflammatory potential)	Cell Proliferation	Colo-205 cancer cells	IC50: 30 µM[1][2]
Antioxidant (DPPH assay)	Free Radicals	-	IC50: 4.2 µg/mL[3]
Linalyl Acetate	Carrageenan-induced edema	Edema	Rats	Less effective than linalool[4]
Acetylcholinesterase Inhibition	Acetylcholinesterase	-	IC50: 82 µg/mL[5]
Butyrylcholinesterase Inhibition	Butyrylcholinesterase	-	IC50: 169 µg/mL[5]
Bornyl Acetate	LPS-induced cytokine release	Pro-inflammatory Cytokines	RAW 264.7 cells	Downregulation of cytokines[6]
α-Terpinyl Acetate	Antioxidant (DPPH assay)	Free Radicals	-	IC50: 61.87 µg/mL[7]
Acetylcholinesterase Inhibition	Acetylcholinesterase	In vitro	IC50: 54.72 µmol/mL (at 200 µM)[8]

Table 2: Comparative Antimicrobial Activity of Monoterpene Esters

Monoterpene Ester	Microorganism	MIC (Minimum Inhibitory Concentration)
Neryl Acetate	-	Data not available
Geranyl Acetate	Staphylococcus aureus	MIC ≤600 µg/mL[1]
Candida spp.	MIC ≤600 µg/mL[1]
Linalyl Acetate	Escherichia coli	MIC = 5 µg/mL[3]
Staphylococcus aureus	MIC = 1.25 mg/mL[3]
Bornyl Acetate	Klebsiella pneumoniae	MIC: 8-64 µg/mL[9]
Various microbial strains	MIC: 1.75 to 4.88 mg/mL[10]
α-Terpinyl Acetate	Bacteria	MIC: 31.3 to 125 µg/mL[7]
Fungi and Dermatophytes	High antimicrobial effect[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments commonly used to evaluate the efficacy of monoterpene esters.

Anti-inflammatory Activity Assay: Inhibition of Nitric Oxide (NO) Production

Objective: To assess the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in appropriate media and conditions.

• Treatment: Cells are pre-treated with various concentrations of the test monoterpene ester for 1 hour before stimulation with LPS (1 µg/mL).

• NO Quantification: After 24 hours of incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value (the concentration of the compound that inhibits 50% of NO production) is determined from a dose-response curve.[6]

Antimicrobial Susceptibility Test: Broth Microdilution Method

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Methodology:

• Microorganism Preparation: Standardized suspensions of the test bacteria or fungi are prepared.

• Serial Dilution: The monoterpene ester is serially diluted in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under optimal conditions for microbial growth (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[7][11]

Transcriptomic Analysis of Skin Explants

Objective: To analyze the effect of a compound on gene expression in human skin.

Methodology:

• Skin Explant Culture: Human skin explants are maintained in a suitable culture medium.

• Treatment: Explants are treated with the test compound (e.g., neryl acetate) or a vehicle control.

• RNA Extraction: Total RNA is extracted from the skin tissue after the treatment period.

• Microarray or RNA-seq: Gene expression profiling is performed using microarrays or next-generation sequencing (RNA-seq).

• Data Analysis: Differentially expressed genes between the treated and control groups are identified. Bioinformatic analysis is then used to determine the affected biological pathways.

Ceramide Analysis in Skin Explants by LC-MS

Objective: To quantify the levels of different ceramide species in skin tissue following treatment.

Methodology:

• Lipid Extraction: Lipids are extracted from the epidermal layer of the skin explants.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The lipid extract is analyzed by LC-MS to separate and identify different ceramide species.

• Quantification: The abundance of each ceramide is quantified based on the mass spectrometry signal.

Signaling Pathways and Mechanisms of Action

Monoterpene esters exert their biological effects by modulating various cellular signaling pathways.

• Neryl Acetate and Skin Barrier Function: Neryl acetate has been shown to enhance skin barrier function by upregulating the expression of genes involved in keratinocyte differentiation, cornified envelope formation, and ceramide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Review on Anti-Inflammatory Activity of Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of linalyl acetate on oxidative stress, inflammation and endothelial dysfunction: can linalyl acetate prevent mild cognitive impairment? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Antioxidant and Antibacterial Activities of the Essential Oil of Moroccan Tetraclinis articulata (Vahl) Masters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibacterial Effects of the Essential Oils of Commonly Consumed Medicinal Herbs Using an In Vitro Model - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Sensory Analysis of Neryl Acetate and Geranyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the olfactory characteristics of Neryl acetate and its geometric isomer, Geranyl acetate. As key components in the fragrance and flavor industries, a nuanced understanding of their distinct sensory profiles is crucial for targeted applications in product development and scientific research. This document synthesizes available data on their odor profiles, supported by experimental protocols for sensory evaluation.

Comparative Sensory & Physicochemical Data

The following tables summarize the key olfactory and physicochemical properties of Neryl acetate and Geranyl acetate. While a comprehensive quantitative sensory panel with intensity ratings for all odor descriptors is not publicly available, this guide presents a combination of qualitative descriptions from industry sources and quantitative odor threshold data from scientific literature.

Table 1: Quantitative Olfactory Data

Parameter	Neryl Acetate	Geranyl Acetate	Source
Odor Threshold in Air	Not explicitly found, but generally considered more potent than Geranyl acetate.	Not explicitly found in the same study for direct comparison.	[1]
Detection Threshold	2 - 8.5 ppm	9 - 460 ppb	[2][3]
Odor Strength	Medium to strong; more powerful than Geranyl acetate.[2]	Medium	General assessment
Odor Tenacity (on smelling strip)	> 48 hours	> 24 hours	[4]

Table 2: Qualitative Odor Profile Comparison

Odor Descriptor	Neryl Acetate	Geranyl Acetate
Primary Notes	Sweet, soft floral, orange blossom, neroli, fresh rose.[2][5]	Rosy-floral, fruity (pear), green.[6]
Secondary Notes	Fruity (dewy pear, raspberry), citrus, tropical nuances.[2][5]	Lavender, waxy, slight metallic nuances.
Overall Character	Luminous, rounder, and sweeter with more depth than Geranyl acetate.[2][4]	Sharper, more herbaceous, and sometimes described as duller than Neryl acetate.[4]
Common Applications	Neroli, jasmine, peony, and magnolia compositions; adds radiance to citrus and floral accords.[5]	Rose, lavender, and geranium formulations; modifier in a wide range of fragrance types.

Experimental Protocols

A standardized methodology is critical for reproducible sensory analysis. The following outlines a typical protocol for a descriptive sensory panel evaluation of fragrance compounds like Neryl acetate and Geranyl acetate.

1. Panelist Selection and Training:

• Selection: Panelists are screened for olfactory acuity, ability to discriminate between different scents, and verbal fluency in describing odors.

• Training: A trained panel of 8-12 individuals is familiarized with a range of reference odorants relevant to the samples being tested (e.g., floral, fruity, citrus, green, waxy standards). They develop a consensus on a lexicon of descriptive terms and practice rating the intensity of these attributes on a standardized scale.

2. Sample Preparation and Presentation:

• Dilution: Neryl acetate and Geranyl acetate are diluted to a concentration of 1% in an odorless solvent, such as diethyl phthalate or ethanol.

• Presentation: Aliquots of the diluted samples are applied to fragrance testing strips. The solvent is allowed to evaporate for a consistent period before evaluation. Samples are coded with random three-digit numbers to prevent bias.

3. Evaluation Environment:

• Sensory evaluations are conducted in a well-ventilated, odor-free laboratory. Individual booths with controlled temperature and humidity are used to prevent cross-contamination of scents and minimize distractions.

4. Sensory Evaluation Procedure:

• Panelists are presented with the coded samples in a randomized order.

• They are instructed to smell the fragrance strips and rate the intensity of each agreed-upon descriptor (e.g., "sweet," "floral," "fruity," "citrus," "waxy," "green") on a 15-point intensity scale, where 0 represents "not perceived" and 15 represents "very strong."

• A "palate cleanser," such as smelling one's own skin or un-scented air, is used between samples to prevent olfactory fatigue.

5. Data Analysis:

• The intensity ratings from all panelists are collected and averaged for each descriptor and each sample.

• Statistical analysis, such as Analysis of Variance (ANOVA), is performed to determine if there are significant differences in the intensity of specific attributes between Neryl acetate and Geranyl acetate.

• The results are often visualized using spider or radar plots for a clear comparison of the overall odor profiles.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for sensory panel evaluation and the general mechanism of olfactory signal transduction.

Fig 1. Experimental workflow for descriptive sensory analysis.

References

• 1. Structure-Odor Relationship Study on Geraniol, Nerol, and Their Synthesized Oxygenated Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 3. ScenTree - Geranyl acetate (CAS N° 105-87-3) [scentree.co]
• 4. fraterworks.com [fraterworks.com]
• 5. neryl acetate, 141-12-8 [thegoodscentscompany.com]
• 6. geranyl acetate, 105-87-3 [thegoodscentscompany.com]

A Head-to-Head Comparison of Neryl Acetate and Nerol Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of neryl acetate and nerol, two structurally related monoterpenes. While direct head-to-head studies are limited, this document synthesizes available data from independent research to offer insights into their respective effects and mechanisms of action.

Comparative Bioactivity Data

The following tables summarize the quantitative data on the bioactivities of neryl acetate and nerol, extracted from various studies.

Table 1: Effects on Skin Barrier and Lipid Synthesis

Bioactive Compound	Concentration	Cell/Tissue Model	Key Bioactivity	Quantitative Results
Neryl Acetate	0.03%	Human skin explants	Increased total ceramides	+64.2% compared to control[1]
0.03%	Human skin explants	Upregulation of Involucrin (IVL) protein	Statistically significant increase observed after 5 days[2]
0.03%	Human skin explants	Regulation of gene expression	41.5% of genes modulated by Helichrysum italicum essential oil (HIEO) were also regulated by neryl acetate[1][3][4][5]
Nerol	Not specified	Human SZ95 sebocytes	Induced lipid production	Upregulation of PPARγ, SREBP-1, and FAS genes[6]
Not specified	Human SZ95 sebocytes	Induced sebocyte differentiation	Elevated cellular granulation and upregulated differentiation marker genes[6]

Table 2: Antimicrobial and Cytotoxic Activity

Bioactive Compound	Concentration	Organism/Cell Line	Key Bioactivity	Quantitative Results
Nerol	0.77 μL/mL	Candida albicans	Minimum Inhibitory Concentration (MIC)	0.77 μL/mL[7]
62.5 μg/mL	Artemia salina	Cytotoxicity (Mortality)	100% mortality after 48 hours[8]
31.25–500 μg/mL	Mouse erythrocytes	Hemolytic activity	Significant cytotoxic effects at all tested concentrations[8]

Table 3: Antioxidant and Cardioprotective Effects

Bioactive Compound	Concentration	Assay/Model	Key Bioactivity	Quantitative Results
Nerol	Concentration-dependent	DPPH radical scavenging assay	Antioxidant activity	Showed radical scavenging capacity[8]
Concentration-dependent	ABTS radical scavenging assay	Antioxidant activity	Showed radical scavenging capacity[8]
2.5 or 5 µM	H9c2 cardiomyocytes (Hypoxia/Reoxygenation model)	Cardioprotection	Neutralized H/R-induced apoptosis, LDH release, and ROS production[9]

Experimental Protocols

Skin Explant Culture and Treatment (for Neryl Acetate)

Human skin explants were cultured at an air-liquid interface. Neryl acetate (0.03%) or a vehicle control (DMSO, 0.5%) was added to the culture medium at day 0 and day 2. The explants were maintained for 24 hours or 5 days for subsequent analysis.[1]

Transcriptomic Analysis

Total RNA was extracted from the skin explants and subjected to microarray analysis to evaluate changes in gene expression. The results were confirmed by quantitative reverse transcription PCR (qRT-PCR) for selected genes involved in epidermal differentiation and skin barrier formation.[1][2]

Immunofluorescence for Involucrin

Skin explant sections were fixed, permeabilized, and incubated with a primary antibody against involucrin. A fluorescently labeled secondary antibody was then used for visualization. The fluorescence intensity was observed using a microscope to determine the protein expression levels.[1][4]

Ceramide Analysis by LC/MS

Lipids were extracted from the epidermis of the skin explants. The ceramide species were then separated and quantified using a liquid chromatography-mass spectrometry (LC/MS) system.[1][3]

Sebocyte Culture and Lipid Production Assay (for Nerol)

Immortalized human SZ95 sebocytes were cultured and treated with nerol. Lipid production was assessed by staining with specific dyes and quantifying the lipid content. Gene expression analysis for lipid synthesis-related genes (PPARγ, SREBP-1, and FAS) was performed using RT-qPCR.[6]

Western Blotting for Signaling Pathway Analysis

To investigate the signaling pathways involved in nerol's bioactivity, protein lysates from treated cells (e.g., SZ95 sebocytes or H9c2 cardiomyocytes) were subjected to SDS-PAGE and transferred to a membrane. The membranes were then probed with primary antibodies against key signaling proteins (e.g., phosphorylated and total forms of p85, p38, AKT) followed by secondary antibodies for detection.[6][9]

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

The MIC of nerol against Candida albicans was determined using a broth microdilution method. Serial dilutions of nerol were incubated with a standardized inoculum of the yeast, and the lowest concentration that visibly inhibited growth was recorded as the MIC.[7]

Cytotoxicity Assays (Artemia salina and Hemolysis)

The toxicity of nerol was evaluated against Artemia salina nauplii by exposing them to different concentrations of the compound and monitoring mortality over 24 and 48 hours. Hemolytic activity was assessed by incubating nerol with a suspension of mouse erythrocytes and measuring the release of hemoglobin.[8]

Signaling Pathways and Experimental Workflows

Nerol-Mediated MAPK Signaling in Human Sebocytes

Caption: Nerol activates the MAPK signaling pathway via the CB2 receptor, leading to increased lipogenesis in human sebocytes.

Nerol's Cardioprotective Effect via PI3K/AKT Signaling

Caption: Nerol exerts a cardioprotective effect by activating the PI3K/AKT signaling pathway, thereby inhibiting apoptosis.

General Experimental Workflow for Bioactivity Screening

Caption: A generalized workflow for assessing the bioactivity of test compounds on cellular or tissue models.

References

• 1. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier | PLOS One [journals.plos.org]
• 2. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neryl acetate, the major component of Corsican Helichrysum italicum essential oil, mediates its biological activities on skin barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Nerol enhances lipid synthesis in human sebocytes via cannabinoid receptor-2-mediated MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activities of Nerol, a natural plant active ingredient, against Candida albicans in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxic and Antioxidant Properties of Natural Bioactive Monoterpenes Nerol, Estragole, and 3,7-Dimethyl-1-Octanol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Neryl Acetate: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. This guide provides essential, step-by-step procedures for the proper disposal of neryl acetate, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Neryl acetate, a common fragrance and flavoring agent, requires careful handling and disposal due to its potential as a skin sensitizer.[1][2] While not classified as a hazardous substance in all contexts[3][4][5], proper disposal is crucial to prevent environmental contamination and potential allergic reactions.[1][2][6]

Key Safety and Handling Information

Before disposal, it is essential to be aware of the fundamental safety data for neryl acetate.

Property	Data	Reference
CAS Number	141-12-8	[1][2][3]
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup	[2][6]
Oral LD50 (Rat)	>5,000 mg/kg	[3]
Dermal LD50 (Rabbit)	>5,000 mg/kg	[3]
Primary Hazard	May cause an allergic skin reaction.[1][2][6]

Procedural Steps for Disposal

The following steps outline the recommended procedure for the disposal of neryl acetate. This process is designed to minimize exposure and ensure that the waste is handled in a safe and compliant manner.

Step 1: Personal Protective Equipment (PPE)

Before handling neryl acetate for disposal, ensure you are wearing the appropriate PPE:

• Gloves: Wear chemically resistant gloves.[1][3]

• Eye Protection: Use chemical safety goggles or a face shield.[1]

• Protective Clothing: An impervious lab coat or apron should be worn to protect against skin contact.[3]

Step 2: Containment of Spills

In the event of a spill, immediate containment is crucial to prevent the spread of the chemical.

• Ventilate the Area: Ensure good ventilation at the spill site.[7]

• Absorb the Spill: Use an inert, non-combustible absorbent material such as sand, vermiculite, or dry earth to soak up the spilled neryl acetate.[3][4][8]

• Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, closed container for disposal.[3][5] Use non-sparking tools for this process.[8]

Step 3: Waste Collection and Storage

• Place the container with the absorbed neryl acetate waste in a designated hazardous waste collection area.

• The container must be clearly labeled as "Neryl Acetate Waste."

• Store the waste container away from incompatible materials, such as strong oxidizing agents.[3]

Step 4: Final Disposal

The ultimate disposal of neryl acetate waste must be conducted in accordance with all local, regional, and national regulations.[2][6] Common disposal routes include:

• Licensed Disposal Company: Engaging a licensed professional waste disposal service is the recommended method for ensuring compliant disposal.[5]

• Industrial Combustion Plant: In some cases, disposal at an industrial combustion plant may be appropriate.[1]

Never dispose of neryl acetate by pouring it down the drain or into the sewer system.[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of neryl acetate.

Neryl Acetate Disposal Workflow

References

• 1. chemos.de [chemos.de]
• 2. vigon.com [vigon.com]
• 3. aurochemicals.com [aurochemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. indenta.com [indenta.com]
• 6. vigon.com [vigon.com]
• 7. hekserij.nl [hekserij.nl]
• 8. chemdone.com [chemdone.com]

Essential Safety and Logistical Information for Handling Neryl Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling chemical compounds such as Neryl acetate. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans to ensure the safe handling of this substance.

Personal Protective Equipment (PPE)

When working with Neryl acetate, it is crucial to use the appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Specification	Citation(s)
Eye/Face Protection	Safety glasses with side shields or goggles are recommended. A face shield may also be necessary.	[1][2][3]
Skin Protection	Chemically resistant gloves should be worn. Always inspect gloves before use and use proper removal techniques. An impervious apron is also recommended.	[1][2][3][4][5][6]
Body Protection	Impervious clothing is necessary to protect against skin contact. The type of protective equipment should be selected based on the concentration and amount of the substance being used.	[2][4]
Respiratory Protection	Generally not required if working in a well-ventilated area.[1][2][4] For nuisance exposures or insufficient ventilation, use an appropriate respirator.[3][4][5]	[1][2][3][4][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is critical for the safe handling of Neryl acetate in a laboratory setting.

1. Preparation:

• Ensure the work area is well-ventilated.[5][7]

• All equipment used for handling must be properly grounded.[1]

• Inspect all PPE for integrity before use.[4]

• Have an emergency eye wash station and safety shower readily accessible.

2. Handling:

• Avoid breathing vapors, mist, or gas.[4]

• Avoid contact with eyes, skin, and clothing.[1][3]

• Keep the container tightly closed when not in use.[2][4][7]

• Open containers slowly to control any possible pressure release.[1]

• Practice good general industrial hygiene, including washing hands thoroughly after handling and before eating, drinking, or smoking.[1][4][5]

3. Storage:

• Store in a cool, dry, and well-ventilated area.[1][4][7] The recommended storage temperature is between 2-8°C.[4]

• Keep containers tightly closed and sealed.[2][4][7]

• Store away from incompatible materials.[1][6]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Small Spills: Absorb the spill with an inert material such as dry sand or earth and place it into a suitable container for disposal.[1]

• Large Spills: Stop the flow of material if it is safe to do so. Dike the spilled material to prevent spreading.[1][6] Cover with a plastic sheet to prevent spreading.[1][6]

• Prevent the product from entering drains.[1][6]

Disposal Plan

Proper disposal of Neryl acetate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[4] Dispose of the contents and container in accordance with local, regional, national, and international regulations.[1][6]

• Contaminated PPE: Dispose of contaminated gloves and other protective equipment after use in accordance with applicable laws and good laboratory practices.[4] Contaminated clothing should be washed before reuse.[1][2][6]

• Contaminated Packaging: Dispose of as unused product.[4]

Experimental Workflow for Handling Neryl Acetate

Caption: Logical workflow for the safe handling of Neryl acetate.

References

• 1. vigon.com [vigon.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. chemdone.com [chemdone.com]
• 4. indenta.com [indenta.com]
• 5. chemos.de [chemos.de]
• 6. vigon.com [vigon.com]
• 7. axxence.de [axxence.de]